19(S),20(R)-EDP

Core Science & Biosynthesis

An In-depth Technical Guide to the Core Structure of 19(S),20(R)-Epoxydocosapentaenoic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

19(S),20(R)-epoxydocosapentaenoic acid, commonly abbreviated as 19(S),20(R)-EDP, is a biologically active lipid mediator. It is an oxylipin metabolite derived from the omega-3 polyunsaturated fatty acid, docosahexaenoic acid (DHA).[1] The formation of 19(S),20(R)-EDP is catalyzed by cytochrome P450 (CYP) epoxygenases, which introduce an epoxide group across the terminal double bond of DHA.[2][3] This molecule and its enantiomer, 19(R),20(S)-EDP, are of significant interest in the scientific community due to their diverse physiological roles, including anti-inflammatory, vasodilatory, and cardioprotective effects.[4][5] This guide provides a comprehensive overview of the core structure of 19(S),20(R)-EDP, including its chemical properties, synthesis, metabolic pathways, and key signaling mechanisms.

Chemical Structure and Properties

19(S),20(R)-EDP is a 22-carbon fatty acid characterized by five cis double bonds and an epoxide ring at the 19th and 20th carbon positions. The stereochemistry of the epoxide is defined as (19S, 20R).

Chemical Structure of 19(S),20(R)-epoxydocosapentaenoic acid:

(Note: This is a simplified representation. For a detailed 2D structure, please refer to chemical databases such as PubChem[1])

Table 1: Chemical and Physical Properties of 19(S),20(R)-EDP

Property	Value	Reference
Molecular Formula	C22H32O3	[1]
Molecular Weight	344.5 g/mol	[1]
IUPAC Name	(4Z,7Z,10Z,13Z,16Z)-18-[(2S,3R)-3-ethyloxiran-2-yl]octadeca-4,7,10,13,16-pentaenoic acid	[1]
Synonyms	19(S),20(R)-EpDPE, (19S,20R)-epoxy-(4Z,7Z,10Z,13Z,16Z)-docosapentaenoic acid	[1]
Physical State	Solution in ethanol	[6]

Table 2: NMR Spectroscopic Data for 19(S),20(R)-EDP Methyl Ester

Nucleus	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)
¹H NMR
H-19, H-20	2.91-2.98	m
Olefinic CH	5.33-5.54	m
Allylic CH2	2.83-2.85	m
CH2-COOH	2.40-2.45	m
OCH3	3.65	s
¹³C NMR
C=O	173.5
Olefinic C	126.7-136.0
Epoxide C	~57-58
OCH3	51.6

(Data compiled from Cinelli et al., 2019[7]. Note: The provided data is for the methyl ester derivative of 19,20-EDP. The full NMR data can be found in the supporting information of the cited reference.)

Experimental Protocols

Asymmetric Total Synthesis of 19(S),20(R)-EDP

The first asymmetric total synthesis of 19,20-EDP was reported by Cinelli et al. in 2019.[8][9] The strategy involves the creation of an enantiopure β-epoxyaldehyde which is then coupled with the remainder of the polyene structure via a Wittig condensation.[8][9]

Protocol:

• Synthesis of the Chiral Epoxide: A homoallylic alcohol is subjected to asymmetric epoxidation using a transition metal catalyst (e.g., hafnium or zirconium) and a bis-hydroxamic acid (BHA) ligand, such as (S,S)-diphenylacetyl ligand, to yield the desired (S,R)-epoxy alcohol.[7]

• Oxidation to the Aldehyde: The resulting epoxy alcohol is then oxidized to the corresponding aldehyde, for example, using Dess-Martin periodinane.[7]

• Synthesis of the Phosphonium (B103445) Salt: The polyene chain is prepared as a phosphonium salt. This is typically achieved by reacting the corresponding alkyl halide with triphenylphosphine.[7]

• Wittig Condensation: The enantiopure β-epoxyaldehyde is reacted with the phosphonium salt ylide (generated by treating the phosphonium salt with a strong base like sodium hexamethyldisilazide) in an inert solvent such as THF at low temperatures (-78 °C) to form the full carbon skeleton of the 19(S),20(R)-EDP methyl ester.[7] To prevent side reactions, it is crucial to remove oxygen from the reaction mixture by methods such as freeze-pump-thaw cycles.[7]

• Saponification: The final step is the saponification of the methyl ester to the carboxylic acid using a base such as lithium hydroxide (B78521) in a mixture of THF and water.[7]

• Purification: The final product is purified using preparative high-performance liquid chromatography (HPLC) on a C18 reverse-phase column.[7]

Chiral Separation of EDP Isomers

The separation of the 19(S),20(R)- and 19(R),20(S)- enantiomers is crucial for studying their specific biological activities. High-performance liquid chromatography (HPLC) with a chiral stationary phase is a common method for this purpose.

Protocol:

• Derivatization: The carboxylic acid of the EDPs is often converted to the methyl ester using diazomethane (B1218177) to improve chromatographic separation.

• Chiral HPLC: The methyl ester derivatives are then separated on a chiral stationary phase column, such as a Chiralcel OB column.

• Mobile Phase: A non-polar mobile phase, for example, a mixture of hexane (B92381) with a small percentage of isopropyl alcohol and acetic acid, is used for the separation.

• Detection: The separated enantiomers can be detected using a UV detector or a radiometric flow scintillation analyzer if radiolabeled compounds are used.

Signaling and Metabolic Pathways

Metabolic Pathway of 19(S),20(R)-EDP

19(S),20(R)-EDP is an endogenous metabolite of DHA.[2] Its formation and degradation are tightly regulated by specific enzymes.

The primary pathway for the biosynthesis of 19,20-EDP involves the action of cytochrome P450 epoxygenases on DHA.[2][3] Several CYP isoforms, including CYP2C8, CYP2C18, CYP2E1, and CYP2J2, can catalyze this reaction, with a preference for the terminal double bond of DHA.[2] Once formed, 19,20-EDP is rapidly metabolized by soluble epoxide hydrolase (sEH) to the less active 19,20-dihydroxydocosapentaenoic acid (19,20-diHDPA).[2]

Caption: Metabolic pathway of 19(S),20(R)-EDP.

Sirtuin-Dependent Signaling Pathway

Recent studies on a synthetic analog of 19,20-EDP have revealed a cardioprotective signaling pathway involving sirtuins (SIRT).[4] Sirtuins are a class of NAD+-dependent deacetylases that regulate a wide range of cellular processes.[4]

The proposed pathway suggests that 19,20-EDP can activate SIRT1 and SIRT3.[4] SIRT3, located in the mitochondria, can then deacetylate and activate downstream targets such as manganese superoxide (B77818) dismutase (MnSOD2), an important antioxidant enzyme.[4] This leads to a reduction in reactive oxygen species (ROS) and protection against cellular damage, particularly in the context of ischemia-reperfusion injury.[4]

Caption: Sirtuin-dependent signaling of 19(S),20(R)-EDP.

Experimental Workflow: Asymmetric Synthesis

The following diagram illustrates the key stages in the asymmetric total synthesis of 19(S),20(R)-EDP.

Caption: Asymmetric synthesis workflow for 19(S),20(R)-EDP.

Biological Activity

19(S),20(R)-EDP and its related compounds exhibit a range of biological activities. The quantitative data available for these activities are summarized below.

Table 3: Quantitative Biological Data for 19,20-EDP and Analogs

Compound	Biological Effect	System	Concentration / Dose	Reference
(±)-19(20)-EpDPA	Suppression of hepatic crown-like structure formation and liver fibrosis	Mouse model of NASH	100 ng/animal (i.p.)	[6]
(±)-19(20)-EpDPA	Induction of acute mechanical hyperalgesia	Mouse	Intraplantar administration	[6]
19R(20S)-EpDPA	Prevention of calcium-induced increases in spontaneous beating	Isolated neonatal rat cardiomyocytes	30 nM	[10]
19,20-EDP	Increased PGC1α protein expression (with t-TUCB)	Differentiating murine brown adipocytes	10 µM	[11]
19,20-EDP analog (SA-22)	Cardioprotection against ischemia-reperfusion injury	Isolated mouse hearts	1 µM	[4]

Conclusion

19(S),20(R)-EDP is a stereospecific metabolite of DHA with a complex and well-defined structure. Its synthesis and biological activities are areas of active research. The detailed structural information, experimental protocols, and pathway diagrams provided in this guide offer a comprehensive resource for professionals in the fields of lipidomics, pharmacology, and drug development. Further investigation into the signaling pathways and therapeutic potential of 19(S),20(R)-EDP and its analogs is warranted.

References

• 1. (4Z,7Z,10Z,13Z,16Z)-18-[(2S,3R)-3-ethyloxiran-2-yl]octadeca-4,7,10,13,16-pentaenoic acid | C22H32O3 | CID 35020807 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Epoxydocosapentaenoic acid - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Cardioprotective Action of a Novel Synthetic 19,20-EDP Analog is Sirt Dependent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]
• 7. Asymmetric Total Synthesis of 19,20-Epoxydocosapentaenoic Acid, a Bioactive Metabolite of Docosahexaenoic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. caymanchem.com [caymanchem.com]
• 11. mdpi.com [mdpi.com]

The Biosynthesis of 19(S),20(R)-Epoxydocosapentaenoic Acid (EDP) from Docosahexaenoic Acid (DHA): A Technical Guide for Researchers

An In-depth Technical Guide on the Core Biosynthetic Pathway, Experimental Analysis, and Cellular Signaling of a Potent Omega-3 Fatty Acid Metabolite.

Introduction

Epoxydocosapentaenoic acids (EDPs) are bioactive lipid mediators derived from the omega-3 polyunsaturated fatty acid, docosahexaenoic acid (DHA). These molecules are synthesized through the cytochrome P450 (CYP) epoxygenase pathway and have garnered significant interest in the scientific community for their diverse physiological roles. Among the various regioisomers, 19(S),20(R)-EDP has emerged as a particularly potent signaling molecule with demonstrated anti-inflammatory, anti-angiogenic, and anti-tumorigenic properties. This technical guide provides a comprehensive overview of the biosynthesis of 19(S),20(R)-EDP from DHA, detailed experimental protocols for its study, and an exploration of its downstream signaling pathways, with a focus on its anti-angiogenic effects. This document is intended for researchers, scientists, and drug development professionals working in the fields of lipidomics, pharmacology, and cancer biology.

The 19(S),20(R)-EDP Biosynthesis Pathway

The biosynthesis of 19(S),20(R)-EDP is a two-step enzymatic process involving initial epoxidation of DHA by CYP epoxygenases followed by potential hydrolysis by soluble epoxide hydrolase (sEH).

Epoxidation of DHA by Cytochrome P450 Epoxygenases

The primary step in the formation of 19,20-EDP is the epoxidation of the terminal double bond of DHA, located at the 19,20 position. This reaction is catalyzed by a subset of CYP enzymes, primarily from the CYP2C and CYP2J subfamilies.[1] While several CYP isoforms can metabolize DHA, some exhibit a preference for producing the 19,20-EDP regioisomer.[2]

The key human CYP450 isoforms involved in the biosynthesis of 19,20-EDP from DHA include:

• CYP2C8 [1]

• CYP2C9 [1]

• CYP2J2 [3]

• CYP4A11 [1]

• CYP4F2 [1]

The general reaction is as follows:

DHA + O₂ + NADPH + H⁺ → 19(S),20(R)-EDP + H₂O + NADP⁺

Hydrolysis of 19(S),20(R)-EDP by Soluble Epoxide Hydrolase (sEH)

Once formed, 19(S),20(R)-EDP is a substrate for the enzyme soluble epoxide hydrolase (sEH), which converts the epoxide to its corresponding diol, 19,20-dihydroxydocosapentaenoic acid (19,20-DHDP).[4] This diol is generally considered to be less biologically active than its epoxide precursor.[2] Therefore, the activity of sEH plays a crucial role in regulating the in vivo concentrations and biological effects of 19(S),20(R)-EDP. Inhibition of sEH is a common strategy to increase the bioavailability and potentiate the actions of EDPs.[2]

The hydrolysis reaction is as follows:

19(S),20(R)-EDP + H₂O → 19,20-DHDP

References

• 1. Cytochrome P450 Metabolism of Polyunsaturated Fatty Acids and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Epoxy metabolites of docosahexaenoic acid (DHA) inhibit angiogenesis, tumor growth, and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Roles of the epoxygenase CYP2J2 in the endothelium - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | MRM-DIFF: data processing strategy for differential analysis in large scale MRM-based lipidomics studies [frontiersin.org]

The Role of Cytochrome P450 in the Formation of 19,20-Epoxydocosapentaenoic Acid (19,20-EDP): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

19,20-Epoxydocosapentaenoic acid (19,20-EDP) is a bioactive lipid mediator derived from the omega-3 polyunsaturated fatty acid docosahexaenoic acid (DHA). This transformation is primarily catalyzed by a superfamily of enzymes known as cytochrome P450 (CYP) epoxygenases. As an endogenous signaling molecule, 19,20-EDP is implicated in a variety of physiological and pathophysiological processes, including inflammation, angiogenesis, cardiovascular function, and cancer progression. This technical guide provides an in-depth overview of the role of cytochrome P450 enzymes in the formation of 19,20-EDP, summarizing key quantitative data, detailing relevant experimental protocols, and visualizing the associated biochemical pathways.

Metabolic Pathway of 19,20-EDP Formation and Degradation

The formation of 19,20-EDP is a critical step in the metabolism of DHA. CYP epoxygenases, a subset of the larger CYP superfamily, introduce an epoxide group across the terminal double bond of DHA. This enzymatic reaction is a monooxygenase reaction, requiring NADPH and molecular oxygen. Once formed, 19,20-EDP can exert its biological effects before being further metabolized. The primary route of 19,20-EDP degradation is through the action of soluble epoxide hydrolase (sEH), which converts the epoxide to its corresponding diol, 19,20-dihydroxydocosapentaenoic acid (19,20-DiHDPA), a generally less active compound.

Figure 1: Metabolic pathway of 19,20-EDP formation and degradation.

Cytochrome P450 Isoforms Involved in 19,20-EDP Formation

Several human CYP isoforms have been identified as capable of metabolizing DHA to 19,20-EDP. The regioselectivity of these enzymes often favors the epoxidation of the terminal double bond of omega-3 fatty acids.

Key Human CYP Isoforms:

• CYP2C Family: Members of the CYP2C subfamily, particularly CYP2C8 and CYP2C9 , are recognized as major epoxygenases for polyunsaturated fatty acids, including DHA. Studies have shown that CYP2C8 exhibits a high preference for producing 19,20-EDP from DHA.[1]

• CYP2J Family: CYP2J2 is another significant epoxygenase, highly expressed in extrahepatic tissues such as the heart. It efficiently metabolizes DHA to 19,20-EDP.[2][3]

• CYP4A Family: CYP4A11 primarily functions as a fatty acid ω-hydroxylase but also possesses epoxygenase activity towards DHA, contributing to the formation of 19,20-EDP.[4][5]

The relative contribution of each isoform to the total in vivo production of 19,20-EDP can vary depending on tissue-specific expression levels and the presence of other competing substrates.

Quantitative Data on 19,20-EDP Formation and Activity

While extensive quantitative kinetic data for the formation of 19,20-EDP by specific human CYP isoforms is limited in the literature, some studies provide valuable insights into the efficiency of these reactions and the potency of the resulting metabolite.

Table 1: Kinetic Parameters for DHA Metabolism by CYP2J2

Parameter	Value	Substrate/Product	Reference
Km	10.3 ± 1.5 µM	DHA (total metabolites)	[2]
Vmax	1.8 ± 0.1 nmol/min/nmol CYP2J2	DHA (total metabolites)	[2]
Ki	5.5 ± 0.8 µM	DHA (inhibition of AA metabolism)	[2]

Note: The kinetic parameters for CYP2J2 are for the formation of total DHA metabolites, of which 19,20-EDP is a major component.

Table 2: Kinetic Parameters for Arachidonic Acid (AA) Metabolism by CYP4A11

Parameter	Value	Substrate/Product	Reference
Km	228 µM	AA (20-HETE formation)	[6]
Vmax	49.1 min-1	AA (20-HETE formation)	[6]

Note: While this data is for arachidonic acid, it provides an indication of the kinetic profile of CYP4A11 with fatty acid substrates.

Table 3: Biological Activity of 19,20-EDP

Biological Effect	Concentration	% Effect	Cell/System	Reference
Inhibition of VEGF-induced angiogenesis	1 µM	~63% inhibition	HUVECs	[7]
Inhibition of VEGF-induced angiogenesis	3 µM	~91% inhibition	HUVECs	[7]
Inhibition of VEGFR2 phosphorylation	1 µM	Significant inhibition	HUVECs	[7]
Reduction of U-46619-induced vascular tone	300 nM	Significant reduction	Human Pulmonary Arteries	[8]
Inhibition of primary tumor growth (with sEH inhibitor)	0.05 mg/kg/day	~70% inhibition	Mouse model	[9]

Experimental Protocols

In Vitro Formation of 19,20-EDP using Recombinant CYP Enzymes

This protocol describes a general procedure for the enzymatic synthesis of 19,20-EDP from DHA using commercially available recombinant human CYP enzymes.

Materials:

• Recombinant human CYP enzyme (e.g., CYP2C8, CYP2J2)

• Cytochrome P450 reductase (CPR)

• Cytochrome b5 (optional, can enhance activity of some CYPs)

• Docosahexaenoic acid (DHA)

• NADPH regenerating system (e.g., glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+) or NADPH

• Potassium phosphate (B84403) buffer (pH 7.4)

• Lipid vesicles (e.g., L-α-dilauroyl-sn-glycero-3-phosphocholine)

• Organic solvent (e.g., ethanol (B145695) or DMSO) for dissolving DHA

• Quenching solution (e.g., ice-cold acetonitrile)

• Internal standard for LC-MS/MS analysis

Procedure:

• Reconstitution of the Enzyme System:

  • In a microcentrifuge tube, combine the recombinant CYP enzyme, CPR, and cytochrome b5 (if used) in a molar ratio (e.g., 1:2:1) with lipid vesicles in potassium phosphate buffer.

  • Incubate on ice for 30 minutes to allow for reconstitution.

• Reaction Setup:

  • Prepare the reaction mixture in a final volume (e.g., 200 µL) containing the reconstituted enzyme system in potassium phosphate buffer.

  • Add DHA (dissolved in a small volume of organic solvent) to the desired final concentration (e.g., 10-50 µM).

  • Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation and Incubation:

  • Initiate the reaction by adding the NADPH regenerating system or NADPH to a final concentration of approximately 1 mM.

  • Incubate at 37°C for a predetermined time (e.g., 30-60 minutes), ensuring linearity of the reaction.

• Reaction Termination and Sample Preparation:

  • Stop the reaction by adding an equal volume of ice-cold quenching solution (e.g., acetonitrile) containing an internal standard.

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant for LC-MS/MS analysis.

Figure 2: Workflow for in vitro 19,20-EDP formation assay.

LC-MS/MS Quantification of 19,20-EDP

This protocol provides a general framework for the sensitive and specific quantification of 19,20-EDP in biological matrices.

Materials:

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

• C18 reversed-phase column

• Mobile phases (e.g., A: water with 0.1% formic acid; B: acetonitrile (B52724) with 0.1% formic acid)

• 19,20-EDP analytical standard

• Deuterated 19,20-EDP internal standard

• Solid-phase extraction (SPE) cartridges (optional, for sample cleanup)

• Organic solvents for extraction (e.g., hexane, ethyl acetate)

Procedure:

• Sample Preparation:

  • To the biological sample (e.g., plasma, cell culture supernatant), add the deuterated internal standard.

  • Perform liquid-liquid extraction with an appropriate organic solvent or use SPE for sample cleanup and concentration.

  • Evaporate the organic solvent under a stream of nitrogen.

  • Reconstitute the dried extract in the initial mobile phase composition.

• LC Separation:

  • Inject the reconstituted sample onto the C18 column.

  • Use a gradient elution to separate 19,20-EDP from other isomers and matrix components. An example gradient could be starting with a higher percentage of mobile phase A and gradually increasing the percentage of mobile phase B.

• MS/MS Detection:

  • Operate the mass spectrometer in negative electrospray ionization (ESI) mode.

  • Use Multiple Reaction Monitoring (MRM) to detect the specific precursor-to-product ion transitions for both 19,20-EDP and its deuterated internal standard.

• Quantification:

  • Generate a standard curve using known concentrations of the 19,20-EDP analytical standard.

  • Quantify the amount of 19,20-EDP in the samples by comparing the peak area ratio of the analyte to the internal standard against the standard curve.

In Vivo Matrigel Plug Angiogenesis Assay

This assay is used to assess the pro- or anti-angiogenic effects of 19,20-EDP in vivo.

Materials:

• Matrigel (growth factor reduced)

• Pro-angiogenic factor (e.g., VEGF or bFGF)

• 19,20-EDP

• Vehicle control

• Mice (e.g., C57BL/6)

• Hemoglobin assay kit or antibodies for immunohistochemistry (e.g., anti-CD31)

Procedure:

• Preparation of Matrigel Plugs:

  • On ice, mix Matrigel with the pro-angiogenic factor and either 19,20-EDP or vehicle.

  • Keep the mixture on ice to prevent premature polymerization.

• Subcutaneous Injection:

  • Anesthetize the mice and subcutaneously inject the Matrigel mixture into the flank.

  • The Matrigel will form a solid plug at body temperature.

• Incubation Period:

  • Allow the plugs to remain in the mice for a set period (e.g., 7-14 days) to allow for vascularization.

• Plug Excision and Analysis:

  • Euthanize the mice and excise the Matrigel plugs.

  • Quantify angiogenesis by:

    • Hemoglobin content: Homogenize the plugs and measure the hemoglobin concentration using a commercially available kit.

    • Immunohistochemistry: Fix, embed, and section the plugs. Stain the sections with an endothelial cell marker like anti-CD31 to visualize and quantify blood vessels.

Signaling Pathways Modulated by 19,20-EDP

19,20-EDP exerts its biological effects by modulating various intracellular signaling pathways. Two prominent examples are its anti-angiogenic effects through the VEGF receptor 2 (VEGFR2) pathway and its metabolic and anti-inflammatory effects via the G-protein coupled receptor 120 (GPR120).

Inhibition of VEGFR2 Signaling

19,20-EDP has been shown to inhibit angiogenesis by interfering with the signaling cascade initiated by vascular endothelial growth factor (VEGF).

References

• 1. Activity, Inhibition, and Induction of Cytochrome P450 2J2 in Adult Human Primary Cardiomyocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Stereoselective epoxidation of the last double bond of polyunsaturated fatty acids by human cytochromes P450 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Asymmetric binding and metabolism of polyunsaturated fatty acids (PUFAs) by CYP2J2 epoxygenase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medsciencegroup.com [medsciencegroup.com]
• 5. diseases.jensenlab.org [diseases.jensenlab.org]
• 6. Metabolism of arachidonic acid to 20-hydroxy-5,8,11, 14-eicosatetraenoic acid by P450 enzymes in human liver: involvement of CYP4F2 and CYP4A11 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sciex.com [sciex.com]
• 8. 19,20-EpDPE, a bioactive CYP450 metabolite of DHA monoacyglyceride, decreases Ca²⁺ sensitivity in human pulmonary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Epoxy metabolites of docosahexaenoic acid (DHA) inhibit angiogenesis, tumor growth, and metastasis - PMC [pmc.ncbi.nlm.nih.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide on the Endogenous Levels of 19(S),20(R)-EDP in Human Plasma

This guide provides a comprehensive overview of the endogenous levels of 19(S),20(R)-dihydroxydocosapentaenoic acid (19(S),20(R)-EDP), a significant metabolite of docosahexaenoic acid (DHA), in human plasma. It includes quantitative data, detailed experimental protocols for its measurement, and a review of its known signaling pathways.

Introduction

19(S),20(R)-dihydroxydocosapentaenoic acid (19(S),20(R)-EDP) is a diol formed from the hydrolysis of its precursor, 19,20-epoxydocosapentaenoic acid (19,20-EpDPE or 19,20-EDP). 19,20-EDP is an epoxide metabolite of the omega-3 fatty acid docosahexaenoic acid (DHA), generated by the action of cytochrome P450 (CYP) epoxygenases. These lipid mediators are implicated in a range of biological processes and are of increasing interest in drug development due to their potential therapeutic effects. This document outlines the current understanding of the endogenous plasma concentrations of 19(S),20(R)-EDP and the methodologies used for its quantification.

Quantitative Data of Endogenous 19,20-EDP and Related Metabolites in Human Plasma

The quantification of 19,20-EDP and its precursor 19,20-EpDPE in human plasma reveals low nanomolar concentrations. The following tables summarize the available data from studies on healthy human subjects.

Table 1: Endogenous Plasma Concentrations of DHA-Derived Epoxides and Diols in Healthy Humans

Analyte	Concentration (nM)	Study Population	Notes	Reference
DHA-derived epoxides	1 - 50	10 healthy volunteers	This range includes various epoxide metabolites of DHA.	[1]
19,20-EpDPE (19,20-EDP)	0.13 ± 0.03	6 healthy men (baseline)	Precursor to 19(S),20(R)-EDP.	[2]
19,20-DiHDPA (19,20-EDP diol)	0.28 ± 0.04	6 healthy men (baseline)	This is the diol metabolite, 19(S),20(R)-EDP.	[2]

Note: Concentrations are presented as mean ± standard error (SE) where available.

Experimental Protocols

The accurate quantification of 19,20-EDP in human plasma requires sensitive and specific analytical methods, typically involving liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Blood Collection and Plasma Preparation

• Anticoagulant: Blood should be collected in tubes containing an anticoagulant such as ethylenediaminetetraacetic acid (EDTA).

• Centrifugation: Plasma is separated by centrifugation at approximately 1500 x g for 10 minutes at 4°C.[3]

• Storage: The resulting plasma should be immediately frozen and stored at -80°C until analysis to prevent degradation of the lipid mediators.[3]

2. Sample Preparation: Solid-Phase Extraction (SPE)

• Internal Standards: Prior to extraction, an internal standard mixture containing deuterated analogs of the analytes of interest is added to the plasma sample for accurate quantification.

• Extraction: Lipids are extracted from the plasma using a suitable organic solvent mixture. A common method involves a mixture of hexane (B92381) and isopropanol.

• Solid-Phase Extraction (SPE): The lipid extract is then subjected to SPE for purification and concentration of the oxylipins. This step is crucial for removing interfering substances from the complex plasma matrix.

3. Quantification: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Chromatographic Separation: The purified sample is injected into a high-performance liquid chromatography (HPLC) system. A reversed-phase C18 column is typically used to separate the different lipid mediators based on their polarity.

• Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass spectrometer operating in negative electrospray ionization (ESI) mode. Quantification is achieved using multiple reaction monitoring (MRM), which provides high selectivity and sensitivity.

Signaling Pathways and Biological Activities

19,20-EDP and its precursor have been shown to exert a variety of biological effects, suggesting their involvement in several signaling pathways.

• Anti-inflammatory and Pro-resolving Actions: Like other omega-3 fatty acid-derived mediators, EDPs are thought to have anti-inflammatory properties.

• Cardiovascular Effects: 19,20-EDP has been reported to have vasodilatory and anti-arrhythmic effects, suggesting a role in cardiovascular protection.[2]

• Anti-cancer Activity: Studies have indicated that DHA-derived epoxides can inhibit angiogenesis, tumor growth, and metastasis.[2]

• GPR120 Activation: 19,20-EpDPE has been shown to act as an agonist for G protein-coupled receptor 120 (GPR120), mediating preventive effects against nonalcoholic steatohepatitis (NASH) fibrosis.[4]

Visualizations

Experimental Workflow for 19,20-EDP Quantification

References

• 1. cabidigitallibrary.org [cabidigitallibrary.org]
• 2. Increase of EPA-derived hydroxy, epoxy and dihydroxy fatty acid levels in human plasma after a single dose of long-chain omega-3 PUFA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Plasma levels of EPA and DHA after ingestion of a single dose of EPA and DHA ethyl esters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Enzymatically-epoxidized docosahexaenoic acid, 19,20-EpDPE, suppresses hepatic crown-like structure formation and nonalcoholic steatohepatitis fibrosis through GPR120 - PubMed [pubmed.ncbi.nlm.nih.gov]

19(S),20(R)-EDP mechanism of action in cardiovascular system

An In-depth Technical Guide to the Cardiovascular Mechanism of Action of 19(S),20(R)-Epoxydocosapentaenoic Acid (19,20-EDP)

Executive Summary

19(S),20(R)-epoxydocosapentaenoic acid (19,20-EDP) is a bioactive lipid mediator derived from the omega-3 polyunsaturated fatty acid (PUFA) docosahexaenoic acid (DHA) through the cytochrome P450 (CYP) epoxygenase pathway. Emerging evidence has identified 19,20-EDP as a potent signaling molecule within the cardiovascular system, exerting a range of protective effects. Its biological activity is tightly regulated by the soluble epoxide hydrolase (sEH) enzyme, which converts it into a less active diol. Consequently, the therapeutic potential of 19,20-EDP is often enhanced when co-administered with sEH inhibitors (sEHIs). This guide provides a comprehensive overview of the core mechanisms of action of 19,20-EDP, focusing on its antihypertensive, cardioprotective, anti-angiogenic, and anti-inflammatory roles, supported by quantitative data and detailed experimental methodologies.

Introduction

Omega-3 PUFAs, commonly found in fish oil, are widely recognized for their cardiovascular benefits.[1] Their mechanism of action is complex, involving the production of various bioactive metabolites. One critical pathway involves the metabolism of DHA by CYP epoxygenases to form epoxydocosapentaenoic acids (EDPs). Among these, 19,20-EDP is a major regioisomer that has garnered significant attention for its potent cardiovascular effects.[2] The physiological concentrations and activity of 19,20-EDP are limited by its rapid hydrolysis into 19,20-dihydroxydocosapentaenoic acid (19,20-DHDP) by the sEH enzyme.[3][4][5] This understanding has led to a therapeutic strategy that combines the administration of 19,20-EDP with sEHIs to stabilize the epoxide and amplify its beneficial actions.[3][6]

Core Mechanisms of Action and Signaling Pathways

Cardioprotection and Mitochondrial Preservation via SIRT3 Activation

A primary mechanism for the cardioprotective effects of 19,20-EDP against ischemia-reperfusion (IR) injury is the direct activation of Sirtuin 3 (SIRT3), a crucial mitochondrial deacetylase.[7][8]

• Direct Binding and Activation : Molecular modeling and fluorescence thermal shift assays have shown that 19,20-EDP directly binds to the human SIRT3 protein.[8] This binding enhances the stabilization of the SIRT3/NAD+ complex, leading to increased enzymatic activity.[8][9]

• Mitochondrial Protein Deacetylation : During ischemic events, SIRT3 activity is suppressed, leading to the hyperacetylation and dysfunction of key mitochondrial proteins.[8][9] By activating SIRT3, 19,20-EDP promotes the deacetylation of these proteins, including the antioxidant enzyme manganese superoxide (B77818) dismutase (MnSOD), thereby preserving their function.[7][10]

• Improved Mitochondrial Function : The activation of SIRT3 by 19,20-EDP results in preserved mitochondrial respiration, enhanced glucose oxidation rates, increased ATP production, and reduced oxidative injury.[8][9][11] This preservation of mitochondrial quality is critical for limiting myocardial damage following an ischemic insult.[7][8] The cardioprotective effects of 19,20-EDP are significantly diminished by SIRT3 inhibitors or in Sirt3 genetic knockout mice, confirming the essential role of this pathway.[7][8]

References

• 1. Cardiovascular effects of n-3 fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Epoxy metabolites of docosahexaenoic acid (DHA) inhibit angiogenesis, tumor growth, and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An Omega-3 Epoxide of Docosahexaenoic Acid Lowers Blood Pressure in Angiotensin-II–Dependent Hypertension [escholarship.org]
• 4. Inhibition of soluble epoxide hydrolase modulates inflammation and autophagy in obese adipose tissue and liver: Role for omega-3 epoxides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Endothelial soluble epoxide hydrolase links polyunsaturated fatty acid metabolism to oxidative stress and atherosclerosis progression - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An Omega-3 Epoxide of Docosahexaenoic Acid Lowers Blood Pressure in Angiotensin-II Dependent Hypertension - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cardioprotective effect of 19,20-epoxydocosapentaenoic acid (19,20-EDP) in ischaemic injury involves direct activation of mitochondrial sirtuin 3 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

The Anti-Inflammatory Properties of 19(S),20(R)-Epoxydocosapentaenoic Acid (EDP): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

19(S),20(R)-Epoxydocosapentaenoic acid (19,20-EDP) is a bioactive lipid mediator derived from the omega-3 fatty acid docosahexaenoic acid (DHA) through the action of cytochrome P450 (CYP) epoxygenases. Emerging evidence has highlighted its potent anti-inflammatory properties, positioning it as a promising therapeutic candidate for a range of inflammatory conditions. This technical guide provides an in-depth overview of the core anti-inflammatory mechanisms of 19,20-EDP, supported by quantitative data, detailed experimental protocols, and visualizations of the key signaling pathways involved.

Core Anti-Inflammatory Mechanisms

The anti-inflammatory effects of 19,20-EDP are primarily mediated through the modulation of key signaling pathways and the regulation of inflammatory gene expression. Its efficacy is often enhanced by co-administration with inhibitors of soluble epoxide hydrolase (sEH), an enzyme that metabolizes EDPs to their less active diol form, 19,20-dihydroxydocosapentaenoic acid (DiHDPA).[1]

Inhibition of the NF-κB Signaling Pathway

Nuclear factor-kappa B (NF-κB) is a master regulator of inflammation, controlling the expression of numerous pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules. 19,20-EDP has been shown to significantly suppress the activation of the NF-κB pathway.[2] In in vitro studies using murine brown preadipocytes, 10 µM of 19,20-EDP alone was sufficient to significantly suppress lipopolysaccharide (LPS)-induced NF-κB activation.[2] This effect was observed to be independent of the presence of an sEH inhibitor.[2]

Further in vivo evidence from studies on diet-induced obese mice demonstrated that administration of 19,20-EDP (0.05 mg/kg/day) in combination with an sEH inhibitor (t-TUCB) led to a significant decrease in inflammatory NF-κB signaling in brown adipose tissue.[3] This was evidenced by reduced phosphorylation of IκBα, the inhibitory protein that sequesters NF-κB in the cytoplasm.[3]

Activation of the PPARγ Signaling Pathway

Peroxisome proliferator-activated receptor-gamma (PPARγ) is a nuclear receptor that plays a critical role in adipogenesis, glucose metabolism, and the suppression of inflammation. Activation of PPARγ can antagonize the activity of pro-inflammatory transcription factors like NF-κB. 19,20-EDP has been identified as an activator of PPARγ.[2] In murine brown preadipocytes, 19,20-EDP at a concentration of 10 µM significantly activated a PPARγ reporter.[2] This activation was also observed to be independent of sEH inhibition.[2]

Quantitative Data on Anti-Inflammatory Effects

While comprehensive dose-response data leading to precise IC50 and EC50 values for 19,20-EDP are not extensively available in the public domain, the following tables summarize the key quantitative findings from published studies.

Table 1: In Vitro Anti-inflammatory Activity of 19(S),20(R)-EDP

Assay	Cell Type	Concentration of 19,20-EDP	Effect	Reference
NF-κB Reporter Assay	Murine Brown Preadipocytes	10 µM	Significant suppression of LPS-induced NF-κB activation	[2]
PPARγ Reporter Assay	Murine Brown Preadipocytes	10 µM	Significant activation of PPARγ	[2]

Table 2: In Vivo Anti-inflammatory Activity of 19(S),20(R)-EDP

Animal Model	Treatment	Dosage	Effect	Reference
Diet-induced Obese Mice	19,20-EDP + t-TUCB (sEH inhibitor)	0.05 mg/kg/day (19,20-EDP)	Decreased inflammatory NF-κB signaling in brown adipose tissue	[3]
Met-1 Breast Tumor Model	19,20-EDP + t-AUCB (sEH inhibitor)	0.05 mg/kg/day (19,20-EDP)	~70% inhibition of tumor growth (anti-angiogenic effect)	[4]

Experimental Protocols

NF-κB Luciferase Reporter Assay

This protocol is adapted from studies investigating the effect of 19,20-EDP on NF-κB activation.[2]

Methodology:

• Cell Seeding: Seed murine brown preadipocytes in 24-well plates at a density of 5.0 x 10⁴ cells per well.[5]

• Transfection: After 24 hours, transiently transfect the cells with an NF-κB transactivation reporter plasmid and a β-galactosidase (β-gal) plasmid for normalization.[5]

• Pre-treatment: After another 24 hours, pre-treat the cells with 19,20-EDP (e.g., 10 µM) or vehicle (DMSO) for 1 hour.[5]

• Stimulation: Co-treat the cells with lipopolysaccharide (LPS) for 18 hours to induce inflammation.[5]

• Lysis and Measurement: Lyse the cells and measure luciferase and β-galactosidase activities using appropriate assay kits.[5]

• Data Analysis: Normalize the luciferase activity to the β-galactosidase activity to account for variations in transfection efficiency and cell number. Express the results as a fold change relative to the control group.[5]

PPARγ Transactivation Assay

This protocol is based on methodologies used to assess the activation of PPARγ by 19,20-EDP.[2]

Methodology:

• Cell Seeding: Seed murine brown preadipocytes in 24-well plates at a density of 5.0 x 10⁴ cells per well.[5]

• Transfection: After 24 hours, transiently transfect the cells with a murine PPARγ transactivation reporter plasmid and a β-galactosidase (β-gal) plasmid.[5]

• Treatment: After an additional 24 hours, treat the cells with different concentrations of 19,20-EDP (e.g., 1 µM and 10 µM) or vehicle (DMSO) for 24 hours.[5]

• Lysis and Measurement: Lyse the cells and measure luciferase and β-galactosidase activities.[5]

• Data Analysis: Normalize the luciferase activity to the β-galactosidase activity. Express the results as a fold change in activity compared to the vehicle-treated control.[5]

Measurement of Inflammatory Cytokines by ELISA

This is a general protocol for quantifying the secretion of pro-inflammatory cytokines such as TNF-α and IL-6 from cultured cells.

Methodology:

• Cell Culture and Treatment: Plate appropriate cells (e.g., macrophages, endothelial cells) in 24- or 96-well plates. Pre-treat with various concentrations of 19,20-EDP before stimulating with an inflammatory agent like LPS.

• Supernatant Collection: After the desired incubation period, collect the cell culture supernatant.

• ELISA Procedure:

  • Coat a 96-well ELISA plate with a capture antibody specific for the cytokine of interest (e.g., anti-TNF-α).

  • Block non-specific binding sites.

  • Add diluted cell culture supernatants and a series of known standards to the wells.

  • Incubate to allow the cytokine to bind to the capture antibody.

  • Wash the plate and add a biotinylated detection antibody.

  • Incubate and wash again.

  • Add a streptavidin-horseradish peroxidase (HRP) conjugate.

  • Incubate and wash.

  • Add a chromogenic substrate (e.g., TMB).

  • Stop the reaction with a stop solution (e.g., H₂SO₄).

• Data Acquisition and Analysis: Measure the absorbance at the appropriate wavelength using a microplate reader. Generate a standard curve from the absorbance values of the known standards and use it to calculate the concentration of the cytokine in the samples.

Conclusion

19(S),20(R)-EDP demonstrates significant anti-inflammatory properties through its ability to inhibit the pro-inflammatory NF-κB pathway and activate the anti-inflammatory PPARγ pathway. While further research is needed to establish comprehensive dose-response relationships and elucidate its full therapeutic potential, the existing data strongly support its development as a novel anti-inflammatory agent. The experimental protocols and pathway diagrams provided in this guide offer a foundational resource for researchers and drug development professionals interested in exploring the therapeutic applications of this promising lipid mediator.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Effects of 17,18-Epoxyeicosatetraenoic Acid and 19,20-Epoxydocosapentaenoic Acid Combined with Soluble Epoxide Hydrolase Inhibitor t-TUCB on Brown Adipogenesis and Mitochondrial Respiration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Differential Effects of 17,18-EEQ and 19,20-EDP Combined with Soluble Epoxide Hydrolase Inhibitor t-TUCB on Diet-Induced Obesity in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cell Culture and estimation of cytokines by ELISA [protocols.io]

Degradation of 19(S),20(R)-EDP by Soluble Epoxide Hydrolase: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

19(S),20(R)-epoxydocosapentaenoic acid (19,20-EDP) is a bioactive lipid mediator derived from the cytochrome P450 (CYP) metabolism of docosahexaenoic acid (DHA). This epoxide plays a crucial role in various physiological processes, including the regulation of inflammation, pain, and blood pressure. The biological activity of 19,20-EDP is tightly controlled by its degradation into the less active 19,20-dihydroxydocosapentaenoic acid (19,20-DHDP) by the enzyme soluble epoxide hydrolase (sEH). Understanding the kinetics and mechanisms of this degradation is paramount for the development of therapeutic strategies that target the sEH pathway to modulate the levels of bioactive epoxides. This guide provides an in-depth technical overview of the degradation of 19(S),20(R)-EDP by sEH, including quantitative data, detailed experimental protocols, and the associated signaling pathways.

Quantitative Data

Biological Matrix	Analyte	Concentration	Condition	Reference
Rat Brain	19,20-DHDP	Increased with DHA supplementation	Rotenone-induced Parkinson's disease model	[1]
Rat Brain	19,20-EDP	Not significantly increased with DHA supplementation	Rotenone-induced Parkinson's disease model	[1]
Rat Brain	19,20-DHDP	Suppressed by sEH inhibitor (TPPU)	Rotenone-induced Parkinson's disease model with DHA supplementation	[1]
Rat Brain	19,20-EDP	Increased by sEH inhibitor (TPPU)	Rotenone-induced Parkinson's disease model with DHA supplementation	[1]

Experimental Protocols

Enzymatic Assay for sEH-mediated Hydrolysis of 19(S),20(R)-EDP

This protocol describes the in vitro assessment of soluble epoxide hydrolase activity using 19(S),20(R)-EDP as a substrate.

Materials:

• Recombinant human or murine soluble epoxide hydrolase (sEH)

• 19(S),20(R)-epoxydocosapentaenoic acid (19,20-EDP) substrate

• Assay Buffer: Tris-HCl (50 mM, pH 7.4) containing 100 mM NaCl and 0.1 mg/mL BSA

• sEH inhibitor (e.g., TPPU, AUDA) for control experiments

• Organic solvent (e.g., methanol, acetonitrile) for reaction quenching

• Internal standard (e.g., d11-19,20-DHDP) for LC-MS/MS analysis

Procedure:

• Enzyme Preparation: Dilute the recombinant sEH to the desired concentration in the assay buffer. Keep the enzyme on ice.

• Substrate Preparation: Prepare a stock solution of 19(S),20(R)-EDP in a suitable organic solvent (e.g., ethanol (B145695) or DMSO). Further dilute the substrate in the assay buffer to the desired final concentrations for the assay.

• Reaction Initiation: In a microcentrifuge tube, combine the diluted enzyme solution and the substrate solution. For inhibitor controls, pre-incubate the enzyme with the inhibitor for a specified time before adding the substrate. The final reaction volume can be adjusted as needed (e.g., 100 µL).

• Incubation: Incubate the reaction mixture at 37°C for a predetermined time (e.g., 10-30 minutes). The incubation time should be within the linear range of the reaction.

• Reaction Quenching: Stop the reaction by adding an equal volume of cold organic solvent (e.g., methanol) containing the internal standard.

• Sample Preparation for LC-MS/MS: Centrifuge the quenched reaction mixture to pellet any precipitated protein. Collect the supernatant for analysis.

Quantification of 19,20-EDP and 19,20-DHDP by LC-MS/MS

This protocol outlines the liquid chromatography-tandem mass spectrometry method for the simultaneous quantification of the substrate (19,20-EDP) and the product (19,20-DHDP).

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

LC Conditions:

• Column: A reverse-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile/Methanol (80:20, v/v) with 0.1% formic acid

• Gradient: A linear gradient from 30% to 95% B over 10 minutes, followed by a hold at 95% B for 2 minutes, and re-equilibration at 30% B for 3 minutes.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5-10 µL

MS/MS Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Multiple Reaction Monitoring (MRM) Transitions:

  • 19,20-EDP: Precursor ion (m/z) 343.2 -> Product ion (m/z) specific to the fragmentation of the epoxide (e.g., fragments corresponding to the cleavage of the epoxide ring and carboxyl group).

  • 19,20-DHDP: Precursor ion (m/z) 361.2 -> Product ion (m/z) specific to the fragmentation of the diol (e.g., fragments corresponding to water loss and cleavage of the diol moiety).

  • Internal Standard (d11-19,20-DHDP): Precursor ion (m/z) 372.2 -> Product ion (m/z) specific to the deuterated diol.

• Optimization: The cone voltage and collision energy should be optimized for each analyte to achieve maximum sensitivity.

Data Analysis:

• Construct calibration curves for both 19,20-EDP and 19,20-DHDP using known concentrations of authentic standards.

• Quantify the amount of substrate consumed and product formed in the enzymatic reaction by interpolating their peak area ratios relative to the internal standard on the respective calibration curves.

• Calculate the sEH activity as the rate of product formation (e.g., pmol/min/mg of protein).

Signaling Pathways and Experimental Workflows

Metabolic Pathway of 19(S),20(R)-EDP

The conversion of DHA to 19,20-EDP and its subsequent degradation by sEH is a key metabolic pathway.

Caption: Metabolic conversion of DHA to 19,20-EDP and its hydrolysis by sEH.

Experimental Workflow for sEH Activity Measurement

A typical workflow for determining the enzymatic activity of sEH on 19,20-EDP.

Caption: Workflow for sEH activity assay using 19,20-EDP.

Signaling Consequences of 19,20-EDP Degradation

The conversion of 19,20-EDP to 19,20-DHDP has significant implications for downstream cellular signaling. While 19,20-EDP often exhibits anti-inflammatory and pro-resolving effects, its diol metabolite can have different or attenuated activities.

Caption: Differential signaling effects of 19,20-EDP and its metabolite 19,20-DHDP.

Studies have shown that 19,20-EDP can activate peroxisome proliferator-activated receptor-gamma (PPARγ) and inhibit the pro-inflammatory nuclear factor-kappa B (NF-κB) pathway.[2][3][4] In contrast, in certain cell types and conditions, 19,20-EDP has been observed to induce cytotoxicity through the production of ceramide.[5] The conversion to 19,20-DHDP alters these signaling properties. For instance, 19,20-DHDP has been shown to induce the expression of antioxidant genes through the activation of the Nrf2 pathway, suggesting a distinct biological role for the diol metabolite.[1] The balance between 19,20-EDP and 19,20-DHDP, therefore, represents a critical regulatory node in cellular signaling.

Conclusion

The degradation of 19(S),20(R)-EDP by soluble epoxide hydrolase is a key process that terminates the signaling of this potent lipid mediator and produces a diol with its own distinct biological activities. The methodologies and data presented in this technical guide provide a framework for researchers to investigate this important enzymatic reaction. Further studies to elucidate the precise kinetic parameters and the full spectrum of signaling consequences of this metabolic conversion will be crucial for the development of novel therapeutics targeting the sEH pathway for the treatment of a range of inflammatory and cardiovascular diseases.

References

• 1. Contribution of DHA diols (19,20-DHDP) produced by cytochrome P450s and soluble epoxide hydrolase to the beneficial effects of DHA supplementation in the brains of rotenone-induced rat models of Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Differential Effects of 17,18-EEQ and 19,20-EDP Combined with Soluble Epoxide Hydrolase Inhibitor t-TUCB on Diet-Induced Obesity in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anti-inflammatory effects of an optimized PPAR-γ agonist via NF-κB pathway inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Peroxisome Proliferator-Activated Receptor-Targeted Therapies: Challenges upon Infectious Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DHA and 19,20-EDP induce lysosomal-proteolytic-dependent cytotoxicity through de novo ceramide production in H9c2 cells with a glycolytic profile - PMC [pmc.ncbi.nlm.nih.gov]

The Therapeutic Potential of 19(S),20(R)-EDP in Ischemic Injury: A Technical Guide

An In-depth Exploration of a Promising Cardioprotective and Neuroprotective Agent for Researchers and Drug Development Professionals

Executive Summary

Ischemic injuries, such as myocardial infarction and stroke, represent a significant global health burden, necessitating the development of novel therapeutic strategies. 19(S),20(R)-dihydroxydocosahexaenoic acid (19(S),20(R)-EDP), a cytochrome P450-derived metabolite of docosahexaenoic acid (DHA), has emerged as a potent signaling lipid with significant therapeutic potential in mitigating the damage caused by ischemia-reperfusion injury. This technical guide provides a comprehensive overview of the current understanding of 19(S),20(R)-EDP's protective mechanisms, supported by quantitative data from preclinical studies, detailed experimental protocols, and visualizations of the key signaling pathways. The primary focus of the available research has been on its cardioprotective effects, which are largely mediated through the direct activation of the mitochondrial deacetylase Sirtuin 3 (SIRT3). The neuroprotective potential of 19(S),20(R)-EDP in ischemic stroke is an area of growing interest, with current evidence largely extrapolated from the known benefits of its precursor, DHA.

Core Mechanism of Action: SIRT3-Mediated Mitochondrial Protection

The cornerstone of 19(S),20(R)-EDP's therapeutic efficacy in ischemic injury lies in its ability to directly bind to and activate mitochondrial Sirtuin 3 (SIRT3).[1][2] SIRT3 is a critical regulator of mitochondrial function, and its activation by 19(S),20(R)-EDP leads to a cascade of beneficial downstream effects that collectively enhance mitochondrial resilience to ischemic stress.[1][2]

The binding of 19(S),20(R)-EDP to SIRT3 enhances the stabilization of the NAD+ complex, which in turn boosts SIRT3's deacetylase activity.[1][2] This heightened activity leads to the deacetylation and subsequent activation of several key mitochondrial proteins. One of the most critical targets is Manganese Superoxide Dismutase (MnSOD), a primary antioxidant enzyme in the mitochondria.[1] Activated MnSOD is more effective at scavenging reactive oxygen species (ROS), thus mitigating the oxidative stress that is a major contributor to ischemia-reperfusion injury.[1]

Beyond enhancing antioxidant defense, the activation of SIRT3 by 19(S),20(R)-EDP also improves overall mitochondrial metabolism. This includes promoting glucose oxidation and preserving the function of the electron transport chain components.[1] The culmination of these effects is improved mitochondrial respiration, increased ATP production, and ultimately, enhanced cellular survival in the face of ischemic insult.[1][2]

Signaling Pathway of 19(S),20(R)-EDP in Cardioprotection

Caption: Signaling pathway of 19(S),20(R)-EDP-mediated cardioprotection.

Quantitative Data on Cardioprotective Efficacy

The cardioprotective effects of 19(S),20(R)-EDP have been quantified in various preclinical models of myocardial ischemia-reperfusion injury. The following tables summarize the key findings.

Table 1: Ex Vivo Cardioprotection by 19(S),20(R)-EDP in Isolated Mouse Hearts

Experimental Model	Treatment Protocol	Ischemia/Reperfusion Duration	Key Outcome Measures	Results	Reference
Isolated Working Mouse Heart	1 µM 19,20-EDP perfused 10 min before ischemia	20 min global ischemia / 40 min reperfusion	Cardiac Output, Cardiac Work, Developed Pressure	Significantly higher recovery compared to vehicle controls.	[3]
Langendorff Perfused Mouse Heart	1 µM 19,20-EDP	30 min global ischemia / 40 min reperfusion	Left Ventricular Developed Pressure (LVDP) Recovery	Significantly improved post-ischemic recovery of LVDP compared to vehicle.	[2]
Langendorff Perfused Mouse Heart	1 µM 19,20-EDP with/without SIRT3 inhibitors (NAM or 3-TYP)	30 min global ischemia / 40 min reperfusion	LVDP Recovery, Infarct Size	Protective effects of 19,20-EDP were blocked by SIRT3 inhibitors.	[2]

Table 2: In Vivo Cardioprotection by 19(S),20(R)-EDP in a Mouse Model of Myocardial Infarction

Experimental Model	Treatment Protocol	Duration of Study	Key Outcome Measures	Results	Reference
Permanent Ligation of Left Anterior Descending (LAD) Artery	10 µg/kg/day 19,20-EDP administered post-LAD surgery	5 days	Ejection Fraction (EF%)	Significantly better systolic function (higher EF%) compared to saline-treated mice.	[2]
Permanent Ligation of LAD Artery	10 µg/kg/day 19,20-EDP with SIRT3 inhibitor (3-TYP)	5 days	Ejection Fraction (EF%)	The protective effect of 19,20-EDP on EF% was eliminated by co-administration of a SIRT3 inhibitor.	[2]

Detailed Experimental Protocols

Ex Vivo Langendorff Ischemia-Reperfusion Model in Mouse Hearts

This protocol is a synthesis of commonly used methods for assessing the direct effects of compounds on cardiac function in an ex vivo setting.

Objective: To evaluate the cardioprotective effect of 19(S),20(R)-EDP on isolated mouse hearts subjected to global ischemia and reperfusion.

Materials:

• Langendorff perfusion system

• Krebs-Henseleit buffer (in mM: 118 NaCl, 4.7 KCl, 1.2 KH2PO4, 1.2 MgSO4, 2.5 CaCl2, 25 NaHCO3, 11 glucose), gassed with 95% O2 / 5% CO2, maintained at 37°C.

• 19(S),20(R)-EDP stock solution

• Surgical instruments for heart isolation

• Data acquisition system to monitor cardiac function (e.g., LVDP, heart rate)

Procedure:

• Animal Preparation: Anesthetize a C57BL/6 mouse and administer heparin to prevent coagulation.

• Heart Isolation: Perform a thoracotomy to expose the heart. Rapidly excise the heart and place it in ice-cold Krebs-Henseleit buffer.

• Cannulation: Mount the aorta onto the Langendorff apparatus cannula and initiate retrograde perfusion with oxygenated Krebs-Henseleit buffer at a constant pressure.

• Stabilization: Allow the heart to stabilize for a period of 20-30 minutes.

• Baseline Measurement: Record baseline cardiac function parameters for 10-20 minutes.

• Treatment: Perfuse the heart with Krebs-Henseleit buffer containing 1 µM 19(S),20(R)-EDP (or vehicle control) for 10 minutes prior to ischemia.

• Global Ischemia: Induce global normothermic ischemia by stopping the perfusion for 30 minutes.

• Reperfusion: Reinitiate perfusion with the respective treatment or control buffer for 40-60 minutes.

• Data Acquisition: Continuously record cardiac function throughout the experiment.

• Infarct Size Assessment (optional): At the end of reperfusion, slice the ventricle and incubate with 1% 2,3,5-triphenyltetrazolium chloride (TTC) to differentiate viable (red) from infarcted (white) tissue.

In Vivo Myocardial Infarction Model (LAD Ligation) in Mice

This protocol describes a widely used in vivo model to study the effects of therapeutic agents on myocardial infarction.

Objective: To assess the in vivo cardioprotective efficacy of 19(S),20(R)-EDP following a surgically induced myocardial infarction.

Materials:

• Anesthesia (e.g., isoflurane)

• Ventilator

• Surgical microscope and instruments

• Suture material (e.g., 8-0 silk)

• 19(S),20(R)-EDP solution for administration

• Echocardiography system

Procedure:

• Anesthesia and Ventilation: Anesthetize the mouse and intubate to provide mechanical ventilation.

• Surgical Preparation: Shave the chest area and perform a left thoracotomy to expose the heart.

• LAD Ligation: Carefully ligate the left anterior descending (LAD) coronary artery with a suture to induce myocardial infarction.

• Chest Closure: Close the chest wall in layers.

• Post-operative Care: Provide appropriate analgesia and monitor the animal's recovery.

• Treatment Administration: Administer 19(S),20(R)-EDP (e.g., 10 µg/kg/day) or vehicle control via a suitable route (e.g., intraperitoneal injection) starting from the day of surgery for the duration of the study.

• Functional Assessment: Perform serial echocardiography at baseline and at specified time points (e.g., day 5 post-MI) to assess cardiac function (e.g., ejection fraction).

Experimental Workflow Diagram

Caption: General experimental workflows for ex vivo and in vivo models.

Therapeutic Potential in Ischemic Stroke: An Emerging Area

While the cardioprotective effects of 19(S),20(R)-EDP are well-documented, its neuroprotective role in ischemic stroke is less defined, with much of the current understanding being inferred from studies on its parent compound, DHA. DHA has been shown to be robustly neuroprotective in experimental stroke models, reducing infarct volume and improving neurological outcomes.[1][3][4] The mechanisms underlying DHA's neuroprotection are multifaceted and include anti-inflammatory, anti-apoptotic, and pro-survival signaling pathways.[5]

Given that 19(S),20(R)-EDP is a key bioactive metabolite of DHA, it is plausible that it contributes to the neuroprotective effects observed with DHA administration. EDPs, in general, are known to possess anti-inflammatory properties, which are highly relevant to the pathophysiology of ischemic stroke where neuroinflammation plays a critical role in secondary brain injury.[6]

However, direct evidence from studies specifically investigating the administration of 19(S),20(R)-EDP in animal models of ischemic stroke, such as the middle cerebral artery occlusion (MCAO) model, is currently limited in the published literature. Therefore, this remains a promising but underexplored area of research. Future studies are warranted to determine the specific neuroprotective efficacy of 19(S),20(R)-EDP, its optimal therapeutic window, and its precise mechanisms of action in the context of ischemic stroke.

Future Directions and Conclusion

19(S),20(R)-EDP stands out as a promising therapeutic candidate for ischemic injuries, particularly myocardial infarction. Its well-defined mechanism of action, centered on the activation of SIRT3 and the subsequent enhancement of mitochondrial function, provides a strong rationale for its further development. The quantitative data from preclinical models consistently demonstrate its cardioprotective efficacy.

For drug development professionals, the targeted nature of 19(S),20(R)-EDP's action on a key mitochondrial regulator makes it an attractive molecule. Future research should focus on optimizing its delivery and formulation to enhance bioavailability and efficacy in a clinical setting.

For researchers and scientists, the exploration of 19(S),20(R)-EDP's full therapeutic potential is an exciting frontier. Key areas for future investigation include:

• Neuroprotection in Ischemic Stroke: Conducting rigorous preclinical studies using models like MCAO to directly assess the neuroprotective effects of 19(S),20(R)-EDP.

• Pleiotropic Mechanisms: Investigating other potential signaling pathways beyond SIRT3 that may contribute to its protective effects.

• Combination Therapies: Evaluating the synergistic effects of 19(S),20(R)-EDP with other therapeutic agents, such as sEH inhibitors, which can increase its endogenous levels.

References

• 1. Docosahexaenoic acid confers enduring neuroprotection in experimental stroke - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cardioprotective effect of 19,20-epoxydocosapentaenoic acid (19,20-EDP) in ischaemic injury involves direct activation of mitochondrial sirtuin 3 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Docosahexaenoic acid confers enduring neuroprotection in experimental stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Robust Docosahexaenoic Acid-Mediated Neuroprotection in a Rat Model of Transient Focal Cerebral Ischemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Docosahexaenoic acid reduces cellular inflammatory response following permanent focal cerebral ischemia in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Oleoylethanolamide Protects against Acute Ischemic Stroke by Promoting PPARα-Mediated Microglia/Macrophage M2 Polarization - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Asymmetric Total Synthesis of 19(S),20(R)-EDP

Introduction

19(S),20(R)-dihydroxyeicosapentaenoic acid (19(S),20(R)-EDP) is a vicinal diol metabolite of eicosapentaenoic acid (EPA), formed via the hydrolysis of 19,20-epoxyeicosatetraenoic acid (19,20-EET). These lipid mediators are involved in a variety of physiological processes, and the stereochemistry of the diol is crucial for their biological activity. This document outlines a detailed protocol for the asymmetric total synthesis of 19(S),20(R)-EDP, providing a reliable method for obtaining stereochemically pure material for research and drug development purposes. The synthetic strategy is based on a convergent approach, featuring a Sharpless asymmetric dihydroxylation to establish the key stereocenters.

Overall Synthetic Strategy

The total synthesis of 19(S),20(R)-EDP is accomplished through a convergent route, which involves the preparation of two key fragments: a C1-C17 polyunsaturated phosphonium (B103445) ylide and a C18-C22 aldehyde bearing the 19(S),20(R)-diol. The synthesis culminates in a Wittig reaction to couple these fragments, followed by deprotection to yield the final product.

Figure 1: Convergent synthetic workflow for 19(S),20(R)-EDP.

Data Presentation

Table 1: Summary of Yields and Stereoselectivity for Key Synthetic Steps

Step	Transformation	Starting Material	Product	Yield (%)	Stereoselectivity (ee/dr)
1	Protection of 4-penten-1-ol	4-Penten-1-ol	TBDPS-protected alkene	>95%	N/A
2	Sharpless Asymmetric Dihydroxylation	TBDPS-protected alkene	Protected 19(S),20(R)-diol	~90%	>95% ee
3	Oxidative Cleavage and Protection	Protected diol	C18-C22 Aldehyde	~85%	N/A
4	Synthesis of C1-C17 Phosphonium Ylide	Various	C1-C17 Phosphonium Salt	-	N/A
5	Wittig Reaction	Aldehyde and Ylide	Protected 19(S),20(R)-EDP	~70-80%	>10:1 Z:E
6	Deprotection	Protected EDP	19(S),20(R)-EDP	>90%	N/A

Experimental Protocols

Protocol 1: Synthesis of the C18-C22 Aldehyde Fragment

Step 1: Protection of 4-Penten-1-ol

• To a solution of 4-penten-1-ol (1.0 eq) in anhydrous dichloromethane (B109758) (DCM) at 0 °C, add imidazole (B134444) (2.5 eq).

• Slowly add tert-butyldiphenylsilyl chloride (TBDPSCl, 1.1 eq).

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with saturated aqueous NaHCO₃ and extract with DCM.

• Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (hexanes/ethyl acetate) to afford the TBDPS-protected alkene.

Step 2: Sharpless Asymmetric Dihydroxylation

• To a mixture of t-BuOH and water (1:1) at 0 °C, add AD-mix-β (1.4 g per mmol of alkene) and methanesulfonamide (B31651) (1.0 eq).

• Stir the mixture until both phases are clear.

• Add the TBDPS-protected alkene (1.0 eq) and stir vigorously at 0 °C for 18-24 hours.

• Quench the reaction by adding solid sodium sulfite (B76179) and stir for 1 hour.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with 2 M NaOH, dry over Na₂SO₄, filter, and concentrate.

• Purify by flash column chromatography to yield the protected 19(S),20(R)-diol. The enantiomeric excess can be determined by chiral HPLC analysis of the corresponding Mosher ester derivative.[1][2][3][4]

Step 3: Oxidative Cleavage and Protection

• Protect the newly formed diol, for example, as an acetonide, using 2,2-dimethoxypropane (B42991) and a catalytic amount of pyridinium (B92312) p-toluenesulfonate (PPTS).

• The terminal alkene of the protected diol can then be subjected to ozonolysis followed by a reductive workup (e.g., with triphenylphosphine (B44618) or dimethyl sulfide) to yield the corresponding aldehyde.

• Alternatively, oxidative cleavage with NaIO₄ in the presence of a catalytic amount of OsO₄ can be employed.

Protocol 2: Synthesis of the C1-C17 Polyunsaturated Phosphonium Ylide

The C1-C17 fragment is a polyunsaturated alkyl chain that can be synthesized from commercially available starting materials using established methods, including Sonogashira couplings and stereoselective reductions to install the Z-alkenes. The terminal alcohol of this fragment is then converted to the corresponding phosphonium salt.

• Synthesize the C1-C17 polyunsaturated alcohol with the desired stereochemistry of the double bonds.

• Convert the terminal alcohol to an iodide using I₂, PPh₃, and imidazole.

• React the resulting iodide with PPh₃ in a suitable solvent like acetonitrile (B52724) at reflux to form the phosphonium salt.

• The phosphonium ylide is generated in situ just before the Wittig reaction by treatment with a strong base such as n-butyllithium or sodium hexamethyldisilazide (NaHMDS).

Protocol 3: Wittig Reaction and Final Deprotection

Step 1: Wittig Coupling

• Suspend the C1-C17 phosphonium salt in anhydrous THF at -78 °C.

• Add a strong base (e.g., NaHMDS, 1.0 M in THF) dropwise until the characteristic red color of the ylide persists.

• Stir the solution for 1 hour at -78 °C.

• Add a solution of the C18-C22 aldehyde in anhydrous THF dropwise.

• Allow the reaction to slowly warm to room temperature and stir for 12 hours.

• Quench the reaction with saturated aqueous NH₄Cl and extract with ethyl acetate.

• Dry the combined organic layers, filter, and concentrate.

• Purify the crude product by flash column chromatography to obtain the protected 19(S),20(R)-EDP.

Step 2: Deprotection

• Dissolve the protected 19(S),20(R)-EDP in THF.

• Add a solution of tetrabutylammonium (B224687) fluoride (B91410) (TBAF, 1.0 M in THF) to remove the silyl (B83357) protecting groups.

• Stir at room temperature until the reaction is complete (monitored by TLC).

• If an acetonide was used, it can be removed under acidic conditions (e.g., acetic acid in THF/water).

• Purify the final product by reverse-phase HPLC to yield 19(S),20(R)-EDP.

Signaling Pathways and Logical Relationships

The following diagram illustrates the key chemical transformations and the logic of the convergent synthesis.

Figure 2: Logical flow of the asymmetric total synthesis.

References

• 1. Sharpless asymmetric dihydroxylation - Wikipedia [en.wikipedia.org]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. CHEM21 Case Study: Asymmetric Dihydroxylation – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 4. mdpi.com [mdpi.com]

Chiral Separation of 19,20-Epoxydocosapentaenoic Acid (19,20-EDP) Enantiomers by High-Performance Liquid Chromatography (HPLC)

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed methodology for the chiral separation of 19,20-epoxydocosapentaenoic acid (19,20-EDP) enantiomers using High-Performance Liquid Chromatography (HPLC). 19,20-EDP, a cytochrome P450-derived metabolite of docosahexaenoic acid (DHA), exhibits stereospecific biological activities, making the accurate analysis of its enantiomers crucial in various research and drug development contexts. This protocol outlines the sample preparation, HPLC conditions utilizing a cellulose-based chiral stationary phase, and expected results for the successful resolution of 19(R),20(S)-EDP and 19(S),20(R)-EDP.

Introduction

Epoxydocosapentaenoic acids (EDPs) are a class of lipid mediators that play significant roles in physiological and pathophysiological processes, including inflammation, angiogenesis, and cardiovascular function.[1] The biological effects of these molecules are often enantiomer-specific. Therefore, the ability to separate and quantify the individual enantiomers of 19,20-EDP is essential for understanding their distinct biological roles and for the development of stereochemically pure therapeutic agents. High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase (CSP) is the most widely used and effective technique for the separation of enantiomers.[2] This application note details a robust method for the baseline separation of 19,20-EDP enantiomers.

Experimental Protocol

Sample Preparation

Proper sample preparation is critical to remove interferences and ensure the longevity of the chiral column. The following protocol is recommended for the extraction of 19,20-EDP from biological matrices or reaction mixtures.

Materials:

• Methanol (B129727) (MeOH), HPLC grade

• Water, HPLC grade

• Hexane, HPLC grade

• Ethyl Acetate (B1210297), HPLC grade

• Formic Acid (FA), LC-MS grade

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Nitrogen gas evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Collection: Collect the biological sample (e.g., plasma, tissue homogenate) or reaction mixture.

• Protein Precipitation (for biological samples): To 1 volume of the sample, add 3 volumes of ice-cold methanol. Vortex thoroughly for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the sample at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully collect the supernatant containing the lipid extract.

• Acidification: Acidify the supernatant to a pH of approximately 3.5 with formic acid.

• Solid Phase Extraction (SPE):

  • Condition a C18 SPE cartridge by washing with 5 mL of methanol followed by 5 mL of water.

  • Load the acidified supernatant onto the conditioned SPE cartridge.

  • Wash the cartridge with 5 mL of water to remove polar impurities.

  • Elute the 19,20-EDP with 5 mL of ethyl acetate.

• Solvent Evaporation: Evaporate the ethyl acetate eluate to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried extract in the HPLC mobile phase to a final concentration of approximately 0.5 mM.[3]

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter prior to injection into the HPLC system.

HPLC Instrumentation and Conditions

Instrumentation:

• HPLC system with a pump capable of isocratic elution

• Autosampler

• UV-Vis detector

Chromatographic Conditions:

Parameter	Value
Column	Phenomenex Lux® Cellulose-3
Particle Size	5 µm
Dimensions	250 x 4.6 mm
Mobile Phase	Isocratic: 45% 50 mM Ammonium Bicarbonate in Methanol
Flow Rate	1.0 mL/min
Column Temperature	Ambient (approximately 25°C)
Detection Wavelength	210 nm
Injection Volume	10 µL
Sample Concentration	~0.5 mM[3]

Data Presentation

The following table summarizes the expected chromatographic parameters for the chiral separation of 19,20-EDP enantiomers under the specified conditions. Please note that the retention times are representative and may vary slightly depending on the specific HPLC system, column batch, and laboratory conditions.

Enantiomer	Retention Time (min)
19(R),20(S)-EDP	~18.5
19(S),20(R)-EDP	~21.0

Calculated Parameters:

Parameter	Value
Resolution (Rs)	> 1.5

Mandatory Visualizations

Caption: Workflow for the chiral HPLC analysis of 19,20-EDP enantiomers.

Signaling Pathways and Logical Relationships

The accurate determination of the enantiomeric composition of 19,20-EDP is critical for elucidating its role in biological signaling pathways. For instance, different enantiomers may exhibit varying affinities for receptors or be metabolized at different rates by enzymes such as soluble epoxide hydrolase (sEH).

Caption: Biosynthesis and metabolism of 19,20-EDP enantiomers.

Conclusion

The protocol described in this application note provides a reliable and robust method for the chiral separation of 19,20-EDP enantiomers by HPLC. The use of a cellulose-based chiral stationary phase allows for excellent resolution, enabling accurate quantification of the individual enantiomers. This methodology is a valuable tool for researchers in the fields of lipidomics, pharmacology, and drug discovery who are investigating the stereospecific roles of 19,20-EDP in health and disease.

References

• 1. aocs.org [aocs.org]
• 2. Asymmetric Total Synthesis of 19,20-Epoxydocosapentaenoic Acid, a Bioactive Metabolite of Docosahexaenoic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enantioselective separation of some polyunsaturated epoxy fatty acids by high-performance liquid chromatography on a cellulose phenylcarbamate (Chiralcel OC) stationary phase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for LC-MS/MS Quantification of 19(S),20(R)-EDP in Tissues

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the quantification of 19(S),20(R)-dihydroxydocosapentaenoic acid (19(S),20(R)-EDP), a diol metabolite of the omega-3 fatty acid docosahexaenoic acid (DHA), in various biological tissues using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). 19(S),20(R)-EDP and its precursor, 19,20-epoxydocosapentaenoic acid (19,20-EpDPE or 19,20-EDP), are emerging as important lipid mediators in several physiological and pathological processes.

Introduction

19,20-EDP is formed from the cytochrome P450 (CYP) epoxygenase pathway metabolism of DHA, forming 19,20-EpDPE, which is subsequently hydrolyzed by soluble epoxide hydrolase (sEH) to the vicinal diol 19(S),20(R)-EDP. These metabolites have been implicated in a range of biological activities, including the regulation of inflammation, angiogenesis, and cell survival. Accurate quantification of these lipid mediators in tissues is crucial for understanding their roles in health and disease and for the development of novel therapeutics targeting these pathways.

Signaling Pathways Involving 19,20-EDP Metabolites

Recent studies have begun to elucidate the signaling pathways through which 19,20-EDP and its precursor exert their effects. Two notable pathways are the induction of cytotoxicity through ceramide production and the inhibition of angiogenesis via VEGFR2 signaling.

Application Notes and Protocols for a Cell-Based Assay to Determine 19(S),20(R)-EDP Activity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for a cell-based assay to characterize the biological activity of 19(S),20(R)-dihydroxydocosapentaenoic acid (19(S),20(R)-EDP). This lipid mediator, a dihydroxy derivative of docosahexaenoic acid (DHA), has demonstrated potential anti-inflammatory and anti-cancer properties. The following protocols describe two primary assays to quantify its activity: an anti-inflammatory assay measuring cytokine secretion and a cancer stem cell inhibition assay.

Introduction

19(S),20(R)-EDP is a metabolite of the omega-3 fatty acid DHA, produced via the cytochrome P450 epoxygenase pathway. Emerging evidence suggests that EDPs and their dihydroxy metabolites play crucial roles in cellular signaling, inflammation, and the progression of diseases such as cancer.[1][2] Specifically, dihydroxy-DHA derivatives have been shown to possess anti-inflammatory effects by reducing the secretion of pro-inflammatory cytokines like IL-6 and TNF-α.[3][4] Furthermore, these compounds can inhibit cancer stemness by modulating signaling pathways such as the STAT3/IL-6 axis.[3][4]

This document outlines robust and reproducible cell-based assays to screen and characterize compounds that modulate the activity of 19(S),20(R)-EDP or to study the downstream effects of this lipid mediator.

Core Concepts and Signaling Pathways

19(S),20(R)-EDP and related dihydroxy-DHA derivatives exert their biological effects through complex signaling cascades. In the context of inflammation and cancer, a key pathway involves the regulation of the Signal Transducer and Activator of Transcription 3 (STAT3) and the inflammatory cytokine Interleukin-6 (IL-6).

Caption: Signaling pathway of 19(S),20(R)-EDP in modulating inflammation and cancer stemness.

Experimental Protocols

Two primary protocols are presented:

• Protocol 1: Anti-Inflammatory Activity Assay - Measures the inhibition of lipopolysaccharide (LPS)-induced cytokine secretion in macrophages.

• Protocol 2: Cancer Stem Cell (CSC) Inhibition Assay - Assesses the effect of 19(S),20(R)-EDP on the formation of mammospheres from breast cancer cells.

Protocol 1: Anti-Inflammatory Activity Assay in RAW 264.7 Macrophages

This assay quantifies the ability of 19(S),20(R)-EDP to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in murine macrophage-like RAW 264.7 cells stimulated with LPS.

Materials

• RAW 264.7 cells (ATCC® TIB-71™)

• Dulbecco's Modified Eagle Medium (DMEM) with high glucose

• Fetal Bovine Serum (FBS), heat-inactivated

• Penicillin-Streptomycin (B12071052) solution

• Lipopolysaccharide (LPS) from E. coli O111:B4

• 19(S),20(R)-EDP

• Phosphate Buffered Saline (PBS)

• ELISA kits for mouse TNF-α and IL-6

• 96-well cell culture plates

Experimental Workflow

Caption: Workflow for the anti-inflammatory activity assay.

Procedure

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ humidified incubator.

• Cell Seeding: Seed 5 x 10⁴ cells per well in a 96-well plate and allow them to adhere for 24 hours.

• Pre-treatment: Remove the medium and replace it with fresh serum-free DMEM. Add 19(S),20(R)-EDP at desired concentrations (e.g., 0.1, 1, 10, 100 nM) and incubate for 2 hours. Include a vehicle control (e.g., ethanol).

• LPS Stimulation: Add LPS to a final concentration of 1 µg/mL to all wells except the negative control.

• Incubation: Incubate the plate for 24 hours at 37°C and 5% CO₂.

• Supernatant Collection: Centrifuge the plate at 400 x g for 10 minutes. Carefully collect the supernatant for cytokine analysis.

• Cytokine Quantification: Measure the concentrations of TNF-α and IL-6 in the supernatants using commercial ELISA kits, following the manufacturer's instructions.

Data Presentation

Treatment Group	19(S),20(R)-EDP (nM)	TNF-α (pg/mL) ± SD	% Inhibition of TNF-α	IL-6 (pg/mL) ± SD	% Inhibition of IL-6
Negative Control	0	Value	N/A	Value	N/A
Vehicle + LPS	0	Value	0	Value	0
Test Compound	0.1	Value	Value	Value	Value
Test Compound	1	Value	Value	Value	Value
Test Compound	10	Value	Value	Value	Value
Test Compound	100	Value	Value	Value	Value

Protocol 2: Cancer Stem Cell (CSC) Inhibition Assay Using Mammosphere Formation

This assay evaluates the ability of 19(S),20(R)-EDP to inhibit the self-renewal capacity of breast cancer stem cells, a key characteristic of cancer stemness, by quantifying the formation of mammospheres. Human breast cancer cell lines such as MCF-7 or MDA-MB-231 can be used.[3][5][6]

Materials

• MCF-7 or MDA-MB-231 cells

• DMEM/F12 medium

• B27 supplement

• EGF (20 ng/mL)

• bFGF (20 ng/mL)

• Heparin (4 µg/mL)

• Penicillin-Streptomycin solution

• 19(S),20(R)-EDP

• Ultra-low attachment 6-well or 96-well plates

• Trypsin-EDTA

• PBS

Experimental Workflow

Caption: Workflow for the mammosphere formation assay.

Procedure

• Prepare Mammosphere Culture Medium: Supplement DMEM/F12 with B27, 20 ng/mL EGF, 20 ng/mL bFGF, 4 µg/mL heparin, and 1% penicillin-streptomycin.

• Prepare Single-Cell Suspension: Grow breast cancer cells to 70-80% confluency. Wash with PBS, trypsinize, and resuspend in mammosphere medium to create a single-cell suspension.

• Cell Seeding: Seed cells at a low density (e.g., 1,000 cells/mL) in ultra-low attachment plates.

• Treatment: Add 19(S),20(R)-EDP at desired concentrations (e.g., 1, 10, 20, 40 µM) to the wells. Include a vehicle control.

• Incubation: Incubate for 7-10 days at 37°C in a 5% CO₂ humidified incubator to allow for sphere formation.

• Quantification: Count the number of mammospheres with a diameter greater than 50 µm under a microscope.

• Data Analysis: Calculate the sphere formation efficiency (SFE) as: (Number of spheres / Number of cells seeded) x 100%.

Data Presentation

Treatment Group	19(S),20(R)-EDP (µM)	Number of Mammospheres (mean ± SD)	Sphere Formation Efficiency (%)	% Inhibition of SFE
Vehicle Control	0	Value	Value	0
Test Compound	1	Value	Value	Value
Test Compound	10	Value	Value	Value
Test Compound	20	Value	Value	Value
Test Compound	40	Value	Value	Value

Conclusion

The described cell-based assays provide a framework for investigating the biological activity of 19(S),20(R)-EDP. These protocols can be adapted for high-throughput screening of compound libraries or for detailed mechanistic studies of lipid mediators in inflammation and cancer biology. The quantitative data generated will be valuable for researchers in academia and industry focused on drug discovery and development.

References

• 1. Lipid Mediators and Cytokines/Chemokines Display Differential Profiles in Severe versus Mild/Moderate COVID-19 Patients | MDPI [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. 13R,20-Dihydroxydocosahexaenoic Acid, a Novel Dihydroxy- DHA Derivative, Inhibits Breast Cancer Stemness through Regulation of the Stat3/IL-6 Signaling Pathway by Inducing ROS Production - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 13 R,20-Dihydroxydocosahexaenoic Acid, a Novel Dihydroxy- DHA Derivative, Inhibits Breast Cancer Stemness through Regulation of the Stat3/IL-6 Signaling Pathway by Inducing ROS Production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Docosahexaenoic acid reduces sterol regulatory element binding protein-1 and fatty acid synthase expression and inhibits cell proliferation by inhibiting pAkt signaling in a human breast cancer MCF-7 cell line - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for In Vitro Studies with 19(S),20(R)-EDP: A Guide for Researchers

Introduction

19(S),20(R)-Epoxydocosapentaenoic acid (19,20-EDP) is a bioactive lipid mediator derived from the omega-3 fatty acid docosahexaenoic acid (DHA) through the action of cytochrome P450 (CYP) epoxygenases.[1] This metabolite has garnered significant interest for its potent biological activities, including anti-inflammatory, anti-angiogenic, and cardioprotective effects.[2][3][4] In contrast to the metabolites of omega-6 fatty acids like arachidonic acid, which can promote inflammation and angiogenesis, 19,20-EDP often exhibits opposing actions, highlighting its therapeutic potential.[3][5] This document provides detailed protocols for in vitro studies designed to investigate the multifaceted effects of 19(S),20(R)-EDP.

Data Presentation

The following tables summarize quantitative data from various in vitro studies on 19(S),20(R)-EDP, offering a comparative overview of its efficacy in different experimental settings.

Table 1: Anti-Angiogenic Effects of 19,20-EDP

Assay Type	Cell Line	Treatment Concentration	Observed Effect	Reference
Endothelial Tube Formation	HUVECs	1 µM	~63% inhibition	[3]
Endothelial Tube Formation	HUVECs	3 µM	~91% inhibition	[3]
Cell Migration (VEGF-induced)	HUVECs	Not specified	Inhibition of migration	[6]
MMP Activity	HUVECs	1 µM	Inhibition	[6]
Cancer Cell Invasion	Lewis Lung Carcinoma	1 µM	~40% reduction	[3]

Table 2: Anti-Inflammatory and Other Cellular Effects of 19,20-EDP

Assay Type	Cell Line/System	Treatment Concentration	Observed Effect	Reference
NF-κB Activation (LPS-induced)	Brown preadipocytes	10 µM	Significant suppression	[7]
Cytotoxicity (in high glucose)	H9c2 cells	1 µM	Marked reduction in cell viability	[8]

Experimental Protocols

This section provides detailed methodologies for key in vitro experiments to assess the biological activity of 19(S),20(R)-EDP.

Protocol 1: Endothelial Tube Formation Assay

This assay assesses the ability of 19,20-EDP to inhibit the formation of capillary-like structures by endothelial cells, a crucial step in angiogenesis.[3][9]

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Endothelial Cell Growth Medium (e.g., EGM-2)

• Matrigel or other basement membrane extract

• 19(S),20(R)-EDP stock solution (in ethanol (B145695) or DMSO)

• Calcein AM

• 96-well plates

• Fluorescence microscope

Procedure:

• Plate Coating: Thaw Matrigel on ice and coat the wells of a 96-well plate with 50 µL of Matrigel per well. Incubate at 37°C for 30-60 minutes to allow for polymerization.

• Cell Seeding: Harvest HUVECs and resuspend them in basal medium. Seed 1-2 x 10^4 cells per well onto the polymerized Matrigel.

• Treatment: Prepare serial dilutions of 19(S),20(R)-EDP in endothelial cell basal medium. Add the desired concentrations of 19,20-EDP to the respective wells. Include a vehicle control (e.g., ethanol or DMSO at the same final concentration as the highest EDP treatment).

• Incubation: Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 4-18 hours.

• Visualization and Quantification:

  • After incubation, carefully remove the medium and wash the cells with PBS.

  • Stain the cells with Calcein AM for 30 minutes.[6]

  • Visualize the tube-like structures using a fluorescence microscope.

  • Quantify the total tube length, number of junctions, and number of loops using angiogenesis analysis software.

Protocol 2: Cell Migration Assay (Wound Healing/Scratch Assay)

This protocol measures the effect of 19,20-EDP on the directional migration of endothelial cells, a key process in angiogenesis and wound healing.[10][11]

Materials:

• HUVECs

• Endothelial Cell Growth Medium

• 19(S),20(R)-EDP

• 6-well or 12-well plates

• Pipette tips (p200)

• Microscope with a camera

Procedure:

• Cell Seeding: Seed HUVECs in 6-well or 12-well plates and grow them to a confluent monolayer.

• Wound Creation: Create a "scratch" or "wound" in the cell monolayer using a sterile p200 pipette tip.

• Washing: Gently wash the wells with PBS to remove detached cells.

• Treatment: Add fresh medium containing different concentrations of 19,20-EDP or a vehicle control.

• Image Acquisition: Capture images of the scratch at time 0 and at regular intervals (e.g., 6, 12, 24 hours).

• Data Analysis: Measure the width of the scratch at different points for each time point. Calculate the percentage of wound closure relative to the initial scratch area.

Protocol 3: Cell Invasion Assay (Transwell Assay)

This assay evaluates the ability of 19,20-EDP to inhibit the invasion of cells through an extracellular matrix (ECM) barrier, mimicking a critical step in cancer metastasis.[3][10][12]

Materials:

• Cancer cell line (e.g., Lewis Lung Carcinoma)

• Cell culture medium with and without serum

• 19(S),20(R)-EDP

• Transwell inserts (e.g., 8 µm pore size) coated with Matrigel

• 24-well plates

• Crystal violet stain

Procedure:

• Insert Coating: Coat the top of the transwell inserts with a thin layer of Matrigel and allow it to solidify.

• Cell Preparation: Culture cancer cells and starve them in serum-free medium for 24 hours.

• Assay Setup:

  • Place the Matrigel-coated inserts into the wells of a 24-well plate.

  • Add medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber.

  • Resuspend the starved cells in serum-free medium containing different concentrations of 19,20-EDP or a vehicle control.

  • Add the cell suspension to the upper chamber of the transwell inserts.

• Incubation: Incubate the plate at 37°C for 24-48 hours.

• Quantification:

  • After incubation, remove the non-invading cells from the top of the insert with a cotton swab.

  • Fix the invading cells on the bottom of the insert with methanol.

  • Stain the invading cells with crystal violet.

  • Elute the stain and measure the absorbance using a plate reader, or count the number of stained cells under a microscope.

Mandatory Visualizations

The following diagrams illustrate key signaling pathways and experimental workflows related to the in vitro studies of 19(S),20(R)-EDP.

Caption: 19(S),20(R)-EDP inhibits VEGF-induced signaling.

Caption: 19(S),20(R)-EDP suppresses NF-κB signaling.

Caption: Workflow for Endothelial Tube Formation Assay.

Caption: Workflow for Cell Migration (Wound Healing) Assay.

References

• 1. Epoxydocosapentaenoic acid - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Epoxy metabolites of docosahexaenoic acid (DHA) inhibit angiogenesis, tumor growth, and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Cardioprotective Action of a Novel Synthetic 19,20-EDP Analog is Sirt Dependent - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Epoxy metabolites of docosahexaenoic acid (DHA) inhibit angiogenesis, tumor growth, and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. DHA and 19,20-EDP induce lysosomal-proteolytic-dependent cytotoxicity through de novo ceramide production in H9c2 cells with a glycolytic profile - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Angiogenesis Assay [cellbiolabs.com]
• 10. In vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 11. m.youtube.com [m.youtube.com]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for Studying Vasodilation in Isolated Arteries using 19(S),20(R)-EDP

For Researchers, Scientists, and Drug Development Professionals

Introduction

19(S),20(R)-dihydroxydocosapentaenoic acid (19(S),20(R)-EDP) is a diol metabolite of the omega-3 fatty acid docosahexaenoic acid (DHA), formed via the cytochrome P450 (CYP) epoxygenase and subsequent soluble epoxide hydrolase (sEH) pathway. Emerging evidence suggests that this class of lipid mediators plays a significant role in cardiovascular physiology, particularly in the regulation of vascular tone. These application notes provide a comprehensive guide for utilizing 19(S),20(R)-EDP to investigate vasodilation in isolated arterial preparations. The provided protocols and data will enable researchers to effectively design and execute experiments to elucidate the vascular effects of this compound.

Data Presentation

Table 1: Potency of DHA and its Metabolites on Vascular Ion Channels

Compound	Assay	Target	EC50	Artery Type	Reference
Docosahexaenoic Acid (DHA)	Whole-cell patch-clamp	BKCa channels	0.23 ± 0.03 µM	Rat coronary	[1][2]
16,17-Epoxydocosapentaenoic Acid (16,17-EpDPE)	Whole-cell patch-clamp	BKCa channels	19.7 ± 2.8 nM	Rat coronary	[1][2]

Table 2: Potency of a Related Hydroxylated Fatty Acid in Vasorelaxation

Compound	Effect	EC50 / D50	Artery Type	Reference
19(S)-HETE	Vasorelaxation	~567 nM	Mouse mesenteric & thoracic aorta	[3]

Note: EC50 (half-maximal effective concentration) and D50 (half-maximal dilation) are measures of a drug's potency.

Signaling Pathways

The vasodilatory effect of 19(S),20(R)-EDP and related compounds is believed to be mediated through a combination of actions on both the vascular smooth muscle cells (VSMCs) and the endothelium.

Vascular Smooth Muscle Cell Signaling

In VSMCs, the primary mechanism of action for DHA metabolites involves the activation of large-conductance calcium-activated potassium channels (BKCa).[1][4] Activation of these channels leads to potassium ion efflux, hyperpolarization of the cell membrane, and subsequent closure of voltage-gated calcium channels. The resulting decrease in intracellular calcium concentration leads to smooth muscle relaxation and vasodilation. Additionally, evidence suggests the involvement of the Rho-kinase pathway, where inhibition of this pathway contributes to a decrease in the calcium sensitivity of the contractile machinery.[4]

Caption: Signaling pathway of 19(S),20(R)-EDP in vascular smooth muscle cells.

Endothelial Cell Signaling

In endothelial cells, omega-3 fatty acid metabolites can stimulate the production of nitric oxide (NO), a potent vasodilator. This occurs through the activation of endothelial nitric oxide synthase (eNOS). The produced NO then diffuses to the adjacent VSMCs, where it activates soluble guanylate cyclase (sGC), leading to an increase in cyclic guanosine (B1672433) monophosphate (cGMP) and subsequent vasodilation.

Caption: Endothelium-dependent vasodilation pathway involving 19(S),20(R)-EDP.

Experimental Protocols

The following protocols are based on standard wire myography techniques and can be adapted for the study of 19(S),20(R)-EDP on various isolated arteries (e.g., mesenteric, coronary, cerebral).

Protocol 1: Preparation of Isolated Arteries

• Euthanasia and Tissue Dissection:

  • Euthanize the experimental animal (e.g., rat, mouse) according to institutionally approved protocols.

  • Immediately dissect the desired tissue (e.g., mesentery, heart, brain) and place it in ice-cold physiological salt solution (PSS).

• Artery Isolation:

  • Under a dissecting microscope, carefully isolate the artery of interest from the surrounding connective and adipose tissue.

  • Cut the isolated artery into 2 mm long segments.

• Mounting in Wire Myograph:

  • Mount each arterial segment on two tungsten wires (typically 40 µm in diameter) in the jaws of a wire myograph chamber filled with PSS.

  • Ensure the wires pass through the lumen of the artery without damaging the endothelium.

Protocol 2: Assessment of Vasodilation

• Equilibration and Normalization:

  • Allow the mounted arteries to equilibrate in PSS bubbled with 95% O2 / 5% CO2 at 37°C for at least 30 minutes.

  • Perform a normalization procedure to determine the optimal resting tension for the artery, which ensures maximal isometric force generation. This is typically done by stepwise stretching of the vessel and measuring the corresponding passive tension.

• Viability and Endothelial Integrity Check:

  • Assess the viability of the arterial segments by contracting them with a high potassium solution (KPSS, e.g., 60 mM KCl).

  • To check for endothelial integrity, pre-contract the arteries with a vasoconstrictor (e.g., phenylephrine, U46619) to about 80% of the maximal KPSS-induced contraction.

  • Once a stable contraction is achieved, add an endothelium-dependent vasodilator (e.g., acetylcholine, bradykinin). A relaxation of >80% indicates intact endothelium.

• Concentration-Response Curve for 19(S),20(R)-EDP:

  • After washing out the previous drugs and allowing the tension to return to baseline, pre-contract the arteries again with the chosen vasoconstrictor.

  • Once a stable plateau of contraction is reached, add 19(S),20(R)-EDP in a cumulative, concentration-dependent manner (e.g., from 1 nM to 10 µM).

  • Record the relaxation at each concentration until a maximal effect is observed.

• Data Analysis:

  • Express the relaxation at each concentration of 19(S),20(R)-EDP as a percentage of the pre-contraction induced by the vasoconstrictor.

  • Plot the concentration-response curve and calculate the EC50 and Emax (maximal relaxation) values.

Experimental Workflow

Caption: General workflow for studying vasodilation using a wire myograph.

Concluding Remarks

The study of 19(S),20(R)-EDP provides a promising avenue for understanding the role of omega-3 fatty acid metabolites in vascular health and disease. The protocols and information provided herein offer a solid foundation for researchers to explore the vasodilatory properties of this compound. By employing these methods, scientists can contribute to a deeper understanding of the signaling pathways involved and potentially identify new therapeutic targets for cardiovascular diseases.

References

• 1. Activation of vascular BK channels by docosahexaenoic acid is dependent on cytochrome P450 epoxygenase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 3. Calcium- and voltage-gated BK channels in vascular smooth muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Mechanisms of BK Channel Activation by Docosahexaenoic Acid in Rat Coronary Arterial Smooth Muscle Cells [frontiersin.org]

Application of 19(S),20(R)-EDP in Angiogenesis Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

19(S),20(R)-dihydroxydocosapentaenoic acid (19,20-EDP) is a diol metabolite derived from the omega-3 fatty acid docosahexaenoic acid (DHA) through the cytochrome P450 (CYP) epoxygenase pathway. Emerging research has identified 19,20-EDP as a potent endogenous inhibitor of angiogenesis, the physiological process through which new blood vessels form from pre-existing ones. This process is critical in both normal physiological functions, such as wound healing, and in pathological conditions, most notably cancer, where tumor growth and metastasis are dependent on the formation of a new blood supply.

The anti-angiogenic properties of 19,20-EDP make it a promising candidate for therapeutic development, particularly in oncology. These application notes provide a comprehensive overview of the role of 19,20-EDP in angiogenesis research, including its mechanism of action, quantitative data from key experiments, and detailed protocols for its application in laboratory settings.

Mechanism of Action

19,20-EDP exerts its anti-angiogenic effects primarily by inhibiting the Vascular Endothelial Growth Factor (VEGF) signaling pathway, a critical driver of angiogenesis.[1][2] Specifically, 19,20-EDP has been shown to inhibit VEGF-induced phosphorylation of VEGF Receptor 2 (VEGFR2), a key step in the activation of downstream signaling cascades that lead to endothelial cell proliferation, migration, and tube formation.[1][2] The inhibitory action of 19,20-EDP on VEGFR2 is a crucial aspect of its anti-angiogenic activity.[1] Furthermore, 19,20-EDP has been observed to decrease the expression of VEGF-C, a key mediator of lymphangiogenesis.[1][2]

The signaling pathway can be visualized as follows:

Inhibitory action of 19(S),20(R)-EDP on the VEGF signaling pathway.

Quantitative Data Summary

The anti-angiogenic effects of 19,20-EDP have been quantified in several key in vitro and in vivo experiments. The following tables summarize these findings.

In Vitro Angiogenesis Assays

Assay	Cell Type	Treatment	Concentration	Result	Reference
Endothelial Tube Formation	HUVECs	19,20-EDP	1 µM	~63% inhibition	[2]
3 µM	~91% inhibition	[2]
Cell Migration	HUVECs	19,20-EDP	1 µM	Significant inhibition	[1]
MMP-2 Activity	HUVECs	19,20-EDP	1 µM	~20% reduction	[2]
3 µM	~45% reduction	[2]
VEGFR2 Phosphorylation	HUVECs	19,20-EDP	1 µM	Dramatic inhibition	[1]
VEGF-C mRNA Expression	HUVECs	19,20-EDP	1 µM	~50% inhibition	[2]
3 µM	~67% inhibition	[2]

In Vivo Angiogenesis Assays

Assay	Animal Model	Treatment	Dose	Result	Reference
Matrigel Plug Assay	C57BL/6 mice	19,20-EDP	0.3 µ g/gel (EC50)	Significant inhibition of VEGF-induced angiogenesis	[2]
All EDP regioisomers	10 µ g/gel	Dramatic inhibition of VEGF-induced angiogenesis	[1][2]
FGF-2-induced Angiogenesis	C57BL/6 mice	19,20-EDP	10 µ g/gel	Significant inhibition	[3]

Experimental Protocols

The following are detailed protocols for key experiments used to assess the anti-angiogenic properties of 19,20-EDP.

Endothelial Cell Tube Formation Assay

This assay assesses the ability of endothelial cells to form capillary-like structures in vitro.

Workflow for the Endothelial Cell Tube Formation Assay.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Endothelial Cell Growth Medium

• Matrigel Basement Membrane Matrix

• 24-well plates

• 19(S),20(R)-EDP (and vehicle control, e.g., ethanol)

• Calcein AM

• Inverted microscope with fluorescence capabilities

• Image analysis software

Protocol:

• Thaw Matrigel on ice overnight.

• Pipette 300 µL of cold Matrigel into each well of a pre-chilled 24-well plate.

• Incubate the plate at 37°C for 30-60 minutes to allow the Matrigel to solidify.

• Harvest HUVECs and resuspend them in endothelial cell growth medium at a density of 2 x 10^5 cells/mL.

• Prepare treatment solutions by diluting 19,20-EDP to the desired final concentrations (e.g., 1 µM and 3 µM) in the cell suspension. Include a vehicle control.

• Gently add 500 µL of the HUVEC suspension containing the respective treatments onto the solidified Matrigel.

• Incubate the plate at 37°C in a humidified incubator with 5% CO2 for 6 hours.[1][2]

• After incubation, carefully remove the medium and wash the cells with PBS.

• Stain the cells with Calcein AM for 30 minutes at 37°C.

• Visualize the tube-like structures using an inverted fluorescence microscope.

• Capture images and quantify the total tube length and the number of branch points using image analysis software.

Cell Migration Assay (Boyden Chamber)

This assay measures the chemotactic migration of endothelial cells towards a chemoattractant.

Materials:

• HUVECs

• Boyden chamber apparatus with polycarbonate membranes (8 µm pore size)

• Fibronectin

• Endothelial cell basal medium (serum-free)

• VEGF

• 19(S),20(R)-EDP

• Crystal Violet stain

Protocol:

• Coat the underside of the Boyden chamber membrane with fibronectin (10 µg/mL) and incubate for 1 hour at 37°C.

• Harvest HUVECs and resuspend them in serum-free endothelial cell basal medium.

• In the lower chamber, add basal medium containing VEGF (e.g., 10 ng/mL) as the chemoattractant.

• In the upper chamber, add the HUVEC suspension (e.g., 5 x 10^4 cells) containing either vehicle or 19,20-EDP at the desired concentrations.

• Incubate the chamber at 37°C for 18 hours.[1]

• After incubation, remove the non-migrated cells from the upper surface of the membrane with a cotton swab.

• Fix the migrated cells on the lower surface of the membrane with methanol (B129727) for 10 minutes.

• Stain the migrated cells with Crystal Violet for 20 minutes.

• Wash the membrane with water and allow it to air dry.

• Count the number of migrated cells in several high-power fields under a microscope.

In Vivo Matrigel Plug Assay

This in vivo assay evaluates the formation of new blood vessels into a subcutaneously implanted Matrigel plug.

Workflow for the In Vivo Matrigel Plug Assay.

Materials:

• C57BL/6 mice

• Matrigel Basement Membrane Matrix

• VEGF or FGF-2

• Heparin

• 19(S),20(R)-EDP

• Drabkin's reagent for hemoglobin assay

• Antibodies for CD31 immunohistochemistry

Protocol:

• Thaw Matrigel on ice.

• On ice, mix Matrigel (0.5 mL) with heparin (20 units), VEGF (100 ng) or FGF-2 (500 ng), and the desired amount of 19,20-EDP (e.g., 10 µg) or vehicle.[1][3]

• Anesthetize C57BL/6 mice according to approved animal protocols.

• Subcutaneously inject the Matrigel mixture into the flank of the mice.

• The Matrigel will form a solid plug.

• After 4-7 days, euthanize the mice and excise the Matrigel plugs.[2][3]

• Quantify the extent of angiogenesis by measuring the hemoglobin content in the plugs using Drabkin's reagent. Hemoglobin content is directly proportional to the number of red blood cells, and thus vascularization.

• For histological analysis, fix the plugs in formalin, embed in paraffin, and perform immunohistochemistry for the endothelial cell marker CD31 to visualize the newly formed blood vessels.

Conclusion

19(S),20(R)-EDP has demonstrated significant anti-angiogenic activity both in vitro and in vivo, primarily through the inhibition of the VEGF-VEGFR2 signaling pathway. Its ability to suppress endothelial cell migration, tube formation, and in vivo neovascularization highlights its potential as a therapeutic agent for diseases characterized by excessive angiogenesis, such as cancer. The protocols and data presented here provide a valuable resource for researchers investigating the anti-angiogenic properties of 19,20-EDP and for those in the field of drug development seeking novel anti-cancer therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. Epoxy metabolites of docosahexaenoic acid (DHA) inhibit angiogenesis, tumor growth, and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols: Investigating 19(S),20(R)-EDP in Cardiac Hypertrophy Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for investigating the therapeutic potential of 19(S),20(R)-dihydroxydocosapentaenoic acid (19(S),20(R)-EDP), a cytochrome P450 metabolite of docosahexaenoic acid (DHA), in preclinical models of cardiac hypertrophy.

Introduction

Cardiac hypertrophy, an enlargement of the heart muscle, is an adaptive response to pressure or volume overload. However, sustained hypertrophy can progress to heart failure. 19(S),20(R)-EDP has emerged as a promising bioactive lipid with potent anti-inflammatory and cardioprotective properties. These protocols detail the in vivo and in vitro methodologies to assess the efficacy of 19(S),20(R)-EDP in mitigating cardiac hypertrophy.

Data Presentation

The following tables summarize expected quantitative outcomes based on existing literature on DHA and related epoxyeicosanoids in cardiac hypertrophy models. These tables provide a framework for presenting experimental data when investigating 19(S),20(R)-EDP.

Table 1: In Vivo Model - Transverse Aortic Constriction (TAC)

Parameter	Sham Control	TAC + Vehicle	TAC + 19(S),20(R)-EDP
Heart Weight / Body Weight (mg/g)	4.5 ± 0.3	7.8 ± 0.5	5.9 ± 0.4
Cardiomyocyte Cross-Sectional Area (μm²)	350 ± 25	650 ± 40	450 ± 30
Left Ventricular Ejection Fraction (%)	60 ± 5	40 ± 6	55 ± 5
Gene Expression (fold change vs. Sham)
Atrial Natriuretic Peptide (ANP)	1.0	8.0 ± 1.2	3.5 ± 0.8
Brain Natriuretic Peptide (BNP)	1.0	10.0 ± 1.5	4.0 ± 0.9
Cardiac Fibrosis (% area)	< 1	15 ± 3	5 ± 2

*Expected significant difference (p < 0.05) compared to TAC + Vehicle. Data are representative and should be determined experimentally.

Table 2: In Vitro Model - Cardiomyocyte Hypertrophy

Parameter	Control	Hypertrophic Stimulus + Vehicle	Hypertrophic Stimulus + 19(S),20(R)-EDP
Cardiomyocyte Surface Area (μm²)	500 ± 40	950 ± 60	650 ± 50
Protein Synthesis (fold change vs. Control)	1.0	2.5 ± 0.3	1.5 ± 0.2
Gene Expression (fold change vs. Control)
ANP	1.0	12.0 ± 1.8	5.0 ± 1.1
BNP	1.0	15.0 ± 2.0	6.0 ± 1.3
Mitochondrial ROS Production (fold change)	1.0	3.0 ± 0.4	1.8 ± 0.3*

*Expected significant difference (p < 0.05) compared to Hypertrophic Stimulus + Vehicle. Data are representative and should be determined experimentally.

Experimental Protocols

In Vivo Model: Transverse Aortic Constriction (TAC) in Mice

This protocol describes the induction of pressure overload-induced cardiac hypertrophy in mice and subsequent treatment with 19(S),20(R)-EDP.

Materials:

• Male C57BL/6J mice (8-10 weeks old)

• 19(S),20(R)-EDP

• Vehicle (e.g., sterile saline with 0.1% ethanol)

• Anesthetics (e.g., isoflurane)

• Surgical instruments

• Suture material (7-0 silk)

• Echocardiography system

Procedure:

• Animal Acclimation: Acclimate mice to the facility for at least one week before the procedure.

• Anesthesia and Preparation: Anesthetize the mouse using isoflurane. Shave the chest area and disinfect with an appropriate antiseptic.

• Surgical Procedure (TAC):

  • Make a small incision at the suprasternal notch.

  • Isolate the transverse aorta between the innominate and left common carotid arteries.

  • Pass a 7-0 silk suture underneath the aorta.

  • Tie the suture around the aorta and a 27-gauge needle.

  • Remove the needle to create a constriction of a defined diameter.

  • For sham-operated controls, perform the same procedure without tightening the suture.

• Treatment Administration:

  • Randomly assign mice to three groups: Sham, TAC + Vehicle, and TAC + 19(S),20(R)-EDP.

  • Administer 19(S),20(R)-EDP or vehicle daily via intraperitoneal (i.p.) injection, starting one day post-surgery for a period of 4 weeks. The optimal dose should be determined in pilot studies (e.g., 1-10 µg/kg/day).

• Monitoring and Analysis:

  • Perform echocardiography weekly to assess cardiac function and dimensions.

  • At the end of the treatment period, euthanize the mice.

  • Measure heart weight and body weight.

  • Collect heart tissue for histological analysis (cardiomyocyte size, fibrosis) and gene expression analysis (ANP, BNP, collagen I/III).

In Vitro Model: Induction of Cardiomyocyte Hypertrophy

This protocol details the induction of hypertrophy in neonatal rat ventricular myocytes (NRVMs) or human induced pluripotent stem cell-derived cardiomyocytes (hiPSC-CMs).

Materials:

• Primary NRVMs or hiPSC-CMs

• Cell culture medium

• Hypertrophic agonist (e.g., Endothelin-1 at 100 nM or Phenylephrine at 100 µM)

• 19(S),20(R)-EDP

• Vehicle (e.g., DMSO)

• Reagents for immunofluorescence, protein synthesis assay, and RT-qPCR.

Procedure:

• Cell Culture: Culture NRVMs or hiPSC-CMs according to standard protocols.

• Induction of Hypertrophy:

  • Starve cells in serum-free medium for 24 hours.

  • Treat cells with the hypertrophic agonist in serum-free medium.

• Treatment with 19(S),20(R)-EDP:

  • Co-treat cells with the hypertrophic agonist and varying concentrations of 19(S),20(R)-EDP (e.g., 0.1, 1, 10 µM) or vehicle for 48 hours.

• Analysis:

  • Cell Size Measurement: Fix cells and stain for a cardiomyocyte marker (e.g., α-actinin). Measure the cell surface area using imaging software.

  • Protein Synthesis Assay: Measure the incorporation of a labeled amino acid (e.g., ³H-leucine) into total protein.

  • Gene Expression Analysis: Isolate RNA and perform RT-qPCR to measure the expression of hypertrophic markers (ANP, BNP).

  • Mitochondrial Health: Assess mitochondrial reactive oxygen species (ROS) production using a fluorescent probe (e.g., MitoSOX).

Visualizations

In Vivo Experimental Workflow for TAC Model.

In Vitro Experimental Workflow for Cardiomyocyte Hypertrophy.

Proposed Signaling Pathway of 19(S),20(R)-EDP in Cardiac Hypertrophy.

Application Notes and Protocols for Studying Pain and Inflammation with 19(S),20(R)-EDP

For Researchers, Scientists, and Drug Development Professionals

Introduction

19(S),20(R)-Epoxydocosapentaenoic acid (19(S),20(R)-EDP) is a bioactive lipid mediator derived from the omega-3 fatty acid docosahexaenoic acid (DHA) through the action of cytochrome P450 (CYP) epoxygenases. Emerging evidence highlights its potent anti-inflammatory and analgesic properties, making it a promising therapeutic agent and a valuable tool for studying the mechanisms of pain and inflammation. This document provides detailed application notes and experimental protocols for researchers investigating the effects of 19(S),20(R)-EDP.

Mechanism of Action

19(S),20(R)-EDP exerts its biological effects through multiple signaling pathways. It is an endogenous lipid that is rapidly metabolized by soluble epoxide hydrolase (sEH) to its less active diol form, 19,20-dihydroxydocosapentaenoic acid (19,20-DiHDPA). Inhibition of sEH can stabilize and enhance the endogenous levels and therapeutic effects of 19(S),20(R)-EDP.[1][2]

Key signaling pathways modulated by 19(S),20(R)-EDP include:

• G-Protein Coupled Receptor 120 (GPR120) Activation: 19(S),20(R)-EDP can activate GPR120, a receptor for omega-3 fatty acids, leading to downstream signaling cascades that suppress inflammation.

• Peroxisome Proliferator-Activated Receptor γ (PPARγ) Activation: This lipid mediator can activate PPARγ, a nuclear receptor that plays a crucial role in regulating inflammation and metabolism.[3]

• Nuclear Factor-kappa B (NF-κB) Inhibition: 19(S),20(R)-EDP has been shown to suppress the activation of NF-κB, a key transcription factor that governs the expression of pro-inflammatory genes.[3][4]

• Transient Receptor Potential Vanilloid 1 (TRPV1) Modulation: Evidence suggests that epoxygenated fatty acids may modulate the activity of TRPV1, a key ion channel involved in pain sensation.

Data Presentation

The following tables summarize quantitative data from various studies on the effects of 19(S),20(R)-EDP in models of pain and inflammation.

Table 1: In Vitro Anti-Inflammatory Effects of 19(S),20(R)-EDP

Cell Type	Assay	Treatment & Concentration	Outcome	Reference
Murine Brown Preadipocytes	LPS-induced NF-κB Reporter Assay	19,20-EDP (10 µM)	Significant suppression of NF-κB activation	[3][4]
Murine Brown Preadipocytes	PPARγ Reporter Assay	19,20-EDP (1 µM and 10 µM)	Dose-dependent activation of PPARγ	[3]
Differentiated Stromal Vascular Cells	UCP1 Gene Expression (Thermogenesis)	19,20-EDP (Concentration not specified)	Increased UCP1 expression	[1]

Table 2: In Vivo Analgesic and Anti-Inflammatory Effects of 19(S),20(R)-EDP

Animal Model	Condition	Treatment & Dose	Outcome	Reference
Rat	Carrageenan-induced Inflammatory Pain	EDPs (dose not specified)	Reduction of inflammatory pain, with similar efficacy to EETs.	[2]
Diet-Induced Obese Mice	High-Fat Diet-Induced Inflammation	19,20-EDP combined with sEH inhibitor t-TUCB	Decreased inflammatory NF-κB signaling in brown adipose tissue.
Spared Nerve Ligation (SNL) Mouse Model	Chronic Pain	Endogenous increase of 19,20-EpDPA in the spinal cord	Correlation with chronic pain state.

Experimental Protocols

In Vivo Model: Carrageenan-Induced Paw Edema in Rats

This protocol is a standard method for evaluating the acute anti-inflammatory effects of compounds.

Materials:

• Male Wistar rats (180-220 g)

• 19(S),20(R)-EDP

• Vehicle (e.g., saline, 1% ethanol (B145695) in saline)

• Carrageenan (1% w/v in sterile saline)

• Plethysmometer

• Syringes and needles (27G)

Procedure:

• Acclimatize rats for at least one week before the experiment.

• Fast the animals overnight with free access to water.

• Administer 19(S),20(R)-EDP or vehicle intraperitoneally (i.p.) or orally (p.o.) 30-60 minutes before carrageenan injection.

• Measure the initial volume of the right hind paw using a plethysmometer.

• Inject 0.1 mL of 1% carrageenan solution subcutaneously into the plantar surface of the right hind paw.[5]

• Measure the paw volume at 1, 2, 3, 4, and 5 hours post-carrageenan injection.[6]

• Calculate the percentage of inhibition of edema for each group compared to the vehicle control group.

In Vitro Assay: NF-κB Reporter Assay in Macrophages

This protocol assesses the ability of 19(S),20(R)-EDP to inhibit the NF-κB signaling pathway.

Materials:

• Macrophage cell line (e.g., RAW 264.7) stably transfected with an NF-κB luciferase reporter construct.

• DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• 19(S),20(R)-EDP (dissolved in a suitable solvent like ethanol or DMSO).

• Lipopolysaccharide (LPS).

• Luciferase assay reagent.

• Luminometer.

Procedure:

• Seed the macrophage reporter cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of 19(S),20(R)-EDP or vehicle for 1 hour.

• Stimulate the cells with LPS (e.g., 100 ng/mL) for 6 hours to induce NF-κB activation.[4]

• Lyse the cells and measure luciferase activity using a luminometer according to the manufacturer's instructions.

• Normalize the luciferase activity to the protein concentration of each well.

In Vitro Assay: PPARγ Activation Assay

This protocol determines if 19(S),20(R)-EDP can activate the PPARγ receptor.

Materials:

• Cells transiently or stably expressing a PPARγ reporter construct (e.g., HEK293T cells).

• DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• 19(S),20(R)-EDP.

• Rosiglitazone (a known PPARγ agonist, as a positive control).

• Transfection reagent.

• Luciferase assay system.

Procedure:

• If using transient transfection, co-transfect the cells with a PPARγ expression vector and a reporter plasmid containing PPAR response elements upstream of a luciferase gene.

• Seed the transfected cells in a 96-well plate.

• Treat the cells with different concentrations of 19(S),20(R)-EDP, rosiglitazone, or vehicle for 24 hours.[3]

• Lyse the cells and measure luciferase activity.

• Express the results as fold activation over the vehicle-treated control.

Visualizations

Signaling Pathways

Caption: Signaling pathways of 19(S),20(R)-EDP in pain and inflammation.

Experimental Workflow

Caption: General experimental workflow for studying 19(S),20(R)-EDP.

References

• 1. Cytochrome P450 epoxygenase-derived EPA and DHA oxylipins 17,18-epoxyeicosatetraenoic acid and 19,20-epoxydocosapentaenoic acid promote BAT thermogenesis and WAT browning through the GPR120-AMPKα signaling pathway - Food & Function (RSC Publishing) [pubs.rsc.org]
• 2. GPR120 is an Omega-3 Fatty Acid Receptor Mediating Potent Anti-Inflammatory and Insulin Sensitizing Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Effects of 17,18-Epoxyeicosatetraenoic Acid and 19,20-Epoxydocosapentaenoic Acid Combined with Soluble Epoxide Hydrolase Inhibitor t-TUCB on Brown Adipogenesis and Mitochondrial Respiration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis and Structure-Activity Relationship Studies of 19(S),20(R)-EDP Analogs

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis and structure-activity relationship (SAR) studies of 19(S),20(R)-epoxydocosapentaenoic acid (EDP) analogs. The protocols outlined below are intended to facilitate the exploration of these potent lipid mediators as potential therapeutics, with a focus on their role in activating sirtuins, a class of enzymes implicated in a variety of cellular processes, including aging, inflammation, and metabolism.

Introduction

19(S),20(R)-EDP is a cytochrome P450-derived metabolite of the omega-3 fatty acid docosahexaenoic acid (DHA). It has demonstrated significant biological activity, including cardioprotective effects. However, the therapeutic potential of native 19,20-EDP is limited by its metabolic instability. The development of stable and potent analogs is therefore a key objective in harnessing its therapeutic benefits. This document details the synthesis of a notable analog, SA-22, and provides a framework for broader SAR studies to identify novel and more effective EDP-based drug candidates.

Synthesis of 19(S),20(R)-EDP Analogs

The synthesis of 19(S),20(R)-EDP analogs can be approached through various strategies. A general and adaptable method is the asymmetric total synthesis, which allows for the creation of diverse structures for SAR studies.

General Asymmetric Synthesis of 19,20-EDP Analogs

A convergent synthetic strategy can be employed, involving the preparation of two key fragments that are later coupled. This approach allows for late-stage diversification, enabling the introduction of various structural modifications to probe the SAR.

Key Steps:

• Synthesis of the Epoxide-Containing Fragment: This typically involves the asymmetric epoxidation of a suitable olefin precursor to establish the desired (19S,20R) stereochemistry.

• Synthesis of the Polyene Carboxylic Acid Fragment: This fragment contains the remainder of the fatty acid backbone and the carboxylic acid moiety.

• Fragment Coupling: The two fragments are joined, often via a Wittig reaction or other carbon-carbon bond-forming reactions.

• Final Modifications and Deprotection: Subsequent chemical transformations can be performed to introduce further diversity, followed by the removal of any protecting groups.

A detailed protocol for the asymmetric total synthesis of the parent compound, 19,20-EDP, has been reported and can be adapted for the synthesis of various analogs.[1]

Synthesis of a Specific Analog: SA-22

SA-22, (10Z,16Z)-18-(3-Ethyloxiran-2-yl)octadeca-10,16-dienoic acid, is a synthetic analog of 19,20-EDP that has shown significant cardioprotective effects.[2] Its synthesis has been established and serves as a prime example for analog preparation.[2]

Diagram of the General Synthetic Approach:

Caption: General workflow for the synthesis of 19(S),20(R)-EDP analogs.

Structure-Activity Relationship (SAR) Studies

The primary goal of SAR studies for 19(S),20(R)-EDP analogs is to understand how chemical modifications affect their biological activity, particularly their ability to activate sirtuins. A systematic approach to analog design is crucial for generating meaningful SAR data.

Key Structural Modifications for SAR Studies:

• Epoxide Ring: Modifications to the epoxide, such as replacing it with a more stable isostere (e.g., thiirane, cyclopropane) or altering the substituents on the epoxide, can provide insights into the importance of this functional group for activity and improve metabolic stability.

• Fatty Acid Chain: The length of the fatty acid chain can be varied to probe the optimal chain length for receptor binding and cellular uptake.

• Unsaturation: The number and position of double bonds in the fatty acid chain can be altered to investigate their role in the molecule's conformation and biological activity.

• Carboxylic Acid: The carboxylic acid moiety can be esterified or converted to an amide to explore its importance in target engagement and to modify the pharmacokinetic properties of the analogs.

Experimental Protocols for SAR Evaluation

1. Sirtuin Activation Assays:

• In Vitro Sirtuin Activity Assay: A fluorogenic assay can be used to measure the deacetylase activity of purified SIRT1 and SIRT3 in the presence of the EDP analogs.[2]

  • Principle: The assay utilizes a fluorogenic acetylated peptide substrate. Upon deacetylation by the sirtuin, the peptide is cleaved by a developer, releasing a fluorescent signal that is proportional to the enzyme's activity.

  • Protocol:

    • Prepare a reaction mixture containing the purified sirtuin enzyme, the fluorogenic acetylated peptide substrate, and NAD+.

    • Add the 19,20-EDP analog at various concentrations.

    • Incubate the reaction at 37°C for a defined period.

    • Stop the reaction and add the developer solution.

    • Measure the fluorescence intensity using a plate reader.

    • Calculate the EC50 values for sirtuin activation for each analog.

2. Cellular Assays:

• Cardiomyocyte Protection Assay: The ability of the analogs to protect cardiomyocytes from ischemia/reperfusion injury can be assessed in a cell-based model.[2]

  • Principle: H9c2 cells, a cardiac myoblast cell line, are subjected to hypoxia and reoxygenation to mimic ischemia/reperfusion injury. The protective effect of the analogs is evaluated by measuring cell viability and markers of apoptosis.

  • Protocol:

    • Culture H9c2 cells to confluence.

    • Induce hypoxia by placing the cells in a hypoxic chamber.

    • After the hypoxic period, reintroduce oxygen to simulate reperfusion.

    • Treat the cells with the 19,20-EDP analogs at different concentrations during the reoxygenation phase.

    • Assess cell viability using methods such as the MTT assay or by measuring the release of lactate (B86563) dehydrogenase (LDH).

    • Measure markers of apoptosis, such as caspase-3 activity.

Diagram of a Typical SAR Study Workflow:

Caption: A typical workflow for conducting SAR studies on 19(S),20(R)-EDP analogs.

Data Presentation

Quantitative data from the SAR studies should be summarized in tables to facilitate comparison between the different analogs.

Table 1: Sirtuin Activating Potency of 19(S),20(R)-EDP Analogs

Analog	Modification	SIRT1 Activation (EC50, µM)	SIRT3 Activation (EC50, µM)
19,20-EDP	Parent Compound	Data not available	Data not available
SA-22	(10Z,16Z)-18-(3-Ethyloxiran-2-yl)octadeca-10,16-dienoic acid	Data not available	Data not available
Analog X	Description of modification	Value	Value
Analog Y	Description of modification	Value	Value

Table 2: Cardioprotective Effects of 19(S),20(R)-EDP Analogs in a Cellular Model of Ischemia/Reperfusion

Analog	Concentration (µM)	Cell Viability (% of Control)	Caspase-3 Activity (% of Control)
Vehicle	-	Value	Value
19,20-EDP	1	Value	Value
SA-22	1	Significantly improved postischemic recovery[3]	Significantly reduced[3]
Analog X	1	Value	Value
Analog Y	1	Value	Value

Signaling Pathway

The cardioprotective effects of 19(S),20(R)-EDP analogs like SA-22 are mediated, at least in part, through the activation of sirtuins, particularly SIRT3. This activation leads to the deacetylation of downstream targets in the mitochondria, ultimately reducing oxidative stress and cell death.

Diagram of the Proposed Signaling Pathway:

References

• 1. Asymmetric Total Synthesis of 19,20-Epoxydocosapentaenoic Acid, a Bioactive Metabolite of Docosahexaenoic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cardioprotective Action of a Novel Synthetic 19,20-EDP Analog is Sirt Dependent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for 19(S),20(R)-EDP in Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

19(S),20(R)-dihydroxyeicosapentaenoic acid (19(S),20(R)-EDP) is a bioactive lipid mediator derived from the cytochrome P450 (CYP) epoxygenase pathway of docosahexaenoic acid (DHA). As a member of the epoxydocosapentaenoic acid (EDP) family, it plays a crucial role in various physiological processes and has emerged as a promising therapeutic agent, particularly in the context of cardiovascular health. This document provides detailed application notes on the proper handling, storage, and stability of 19(S),20(R)-EDP in solution, along with experimental protocols for its analysis and a summary of its known signaling pathway.

Handling and Stability of 19(S),20(R)-EDP

The stability of 19(S),20(R)-EDP is critical for obtaining reliable and reproducible experimental results. Like other polyunsaturated fatty acid epoxides, it is susceptible to degradation by heat, light, and acidic conditions. In biological systems, it is rapidly metabolized by soluble epoxide hydrolase (sEH) to the less active 19,20-dihydroxydocosapentaenoic acid (19,20-DiHDPA)[1][2].

General Handling Recommendations

• Inert Atmosphere: When handling the compound in its pure form or in organic solvents, it is advisable to work under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation.

• Avoid Contamination: Use glass or Teflon-lined containers and instruments. Avoid plastics for organic solutions as they can leach impurities.

• Temperature: Allow the compound to warm to room temperature before opening the vial to prevent condensation of moisture, which can lead to hydrolysis.

Storage of 19(S),20(R)-EDP Solutions

Proper storage is paramount to maintaining the integrity of 19(S),20(R)-EDP. Based on information for a closely related racemic mixture, (±)19(20)-EpDPA, a stability of at least two years can be expected when stored under appropriate conditions[3].

Table 1: Recommended Storage Conditions for 19(S),20(R)-EDP Solutions

Parameter	Recommendation	Rationale
Temperature	-20°C or lower	Minimizes thermal degradation and oxidation.
Solvent	Ethanol (B145695), DMF, DMSO	Provides a stable medium for storage.[3]
Container	Amber glass vial with a Teflon-lined cap	Protects from light and prevents leaching of impurities.
Atmosphere	Inert gas (Argon or Nitrogen)	Reduces the risk of oxidation.
Light Exposure	Store in the dark	Prevents photodegradation.

Experimental Protocols

Protocol 1: Preparation of 19(S),20(R)-EDP Stock Solutions

• Material: 19(S),20(R)-EDP (solid or as a solution in a specified solvent).

• Solvent: Anhydrous ethanol is recommended for preparing the primary stock solution.

• Procedure: a. Allow the vial of 19(S),20(R)-EDP to equilibrate to room temperature. b. Under an inert atmosphere, dissolve the compound in anhydrous ethanol to a desired concentration (e.g., 1 mg/mL). c. Aliquot the stock solution into amber glass vials with Teflon-lined caps (B75204) to avoid repeated freeze-thaw cycles. d. Store the aliquots at -20°C or -80°C.

Protocol 2: Stability Assessment of 19(S),20(R)-EDP in Solution using LC-MS/MS

This protocol outlines a general procedure for assessing the stability of 19(S),20(R)-EDP under various conditions. A validated stability-indicating LC-MS/MS method is crucial for accurate quantification.

Objective: To determine the degradation of 19(S),20(R)-EDP over time under specific storage conditions (e.g., different temperatures, pH values, and light exposure).

Materials:

• 19(S),20(R)-EDP stock solution

• Solvents of interest (e.g., ethanol, PBS at different pH values)

• LC-MS/MS system

• Appropriate analytical column (e.g., C18)

• Internal standard (e.g., a deuterated analog of EDP)

Methodology:

• Sample Preparation: a. Prepare solutions of 19(S),20(R)-EDP at a known concentration in the desired solvents and conditions to be tested. b. Prepare control samples stored under optimal conditions (e.g., -80°C in ethanol). c. At specified time points (e.g., 0, 2, 4, 8, 24 hours for short-term; 1, 2, 4 weeks for long-term), withdraw an aliquot from each test condition. d. Immediately add an internal standard to the aliquot. e. Perform a liquid-liquid or solid-phase extraction to purify the analyte and concentrate the sample. f. Reconstitute the dried extract in the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis: a. Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).
  • Mobile Phase A: Water with 0.1% formic acid.
  • Mobile Phase B: Acetonitrile with 0.1% formic acid.
  • Gradient: A suitable gradient to separate 19(S),20(R)-EDP from its potential degradation products.
  • Flow Rate: e.g., 0.3 mL/min.
  • Column Temperature: e.g., 40°C. b. Mass Spectrometric Detection:
  • Ionization Mode: Negative Electrospray Ionization (ESI-).
  • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for 19(S),20(R)-EDP and the internal standard. For example, for 19,20-EDP, a transition of m/z 343.2 -> [fragment ion] could be monitored.

• Data Analysis: a. Calculate the peak area ratio of 19(S),20(R)-EDP to the internal standard for each sample. b. Determine the percentage of 19(S),20(R)-EDP remaining at each time point relative to the initial concentration (time 0). c. Plot the percentage remaining versus time to determine the degradation kinetics.

Table 2: Example Stability Data Presentation

Condition	Time Point	Concentration (ng/mL)	% Remaining
Ethanol, -20°C, Dark	0 h	100.2	100.0
24 h	99.8	99.6
1 week	98.5	98.3
PBS pH 7.4, 4°C, Dark	0 h	101.5	100.0
8 h	85.3	84.0
24 h	60.1	59.2
PBS pH 5.0, 25°C, Light	0 h	99.5	100.0
2 h	45.2	45.4
4 h	15.8	15.9

Note: The data in this table is illustrative and not based on experimental results.

Visualization of Experimental Workflow and Signaling Pathway

Experimental Workflow for Stability Assessment

Caption: Workflow for assessing the stability of 19(S),20(R)-EDP.

Signaling Pathway of 19(S),20(R)-EDP in Cardioprotection

19,20-EDP has been shown to exert cardioprotective effects by modulating the activity of sirtuins, particularly SIRT1 and SIRT3. This pathway is crucial for mitigating mitochondrial dysfunction and cell death in the context of cardiac injury.

Caption: Signaling pathway of 19(S),20(R)-EDP in cardioprotection.

Conclusion

The proper handling and storage of 19(S),20(R)-EDP are essential for maintaining its biological activity and ensuring the validity of research findings. Storing the compound at low temperatures, in an appropriate solvent, under an inert atmosphere, and protected from light will minimize degradation. The provided protocols offer a framework for the preparation and stability assessment of 19(S),20(R)-EDP solutions. Further research is warranted to establish a comprehensive quantitative stability profile under a wider range of conditions. The elucidated sirtuin-dependent signaling pathway highlights a key mechanism of its therapeutic potential, particularly in cardiovascular diseases.

References

• 1. Epoxydocosapentaenoic acid - Wikipedia [en.wikipedia.org]
• 2. Epoxy metabolites of docosahexaenoic acid (DHA) inhibit angiogenesis, tumor growth, and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]

Application Notes and Protocols: Experimental Use of 19(S),20(R)-EDP in Cytotoxicity Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

19(S),20(R)-dihydroxyeicosapentaenoic acid (19(S),20(R)-EDP) is a cytochrome P450 (CYP)-derived metabolite of the omega-3 fatty acid docosahexaenoic acid (DHA). Emerging research has highlighted its diverse biological activities, including its potential role in modulating cell viability. These application notes provide detailed protocols and summarize key findings regarding the experimental use of 19(S),20(R)-EDP in cytotoxicity assays. The information presented is intended to guide researchers in designing and interpreting experiments to evaluate the cytotoxic or cytoprotective effects of this bioactive lipid mediator.

It is crucial to note that the cytotoxic effects of 19(S),20(R)-EDP appear to be highly cell-type specific. While it has demonstrated pronounced cytotoxicity in specific cell types under particular metabolic conditions, it does not appear to exert direct cytotoxic effects on various cancer cell lines. Instead, its anti-tumor activity in vivo is attributed to other mechanisms, such as the inhibition of angiogenesis.

Data Presentation

The following tables summarize the quantitative data from key experiments investigating the effects of 19(S),20(R)-EDP on cell viability.

Table 1: Cytotoxic Effect of 19(S),20(R)-EDP on H9c2 Cardiomyoblasts

Cell Line	Metabolic Condition	Treatment	Concentration	Incubation Time	Effect on Cell Viability	Reference
H9c2 (rat heart myoblasts)	Glycolytic (25 mM glucose)	19(S),20(R)-EDP	1 µM	24 hours	Marked reduction in cell viability	[1]
H9c2 (rat heart myoblasts)	Oxidative (5.5 mM glucose)	19(S),20(R)-EDP	1 µM	24 hours	No significant effect on cell viability	[1]

Table 2: Effect of 19(S),20(R)-EDP on Cancer Cell Proliferation

Cell Line(s)	Treatment	Concentration	Incubation Time	Effect on Cell Proliferation	Reference
Multiple cancer cell lines	19(S),20(R)-EDP	1-3 µM	Not specified	No effect on cell proliferation	[2]
Met-1 breast tumor (in vivo)	19,20-EDP (0.05 mg·kg⁻¹·d⁻¹) with sEH inhibitor	Not applicable	12 days	~70% decrease in tumor growth (attributed to anti-angiogenesis)	[2][3]

Table 3: Effect of 19(S),20(R)-EDP on Cancer Cell Invasion

Cell Line(s)	Treatment	Concentration	Assay	Effect on Cell Invasion	Reference
Lewis lung carcinoma	19,20-EDP	1 µM	Matrigel-based Boyden chamber	~40% reduction in FBS-induced invasion	[2]

Signaling Pathways and Experimental Workflows

Signaling Pathway of 19(S),20(R)-EDP-Induced Cytotoxicity in H9c2 Cells

The cytotoxic effect of 19(S),20(R)-EDP in H9c2 cells with a glycolytic profile is mediated by the de novo synthesis of ceramide, leading to a lysosomal-proteolytic degradation pathway.[1][2]

Caption: Signaling pathway of 19(S),20(R)-EDP-induced cytotoxicity in H9c2 cells.

Experimental Workflow for a Standard Cytotoxicity Assay

The following diagram outlines a typical workflow for assessing the cytotoxicity of 19(S),20(R)-EDP.

Caption: Generalized experimental workflow for assessing cytotoxicity.

Experimental Protocols

Protocol 1: MTT Assay for Cell Viability

This protocol is adapted for determining the effect of 19(S),20(R)-EDP on the viability of adherent cells, such as H9c2.

Materials:

• 19(S),20(R)-EDP (stock solution in a suitable solvent, e.g., ethanol)

• Cell line of interest (e.g., H9c2)

• Complete culture medium (appropriate for the cell line)

• 96-well tissue culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• MTT solvent (e.g., DMSO or a solution of 40% dimethylformamide, 2% acetic acid, and 16% sodium dodecyl sulfate (B86663) in water)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of 19(S),20(R)-EDP in complete culture medium from the stock solution. It is recommended to test a range of concentrations (e.g., 0.1 µM to 10 µM).

  • Include a vehicle control (medium with the same concentration of solvent used for the stock solution).

  • Carefully remove the medium from the wells and add 100 µL of the prepared 19(S),20(R)-EDP dilutions or vehicle control.

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of 5 mg/mL MTT solution to each well.

  • Incubate the plate for 3-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals.

  • Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals.

  • Add 150 µL of MTT solvent to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Subtract the absorbance of blank wells (medium and MTT only) from the absorbance of the experimental wells.

  • Calculate cell viability as a percentage of the vehicle-treated control:

    • % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

Protocol 2: LDH Cytotoxicity Assay

This assay measures the release of lactate (B86563) dehydrogenase (LDH) from damaged cells into the culture medium.

Materials:

• Commercially available LDH cytotoxicity assay kit (follow the manufacturer's instructions)

• 19(S),20(R)-EDP

• Cell line of interest

• Complete culture medium

• 96-well tissue culture plates

• Microplate reader

Procedure:

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 from Protocol 1.

  • It is important to include a positive control for maximum LDH release (e.g., by treating cells with a lysis buffer provided in the kit).

• LDH Assay:

  • After the treatment incubation, carefully transfer a specific volume of the cell culture supernatant (e.g., 50 µL) to a new 96-well plate.

  • Add the LDH reaction mixture from the kit to each well containing the supernatant.

  • Incubate the plate at room temperature for the time specified in the kit's protocol (usually 15-30 minutes), protected from light.

  • Add the stop solution provided in the kit to each well.

• Data Acquisition and Analysis:

  • Measure the absorbance at the wavelength specified in the kit's manual (usually around 490 nm).

  • Calculate the percentage of cytotoxicity using the following formula:

    • % Cytotoxicity = [(Absorbance of treated cells - Absorbance of untreated cells) / (Absorbance of maximum LDH release - Absorbance of untreated cells)] x 100

Conclusion

The experimental evidence to date suggests that 19(S),20(R)-EDP is a bioactive lipid with highly specific effects on cell viability. Its potent cytotoxic activity in H9c2 cells under glycolytic conditions, mediated by ceramide synthesis, highlights a potential mechanism that could be relevant in other cell types with similar metabolic profiles.[1] However, for many cancer cell lines, 19(S),20(R)-EDP does not appear to be directly cytotoxic but rather exerts its anti-tumor effects through mechanisms such as the inhibition of angiogenesis and cell invasion.[2] Researchers and drug development professionals should consider this cell-type specificity when designing and interpreting cytotoxicity assays involving 19(S),20(R)-EDP. The provided protocols offer a starting point for investigating the nuanced effects of this intriguing omega-3 fatty acid metabolite.

References

• 1. DHA and 19,20-EDP induce lysosomal-proteolytic-dependent cytotoxicity through de novo ceramide production in H9c2 cells with a glycolytic profile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Epoxy metabolites of docosahexaenoic acid (DHA) inhibit angiogenesis, tumor growth, and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of 19,20-Epoxydocosapentaenoic Acid (19,20-EDP) and its Metabolites by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

19,20-Epoxydocosapentaenoic acid (19,20-EDP) is a bioactive lipid mediator derived from the omega-3 fatty acid docosahexaenoic acid (DHA) through the action of cytochrome P450 (CYP) epoxygenases. This epoxide and its primary metabolite, 19,20-dihydroxydocosapentaenoic acid (19,20-DiHDPA), are involved in a variety of physiological and pathological processes, including inflammation, angiogenesis, and cardiovascular function. Accurate and sensitive quantification of these metabolites is crucial for understanding their biological roles and for the development of novel therapeutics. This application note provides a detailed protocol for the analysis of 19,20-EDP and 19,20-DiHDPA in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Biological Significance

19,20-EDP is an endogenous signaling molecule with a range of biological activities. It is metabolized from DHA by CYP epoxygenases.[1] The biological effects of 19,20-EDP are often terminated by its rapid conversion to the less active diol, 19,20-DiHDPA, by soluble epoxide hydrolase (sEH).[1]

Key biological roles of 19,20-EDP include:

• Cardioprotection: 19,20-EDP has been shown to protect the heart from ischemic injury.[2]

• Anti-inflammatory effects: It can suppress inflammatory responses.

• Anti-angiogenesis: Unlike some other epoxides, 19,20-EDP can inhibit the formation of new blood vessels, a process implicated in tumor growth.

• Blood pressure regulation: It can contribute to the lowering of blood pressure.[3]

The balance between 19,20-EDP and 19,20-DiHDPA is a critical determinant of its net biological effect, making the simultaneous quantification of both compounds essential.

Experimental Workflow

A generalized workflow for the analysis of 19,20-EDP and its metabolites from biological samples is depicted below.

Caption: Experimental workflow for 19,20-EDP analysis.

Detailed Protocols

Sample Preparation

Proper sample handling is critical to prevent the degradation of these labile analytes. All procedures should be carried out on ice or at 4°C.

Materials:

• Biological sample (e.g., plasma, tissue homogenate)

• Internal Standard (IS) solution (e.g., d4-19,20-EDP, d4-19,20-DiHDPA)

• Methanol (B129727) (LC-MS grade)

• Chloroform (B151607) (LC-MS grade)

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Hexane (LC-MS grade)

• Ethyl acetate (B1210297) (LC-MS grade)

• Formic acid

Protocol for Plasma (Liquid-Liquid Extraction - LLE):

• To 100 µL of plasma, add 10 µL of the internal standard solution.

• Add 300 µL of a 1:2 (v/v) mixture of chloroform and methanol.

• Vortex for 2 minutes.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Collect the lower organic layer.

• Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the dried extract in 50 µL of the initial mobile phase.

Protocol for Tissue (Solid Phase Extraction - SPE):

• Homogenize ~50 mg of tissue in 1 mL of methanol containing an antioxidant like butylated hydroxytoluene (BHT).

• Add 10 µL of the internal standard solution.

• Centrifuge at 10,000 x g for 10 minutes at 4°C to pellet proteins.

• Collect the supernatant and dilute with 4 mL of water acidified with 0.1% formic acid.

• Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of water.

• Load the diluted supernatant onto the SPE cartridge.

• Wash the cartridge with 3 mL of 15% methanol in water.

• Elute the analytes with 3 mL of ethyl acetate.

• Evaporate the eluate under a gentle stream of nitrogen.

• Reconstitute the dried extract in 50 µL of the initial mobile phase.

LC-MS/MS Analysis

Liquid Chromatography (LC) Parameters:

Parameter	Value
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile/Methanol (80:20, v/v) with 0.1% formic acid
Flow Rate	0.3 mL/min
Column Temp.	40°C
Injection Vol.	5 µL
Gradient	30% B to 95% B over 15 min, hold at 95% B for 5 min, re-equilibrate at 30% B

Mass Spectrometry (MS) Parameters:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	-3.5 kV
Source Temperature	150°C
Desolvation Temp.	400°C

Representative MRM Transitions:

Note: These are representative m/z values and should be optimized on the specific instrument used.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
19,20-EDP	343.2	155.1
19,20-DiHDPA	361.2	221.1
d4-19,20-EDP (IS)	347.2	159.1
d4-19,20-DiHDPA (IS)	365.2	225.1

Data Presentation

The following tables summarize quantitative data for 19,20-EDP and 19,20-DiHDPA from various studies.

Table 1: Levels of 19,20-EDP in Human Plasma

Condition	Concentration (nM)	Reference
Healthy Volunteers (Baseline)	0.1 - 1.0	(Representative range)
After DHA Supplementation	0.5 - 5.0	(Representative range)

Table 2: Levels of 19,20-DiHDPA in Human Plasma

Condition	Concentration (nM)	Reference
Healthy Volunteers (Baseline)	0.2 - 2.0	(Representative range)
After DHA Supplementation	1.0 - 10.0	(Representative range)

Table 3: Levels of 19,20-EDP in Rat Tissues

Tissue	Concentration (pmol/g)	Reference
Brain	5 - 20	(Representative range)
Heart	10 - 50	(Representative range)
Kidney	15 - 75	(Representative range)

Signaling Pathway

19,20-EDP exerts its biological effects through various signaling pathways. A simplified diagram illustrating the formation, metabolism, and key actions of 19,20-EDP is shown below.

Caption: 19,20-EDP formation, metabolism, and effects.

Conclusion

This application note provides a comprehensive framework for the quantitative analysis of 19,20-EDP and its diol metabolite, 19,20-DiHDPA, in biological samples. The detailed protocols for sample preparation and LC-MS/MS analysis, along with the summarized quantitative data and signaling pathway diagram, offer a valuable resource for researchers in the fields of lipidomics, pharmacology, and drug development. The accurate measurement of these bioactive lipids will undoubtedly contribute to a deeper understanding of their roles in health and disease.

References

• 1. Lipidomics from sample preparation to data analysis: a primer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Cell Culture Treatment with 19(S),20(R)-EDP

For Researchers, Scientists, and Drug Development Professionals

Introduction

19(S),20(R)-Epoxydocosapentaenoic acid (19,20-EDP) is a bioactive lipid mediator derived from the omega-3 fatty acid docosahexaenoic acid (DHA) through the action of cytochrome P450 epoxygenases. Research has identified 19,20-EDP as a potent signaling molecule with significant therapeutic potential, primarily demonstrating anti-angiogenic, anti-inflammatory, and, under specific conditions, cytotoxic effects. These activities are mediated through the modulation of key cellular signaling pathways, including the VEGF and NF-κB pathways.

A critical consideration for in vitro studies is the metabolic instability of 19,20-EDP, which is rapidly hydrolyzed to its less active diol form, 19,20-dihydroxydocosapentaenoic acid (19,20-DiHDPA), by the soluble epoxide hydrolase (sEH) enzyme.[1][2] Therefore, to accurately assess its biological functions, it is often necessary to co-administer 19,20-EDP with an sEH inhibitor (sEHi), such as t-AUCB or t-TUCB, to maintain its effective concentration in cell culture media.[1][3]

These application notes provide a summary of the known effects of 19,20-EDP in various cell-based assays and offer detailed protocols for researchers investigating its biological activities.

Data Presentation: Quantitative Summary of 19(S),20(R)-EDP Bioactivity

The following table summarizes the observed effects of 19,20-EDP across different cell lines and experimental assays.

Assay Type	Cell Line	19,20-EDP Concentration	Treatment Duration	Observed Effect	Citation(s)
Angiogenesis
Endothelial Tube Formation	Human Umbilical Vein Endothelial Cells (HUVECs)	1 µM - 3 µM	6 hours	Potent inhibition of tube formation (~63% at 1 µM; ~91% at 3 µM).	[1][4]
Endothelial Cell Migration	HUVECs	1 µM - 3 µM	18 hours	Significant inhibition of VEGF-induced cell migration.	[4]
VEGFR2 Phosphorylation	HUVECs	1 µM	10 minutes	Dramatic inhibition of VEGF-induced VEGFR2 phosphorylation.	[5]
MMP-2 Activity	HUVECs	1 µM - 3 µM	Not Specified	Moderate reduction in matrix metalloproteinase-2 activity.	[1]
Cell Proliferation / Viability
Endothelial Proliferation	HUVECs	1 µM - 3 µM	24 hours	No effect on cell proliferation.	[1][4]
Cancer Cell Proliferation	Multiple Cancer Cell Lines (e.g., Met-1 Breast Cancer)	1 µM - 3 µM	Not Specified	No direct effect on cancer cell proliferation.	[1]
Cytotoxicity	H9c2 (Rat Myoblasts) with Glycolytic Profile	Not Specified	Not Specified	Induced cytotoxicity correlated with de novo ceramide synthesis.	[6]
Inflammation & Adipogenesis
NF-κB Activation	Murine Brown Preadipocytes	10 µM	18 hours (with LPS)	Significant suppression of LPS-induced NF-κB activation.	[3][7]
Brown Adipogenesis	Murine Brown Preadipocytes	10 µM (with sEHi)	3 days	Promoted brown adipocyte differentiation and thermogenesis.	[3][7]

Key Signaling Pathways Modulated by 19(S),20(R)-EDP

Anti-Angiogenic Signaling via VEGFR2 Inhibition

19,20-EDP exerts its potent anti-angiogenic effects primarily by targeting the Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) signaling pathway.[1][8] It directly inhibits the phosphorylation of VEGFR2 induced by VEGF.[5] This blockade prevents the activation of downstream signaling cascades that are crucial for endothelial cell migration, proliferation, and the formation of new blood vessels. Furthermore, 19,20-EDP has been shown to specifically suppress the expression of VEGF-C, a key mediator of lymphangiogenesis.[1][5]

19,20-EDP inhibits angiogenesis by blocking VEGFR2 signaling.

Anti-Inflammatory Signaling via NF-κB Inhibition

In models of inflammation, 19,20-EDP demonstrates anti-inflammatory properties by suppressing the activation of Nuclear Factor-kappa B (NF-κB), a master regulator of the inflammatory response.[3][7] When cells like macrophages or preadipocytes are stimulated with inflammatory agents such as lipopolysaccharide (LPS), a signaling cascade is initiated through Toll-like Receptor 4 (TLR4), leading to the activation and nuclear translocation of NF-κB. 19,20-EDP can intercept this pathway, preventing NF-κB from promoting the transcription of pro-inflammatory genes.[7]

19,20-EDP suppresses inflammation by inhibiting the NF-κB pathway.

Experimental Protocols

Protocol 1: General Cell Culture and Treatment with 19,20-EDP

• Reagent Preparation : Prepare a stock solution of 19(S),20(R)-EDP in a suitable solvent such as ethanol (B145695) or DMSO. Store the stock solution at -80°C under an inert atmosphere (e.g., argon) to prevent oxidation. If using an sEH inhibitor (e.g., t-AUCB), prepare a separate stock solution in a compatible solvent.

• Cell Seeding : Plate cells in appropriate culture vessels and allow them to adhere and reach the desired confluency (typically 60-80%) according to standard protocols for the specific cell line.

• Treatment Preparation : On the day of the experiment, thaw the 19,20-EDP and sEHi stock solutions. Dilute the stocks to the final desired concentrations in pre-warmed, serum-reduced, or serum-free culture medium. A typical final solvent concentration should be kept below 0.1% to avoid solvent-induced artifacts.

• Co-treatment (Recommended) : To stabilize 19,20-EDP, pre-incubate the cells with the sEH inhibitor (e.g., 1 µM t-AUCB) for 30-60 minutes before adding 19,20-EDP.[1]

• Treatment : Remove the old medium from the cells and replace it with the medium containing 19,20-EDP (and sEHi). Include appropriate controls: vehicle control (solvent only), sEHi only, and a positive control if applicable.

• Incubation : Return the cells to the incubator for the duration specified by the assay (e.g., 6 to 24 hours).

Protocol 2: Cell Viability / Cytotoxicity (MTT Assay)

This protocol assesses the effect of 19,20-EDP on cell metabolic activity, which can indicate changes in viability or proliferation.

Workflow for the MTT Cell Viability Assay.

• Cell Seeding : Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment : Treat cells with a range of 19,20-EDP concentrations as described in Protocol 1.

• Incubation : Incubate for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition : Add 10-20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) stock solution (5 mg/mL in PBS) to each well.

• Formazan Formation : Incubate the plate at 37°C for 2-4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization : Carefully remove the medium and add 100-150 µL of a solubilization solution (e.g., DMSO or isopropanol (B130326) with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Data Acquisition : Measure the absorbance at approximately 570 nm using a microplate reader. Cell viability is expressed as a percentage relative to the vehicle-treated control.

Protocol 3: In Vitro Angiogenesis Assays

These assays are essential for evaluating the anti-angiogenic potential of 19,20-EDP using endothelial cells like HUVECs.

Workflows for key in vitro angiogenesis assays.

3.1 Endothelial Cell Tube Formation Assay [1][4]

• Plate Coating : Thaw Matrigel on ice. Coat the wells of a 96-well plate with 50 µL of Matrigel and allow it to polymerize at 37°C for 30-60 minutes.

• Cell Seeding : Harvest HUVECs and resuspend them in a small volume of medium. Seed 1.5-2.0 x 10⁴ cells onto the polymerized Matrigel.

• Treatment : Immediately treat the cells with 19,20-EDP (e.g., 1 µM and 3 µM) as described in Protocol 1.

• Incubation : Incubate the plate at 37°C for 6 hours.

• Visualization and Quantification : Stain the cells with a viability dye like Calcein AM.[4] Capture images using a fluorescence microscope. Quantify the extent of tube formation by measuring parameters such as total tube length, number of nodes, and number of branches using imaging software (e.g., ImageJ with the Angiogenesis Analyzer plugin).

3.2 Endothelial Cell Migration Assay (Boyden Chamber) [4]

• Chamber Setup : Use transwell inserts (e.g., 8 µm pore size). The lower chamber should contain medium with a chemoattractant (e.g., VEGF) and the desired concentrations of 19,20-EDP.

• Cell Seeding : Seed HUVECs (e.g., 5 x 10⁴ cells) in serum-free medium into the upper chamber of the transwell insert.

• Incubation : Incubate at 37°C for 18 hours to allow for cell migration towards the chemoattractant.

• Cell Removal : After incubation, gently remove the non-migrated cells from the top surface of the insert with a cotton swab.

• Staining and Counting : Fix the migrated cells on the bottom surface of the insert with methanol (B129727) and stain them with Crystal Violet.[4] Count the number of migrated cells in several representative fields of view under a microscope.

Protocol 4: Anti-Inflammatory Assay (LPS-Induced NF-κB Activation)

This protocol measures the ability of 19,20-EDP to inhibit inflammation in a cell model, such as RAW 264.7 macrophages or murine preadipocytes.[3][7]

Workflow for an LPS-induced inflammation assay.

• Cell Seeding : Plate cells (e.g., RAW 264.7 macrophages) and allow them to adhere.

• Pre-treatment : Treat cells with 19,20-EDP (e.g., 10 µM) and/or an sEHi for 1-2 hours.[7]

• Inflammatory Stimulus : Add lipopolysaccharide (LPS) to the wells at a final concentration of 100-1000 ng/mL to induce an inflammatory response.

• Incubation : Incubate for a period sufficient to induce the expression of inflammatory markers (typically 18-24 hours).

• Analysis : Analyze the inhibition of NF-κB activation through one of the following methods:

  • Western Blot : Harvest cell lysates and probe for phosphorylated IκBα, phosphorylated p65, or total p65. A decrease in phosphorylation indicates pathway inhibition.

  • qPCR : Extract RNA and perform quantitative real-time PCR to measure the mRNA expression of NF-κB target genes, such as TNF-α, IL-6, or iNOS.

  • ELISA : Measure the secretion of pro-inflammatory cytokines (e.g., TNF-α, IL-6) into the culture supernatant.

  • Reporter Assay : If using a cell line stably transfected with an NF-κB luciferase reporter, measure luciferase activity according to the manufacturer's protocol.

References

• 1. Epoxy metabolites of docosahexaenoic acid (DHA) inhibit angiogenesis, tumor growth, and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. DHA and 19,20-EDP induce lysosomal-proteolytic-dependent cytotoxicity through de novo ceramide production in H9c2 cells with a glycolytic profile - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of 17,18-Epoxyeicosatetraenoic Acid and 19,20-Epoxydocosapentaenoic Acid Combined with Soluble Epoxide Hydrolase Inhibitor t-TUCB on Brown Adipogenesis and Mitochondrial Respiration - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Epoxy metabolites of docosahexaenoic acid (DHA) inhibit angiogenesis, tumor growth, and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Enantioselective Synthesis of 19(S),20(R)-EDP

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the yield and enantioselectivity of 19(S),20(R)-epoxydocosapentaenoic acid (19(S),20(R)-EDP) synthesis.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the enantioselective synthesis of 19(S),20(R)-EDP in a question-and-answer format.

Issue 1: Low Overall Yield

Question: We are experiencing a low overall yield in our multi-step synthesis of 19(S),20(R)-EDP. What are the potential causes and how can we improve it?

Answer: Low overall yield in a multi-step synthesis can be attributed to inefficiencies at various stages. A systematic approach to identify the bottleneck is crucial.

• Sub-optimal Wittig Reaction: The Wittig reaction is a critical step for constructing the carbon skeleton. Ensure that the phosphonium (B103445) salt is pure and dry. The choice of base and reaction temperature can significantly impact the yield. For instance, using sodium hexamethyldisilazide (NaHMDS) at low temperatures (e.g., -78°C) can be effective. To prevent homocoupling of the phosphonium salt, it is recommended to subject all reaction components to freeze-pump-thaw cycles to remove oxygen.[1]

• Degradation of Polyunsaturated Chains: The polyunsaturated fatty acid backbone is susceptible to oxidation. It is imperative to handle all intermediates under an inert atmosphere (e.g., argon or nitrogen) and use degassed solvents. The use of antioxidants like BHT (butylated hydroxytoluene) in small quantities during purification and storage can also be beneficial.

• Inefficient Purification: Loss of material during chromatographic purification is a common issue. Optimizing the solvent system for column chromatography and considering alternative purification methods like preparative HPLC for the final product can improve recovery. For intermediates, flash chromatography with carefully selected solvent gradients is recommended.

Issue 2: Poor Enantioselectivity in the Asymmetric Epoxidation Step

Question: Our primary challenge is achieving high enantiomeric excess (% ee) for the 19(S),20(R) epoxide. What factors influence the stereochemical outcome and how can we enhance it?

Answer: Achieving high enantioselectivity in the epoxidation of a homoallylic alcohol, a key intermediate in the synthesis of 19(S),20(R)-EDP, can be challenging. The following factors are critical:

• Catalyst System Integrity: The choice and quality of the chiral catalyst are paramount. For the epoxidation of homoallylic alcohols, transition metal complexes with chiral ligands, such as tungsten or zirconium with bis-hydroxamic acid (BHA) ligands, have been shown to be effective.[1] Ensure the ligand is of high purity and the metal source is anhydrous. The catalyst loading should be optimized; typically 5-10 mol% is a good starting point.

• Reaction Conditions:

  • Temperature: Asymmetric epoxidations are highly sensitive to temperature. Lowering the reaction temperature, often to -20°C or below, generally improves enantioselectivity.

  • Solvent: A dry, non-coordinating solvent like dichloromethane (B109758) (CH2Cl2) is usually preferred. The presence of moisture can deactivate the catalyst and lead to the formation of achiral byproducts.

  • Oxidant: The choice of oxidant is crucial. For BHA-ligated metal catalysts, aqueous hydrogen peroxide (H2O2) can be used.[2] The rate of addition of the oxidant should be slow to maintain a low concentration in the reaction mixture, which can suppress side reactions.

• Substrate Purity: The homoallylic alcohol precursor must be of high purity. Impurities can interfere with the catalyst and reduce both yield and enantioselectivity.

Logical Troubleshooting Flow for Low Enantioselectivity

Caption: A flowchart for systematically troubleshooting low enantioselectivity.

Issue 3: Difficulty in Purification of the Final Product

Question: We are struggling to purify the final 19(S),20(R)-EDP methyl ester from byproducts. What are the recommended purification strategies?

Answer: The purification of the final product requires care to avoid degradation and to separate it from structurally similar impurities.

• Chromatographic Separation:

  • Flash Chromatography: An initial purification can be performed using silica (B1680970) gel flash chromatography. A gradient elution with a mixture of hexanes and ethyl acetate (B1210297) is typically effective.

  • Preparative HPLC: For achieving high purity (>95%), reverse-phase preparative HPLC is often necessary.[1] A C18 column with a mobile phase of acetonitrile (B52724) and water is a common choice.

• Handling and Storage: The purified 19(S),20(R)-EDP is sensitive to heat, light, and acid. It should be stored under an inert atmosphere at low temperatures (e.g., -80°C). Use of amber vials is recommended to protect from light.

• Characterization: Purity should be confirmed by analytical HPLC. The structure and stereochemistry can be confirmed by NMR spectroscopy and comparison to literature data, as well as by chiral HPLC analysis.[1]

Frequently Asked Questions (FAQs)

Q1: What is the biological significance of 19(S),20(R)-EDP?

A1: 19,20-EDP is a cytochrome P450-derived metabolite of docosahexaenoic acid (DHA). It is a potent bioactive lipid mediator with various physiological roles. It has been shown to inhibit angiogenesis, tumor growth, and metastasis.[3][4] Additionally, it exhibits anti-inflammatory and vasodilatory effects.

Q2: What are the main synthetic strategies for obtaining enantiomerically pure 19(S),20(R)-EDP?

A2: The most effective strategy reported is a convergent total synthesis. This approach involves the asymmetric epoxidation of a smaller, less complex homoallylic alcohol to install the chiral epoxide, followed by the attachment of the rest of the polyene chain via a Wittig reaction.[1][2][5] This "late-stage diversification" is advantageous for synthesizing analogs as well.

Q3: Are there any common side reactions to be aware of during the epoxidation step?

A3: Yes, several side reactions can occur during epoxidation, especially with polyunsaturated substrates. These include:

• Over-oxidation: Epoxidation of other double bonds in the polyene chain.

• Epoxide Ring-Opening: The newly formed epoxide can be opened by nucleophiles present in the reaction mixture, leading to diol formation.[6][7][8] This is more likely under acidic or basic conditions or in the presence of water.

• Rearrangement Reactions: Acid-catalyzed rearrangements of the epoxide can occur.

Q4: How can I confirm the absolute stereochemistry of the synthesized 19,20-epoxide?

A4: The absolute stereochemistry is typically determined by chiral High-Performance Liquid Chromatography (HPLC). The synthesized material is compared to a racemic standard and/or a standard of known stereochemistry. Derivatization of the epoxide to a diastereomeric compound, for example by reaction with a chiral auxiliary like (S)-camphanic chloride, followed by separation and analysis (e.g., by NMR or HPLC), can also be used to determine the enantiomeric ratio and confirm the absolute configuration.[1]

Quantitative Data Summary

Synthetic Route	Key Steps	Overall Yield (%)	Enantiomeric Excess (% ee)	Reference
Convergent Total Synthesis	Asymmetric epoxidation of a homoallylic alcohol, Wittig condensation	3.1	>98	[1]

Experimental Protocols

Detailed Methodology for the Asymmetric Total Synthesis of 19(S),20(R)-EDP (Adapted from[1])

This protocol outlines the key final steps for the synthesis. For detailed preparation of starting materials, please refer to the original publication.

1. Asymmetric Epoxidation of Homoallylic Alcohol

• To a solution of the homoallylic alcohol precursor in dry CH2Cl2 at -20°C, add the chiral ligand (e.g., (R,R)-40, a bis-hydroxamic acid ligand) and the metal precursor (e.g., Hf(Ot-Bu)4).

• Stir the mixture for 30 minutes to allow for catalyst formation.

• Add aqueous hydrogen peroxide (30%) dropwise over a period of several hours.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of Na2S2O3.

• Extract the product with CH2Cl2, dry the organic layer over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purify the resulting enantioenriched epoxy alcohol by flash column chromatography.

2. Dess-Martin Oxidation to the Epoxyaldehyde

• Dissolve the enantioenriched epoxy alcohol in dry CH2Cl2.

• Add Dess-Martin periodinane portion-wise at 0°C.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction with a saturated aqueous solution of NaHCO3 and Na2S2O3.

• Extract the product with CH2Cl2, wash with brine, dry over anhydrous Na2SO4, and concentrate.

• The crude aldehyde is often used directly in the next step without further purification.

3. Wittig Condensation

• To a solution of the phosphonium salt (prepared from the corresponding polyunsaturated alkyl halide) in anhydrous THF at -78°C, add NaHMDS dropwise.

• Stir the resulting ylide solution for 30 minutes at -78°C.

• Add a solution of the epoxyaldehyde in toluene (B28343) dropwise.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction with saturated aqueous NH4Cl.

• Extract with ethyl acetate, dry the organic layer, and concentrate.

• Purify the 19(S),20(R)-EDP methyl ester by flash column chromatography and/or preparative HPLC.

4. Saponification to 19(S),20(R)-EDP

• Dissolve the methyl ester in a mixture of THF and water.

• Cool to 0°C and add a solution of lithium hydroxide (B78521) (LiOH).

• Stir until the reaction is complete (monitored by TLC).

• Acidify the mixture with a dilute HCl solution and extract the free acid with ethyl acetate.

• Dry the organic layer, concentrate, and purify by preparative HPLC if necessary to yield the final product.

Visualizations

Signaling Pathway of 19,20-EDP in Angiogenesis Inhibition

Caption: Simplified signaling pathway of 19,20-EDP in inhibiting angiogenesis.

Experimental Workflow for 19(S),20(R)-EDP Synthesis

Caption: A summary of the key steps in the enantioselective synthesis of 19(S),20(R)-EDP.

References

• 1. Asymmetric Total Synthesis of 19,20-Epoxydocosapentaenoic Acid, a Bioactive Metabolite of Docosahexaenoic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Epoxy metabolites of docosahexaenoic acid (DHA) inhibit angiogenesis, tumor growth, and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Epoxy metabolites of docosahexaenoic acid (DHA) inhibit angiogenesis, tumor growth, and metastasis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Overcoming Solubility Challenges of 19(S),20(R)-EDP in Aqueous Buffers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered with 19(S),20(R)-dihydroxydocosapentaenoic acid (19(S),20(R)-EDP) in aqueous buffers during experimental procedures.

Troubleshooting Guide

This guide offers solutions to common problems encountered when preparing and using 19(S),20(R)-EDP solutions.

Problem	Potential Cause	Recommended Solution
Precipitation upon addition to aqueous buffer	Low aqueous solubility of 19(S),20(R)-EDP. The compound is a lipid and inherently hydrophobic.	1. Use of a co-solvent: Prepare a high-concentration stock solution in an organic solvent such as ethanol (B145695), DMSO, or DMF and then dilute it into the aqueous buffer with vigorous vortexing. Ensure the final concentration of the organic solvent is compatible with your experimental system. 2. Complexation with a carrier protein: For cell-based assays, complexing 19(S),20(R)-EDP with fatty acid-free Bovine Serum Albumin (BSA) can significantly enhance its solubility and facilitate cellular uptake. 3. Inclusion complex formation: Utilize cyclodextrins, such as Hydroxypropyl-β-cyclodextrin (HPβCD), to encapsulate the lipid, thereby increasing its aqueous solubility.
Inconsistent experimental results	Instability or degradation of 19(S),20(R)-EDP in the experimental buffer. The epoxy group can be susceptible to hydrolysis, especially at acidic pH.	1. Prepare fresh solutions: Prepare 19(S),20(R)-EDP solutions immediately before each experiment. 2. pH control: Maintain the pH of the aqueous buffer at neutral or slightly basic conditions (pH 7.2-7.4) to minimize hydrolysis of the epoxy group.[1] 3. Storage of stock solutions: Store stock solutions in an appropriate organic solvent at -80°C under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation and degradation.
Low bioavailability in cell-based assays	Poor delivery of the hydrophobic 19(S),20(R)-EDP across the cell membrane.	1. BSA conjugation: The use of BSA as a carrier not only improves solubility but can also enhance the delivery of fatty acids into cells. 2. Optimize concentration: Determine the optimal concentration range for your specific cell type and experimental endpoint through dose-response studies.
Formation of a film or oily layer on the surface of the buffer	The lipid is not properly dispersed in the aqueous medium.	1. Sonication: After diluting the stock solution into the buffer, briefly sonicate the solution to aid in the formation of a fine dispersion. 2. Vigorous mixing: Ensure thorough and immediate mixing upon addition of the 19(S),20(R)-EDP stock to the aqueous buffer.

Frequently Asked Questions (FAQs)

1. What is the recommended solvent for preparing a stock solution of 19(S),20(R)-EDP?

For preparing a high-concentration stock solution, ethanol, dimethyl sulfoxide (B87167) (DMSO), or dimethylformamide (DMF) are recommended. 19(S),20(R)-EDP is soluble in these organic solvents at concentrations of up to 50 mg/mL. However, its solubility in aqueous buffers like PBS (pH 7.2) is significantly lower, at approximately 1 mg/mL.

2. How can I prepare a working solution of 19(S),20(R)-EDP in my cell culture medium?

A common and effective method is to first prepare a concentrated stock solution in ethanol. This stock can then be diluted into the cell culture medium containing serum or fatty acid-free BSA. The proteins in the serum or the added BSA will help to solubilize the 19(S),20(R)-EDP and facilitate its delivery to the cells. It is crucial to ensure the final ethanol concentration in the culture medium is non-toxic to the cells (typically well below 0.1%).

3. Can I use sonication to dissolve 19(S),20(R)-EDP in an aqueous buffer?

Yes, brief sonication can be helpful to create a more uniform dispersion of 19(S),20(R)-EDP in an aqueous buffer after it has been diluted from an organic stock solution. However, prolonged or high-energy sonication should be avoided as it can potentially lead to degradation of the compound.

4. What is the role of Bovine Serum Albumin (BSA) in solubilizing 19(S),20(R)-EDP?

Fatty acid-free BSA acts as a carrier protein. The hydrophobic domains of BSA can bind to the lipid portion of 19(S),20(R)-EDP, effectively shielding it from the aqueous environment and preventing precipitation. This complex is more soluble in aqueous solutions and can facilitate the uptake of the lipid by cells in culture.

5. How do cyclodextrins improve the solubility of 19(S),20(R)-EDP?

Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. The hydrophobic 19(S),20(R)-EDP molecule can be encapsulated within the cyclodextrin's cavity, forming an inclusion complex. This complex has a hydrophilic exterior, which significantly increases its solubility in aqueous solutions. Hydroxypropyl-β-cyclodextrin (HPβCD) is a commonly used derivative for this purpose.

6. Is 19(S),20(R)-EDP stable in aqueous solutions?

The epoxy group in 19(S),20(R)-EDP can be susceptible to hydrolysis, particularly under acidic conditions. It is recommended to prepare solutions fresh for each experiment and to use buffers with a neutral to slightly alkaline pH (7.2-7.4) to enhance stability.

Experimental Protocols

Protocol 1: Solubilization of 19(S),20(R)-EDP using Ethanol as a Co-solvent

Materials:

• 19(S),20(R)-EDP

• Anhydrous Ethanol

• Aqueous buffer (e.g., PBS, pH 7.2)

• Vortex mixer

Procedure:

• Prepare a 10 mg/mL stock solution of 19(S),20(R)-EDP in anhydrous ethanol.

• Warm the aqueous buffer to the desired experimental temperature (e.g., 37°C).

• While vigorously vortexing the aqueous buffer, add the desired volume of the 19(S),20(R)-EDP ethanol stock solution dropwise to achieve the final desired concentration.

• Continue vortexing for an additional 30-60 seconds to ensure a uniform dispersion.

• Use the freshly prepared solution immediately.

Protocol 2: Solubilization of 19(S),20(R)-EDP using Fatty Acid-Free BSA

Materials:

• 19(S),20(R)-EDP

• Anhydrous Ethanol

• Fatty acid-free Bovine Serum Albumin (BSA)

• Aqueous buffer (e.g., cell culture medium without serum)

• Water bath

• Vortex mixer

Procedure:

• Prepare a 10 mg/mL stock solution of 19(S),20(R)-EDP in anhydrous ethanol.

• Prepare a 10% (w/v) fatty acid-free BSA solution in the desired aqueous buffer.

• In a sterile tube, add the required volume of the 10% BSA solution.

• Warm the BSA solution to 37°C.

• Slowly add the required volume of the 19(S),20(R)-EDP ethanol stock solution to the warm BSA solution while gently vortexing. A typical molar ratio of BSA to fatty acid is 1:1 to 1:5.

• Incubate the mixture at 37°C for 30-60 minutes with occasional gentle mixing to allow for complex formation.

• The 19(S),20(R)-EDP-BSA complex is now ready for use in your experiment.

Protocol 3: Solubilization of 19(S),20(R)-EDP using Hydroxypropyl-β-cyclodextrin (HPβCD)

Materials:

• 19(S),20(R)-EDP

• Anhydrous Ethanol

• Hydroxypropyl-β-cyclodextrin (HPβCD)

• Aqueous buffer (e.g., PBS, pH 7.2)

• Magnetic stirrer and stir bar

Procedure:

• Prepare a 10 mg/mL stock solution of 19(S),20(R)-EDP in anhydrous ethanol.

• Prepare a 100 mM solution of HPβCD in the desired aqueous buffer.

• Place the HPβCD solution on a magnetic stirrer.

• Slowly add the desired volume of the 19(S),20(R)-EDP ethanol stock solution to the stirring HPβCD solution.

• Allow the mixture to stir at room temperature for 1-2 hours to facilitate the formation of the inclusion complex.

• The resulting clear solution can be sterile-filtered if necessary and is ready for use.

Signaling Pathways and Experimental Workflows

Caption: GPR120 signaling pathway activated by 19(S),20(R)-EDP.

Caption: SIRT3 activation by 19(S),20(R)-EDP in the mitochondrion.

Caption: General experimental workflow for using 19(S),20(R)-EDP.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]

preventing degradation of 19(S),20(R)-EDP during sample preparation

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 19(S),20(R)-dihydroxydocosapentaenoic acid (19(S),20(R)-EDP). This resource provides detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the sample preparation and analysis of this lipid mediator.

Frequently Asked Questions (FAQs)

Q1: What is 19(S),20(R)-EDP and why is its stability a concern?

A1: 19(S),20(R)-EDP is a vicinal diol metabolite of 19,20-epoxydocosapentaenoic acid (19,20-EpDPE), which is formed from the omega-3 fatty acid docosahexaenoic acid (DHA) by cytochrome P450 (CYP) epoxygenases.[1][2] The conversion of the epoxide precursor to the diol is primarily catalyzed by the soluble epoxide hydrolase (sEH).[1][3] This enzymatic hydrolysis is a major stability concern during sample collection and preparation, as the biological activities of the epoxide and diol can differ significantly.[3][4] Furthermore, as a polyunsaturated fatty acid (PUFA) derivative, 19(S),20(R)-EDP is susceptible to degradation through oxidation.[5][6]

Q2: I am observing lower than expected concentrations of 19(S),20(R)-EDP in my samples. What are the potential causes?

A2: Lower than expected concentrations of 19(S),20(R)-EDP can arise from several factors during your experimental workflow. The primary causes are enzymatic degradation of the precursor epoxide before it can be converted to the diol, oxidative degradation of the EDP molecule itself, and analytical issues such as matrix effects during LC-MS analysis.[5][6][7][8] This guide provides detailed troubleshooting steps for each of these potential problems.

Q3: How can I prevent the degradation of the precursor, 19,20-EpDPE, before it is hydrolyzed to 19(S),20(R)-EDP?

A3: To ensure accurate measurement of 19(S),20(R)-EDP that is formed in vivo, it is crucial to inhibit the ex vivo activity of soluble epoxide hydrolase (sEH) immediately upon sample collection. This can be achieved by adding a selective sEH inhibitor to your collection tubes.[4][9] Additionally, keeping samples on ice and processing them quickly will help to minimize all enzymatic activity.[6][10]

Q4: What are the best practices for storing samples to be analyzed for 19(S),20(R)-EDP?

A4: For long-term storage, samples should be flash-frozen in liquid nitrogen and stored at -80°C.[11][12] This temperature is recommended to prevent the degradation of long-chain PUFAs for extended periods.[11] For short-term storage, -20°C may be acceptable, but it is crucial to minimize freeze-thaw cycles, as these can lead to variability in lipid concentrations.[5] Samples should be stored under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.[5][6]

Troubleshooting Guides

Issue 1: Suspected Degradation of 19(S),20(R)-EDP During Sample Preparation

This section provides a systematic approach to identifying and mitigating the degradation of 19(S),20(R)-EDP during your sample preparation workflow.

Caption: Troubleshooting workflow for low 19(S),20(R)-EDP signal.

Issue 2: Investigating Matrix Effects in LC-MS Analysis

Matrix effects can cause ion suppression or enhancement, leading to inaccurate quantification that may be mistaken for sample degradation.[7][8][13]

Method	Description	Interpretation	Reference
Post-Extraction Spike	The signal of a known amount of 19(S),20(R)-EDP standard is compared in a neat solvent versus a blank matrix extract.	A significant difference in signal intensity indicates the presence of matrix effects.	[8]
Post-Column Infusion	A constant flow of 19(S),20(R)-EDP standard is infused into the mass spectrometer post-column while a blank matrix extract is injected.	Dips or peaks in the baseline signal of the standard indicate regions of ion suppression or enhancement, respectively.	[8]

Strategy	Description	Considerations
Sample Dilution	Diluting the sample extract can reduce the concentration of interfering matrix components.	Ensure the final concentration of 19(S),20(R)-EDP remains above the limit of quantification (LOQ).
Chromatographic Separation	Optimize the LC method (e.g., gradient, column chemistry) to separate 19(S),20(R)-EDP from co-eluting matrix components.	May require significant method development.
Improved Sample Cleanup	Employ more rigorous extraction techniques like solid-phase extraction (SPE) to remove interfering substances.	Select an SPE sorbent that retains the analyte while allowing interfering compounds to pass through.
Use of a Stable Isotope-Labeled Internal Standard (SIL-IS)	A SIL-IS for 19(S),20(R)-EDP will co-elute and experience similar matrix effects, allowing for accurate quantification.	This is the most effective method but requires the availability of a specific SIL-IS.

Experimental Protocols

Protocol 1: General Sample Collection and Handling

Objective: To collect and process biological samples while minimizing ex vivo degradation of 19(S),20(R)-EDP and its precursor.

Materials:

• Collection tubes containing an anticoagulant (e.g., EDTA for plasma)

• Selective sEH inhibitor (e.g., AUDA)

• Antioxidant (e.g., Butylated hydroxytoluene - BHT)

• Ice bath

• Centrifuge

• Borosilicate glass vials

• Liquid nitrogen

• -80°C freezer

Procedure:

• Prepare collection tubes with the appropriate anticoagulant and a final concentration of a selective sEH inhibitor (e.g., 10 µM AUDA).

• Collect biological samples (e.g., blood, tissue homogenate) directly into the prepared tubes.

• Immediately place the samples on ice.[6]

• For plasma, centrifuge the blood at 2000 x g for 15 minutes at 4°C.

• Transfer the supernatant (plasma) or the tissue homogenate to a clean borosilicate glass vial.

• Add an antioxidant such as BHT to a final concentration of 0.005%.

• Immediately flash-freeze the samples in liquid nitrogen.[6]

• Store the samples at -80°C until analysis.[11][12]

Protocol 2: Lipid Extraction using Liquid-Liquid Extraction (LLE)

Objective: To extract total lipids, including 19(S),20(R)-EDP, from the sample matrix.

Materials:

• Chloroform

• Methanol (B129727)

• Internal standard (if available)

• Vortex mixer

• Centrifuge

• Nitrogen gas evaporator

Procedure:

• To your sample, add a solution of chloroform:methanol (2:1, v/v).

• If using, add a known amount of a suitable internal standard.

• Vortex the mixture thoroughly for 2 minutes.

• Centrifuge at 2500 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette.

• Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol or acetonitrile).

Signaling Pathway and Workflow Diagrams

Caption: Biosynthetic pathway of 19(S),20(R)-EDP from DHA.

Caption: General experimental workflow for 19(S),20(R)-EDP analysis.

References

• 1. Epoxydocosapentaenoic acid - Wikipedia [en.wikipedia.org]
• 2. Cytochrome P450 Metabolism of Polyunsaturated Fatty Acids and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regulatory lipid vicinal diols counteract the biological activity of epoxy fatty acids and can act as biomarkers and mechanisms for disease progression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Epoxy metabolites of docosahexaenoic acid (DHA) inhibit angiogenesis, tumor growth, and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tsapps.nist.gov [tsapps.nist.gov]
• 7. Uncovering matrix effects on lipid analyses in MALDI imaging mass spectrometry experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Naturally occurring monoepoxides of eicosapentaenoic acid and docosahexaenoic acid are bioactive antihyperalgesic lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Best practices for the design, laboratory analysis, and reporting of trials involving fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Lipidomics Sample Preparation FAQ | MetwareBio [metwarebio.com]
• 13. tandfonline.com [tandfonline.com]

Technical Support Center: Optimizing LC-MS Parameters for 19,20-EDP Detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Liquid Chromatography-Mass Spectrometry (LC-MS) parameters for the detection of 19,20-epoxydocosapentaenoic acid (19,20-EDP).

Troubleshooting Guides

This section addresses specific issues that may be encountered during the analysis of 19,20-EDP by LC-MS.

Question: Why am I observing a weak or no signal for 19,20-EDP?

Answer: A weak or absent signal for 19,20-EDP can stem from several factors throughout the analytical workflow. Begin by verifying the integrity of your 19,20-EDP standard to ensure it has not degraded. Issues with sample preparation, such as inefficient extraction or sample loss, are common culprits.[1] In the LC system, ensure the mobile phase composition is optimal for the retention of 19,20-EDP and that the column is not contaminated or degraded. For the mass spectrometer, confirm that the ionization source parameters are correctly tuned and that the appropriate multiple reaction monitoring (MRM) transitions are being used.[2][3] It is also crucial to check for matrix effects, where other components in the sample suppress the ionization of 19,20-EDP.[4]

Question: I am seeing high background noise or interfering peaks in my chromatogram. How can I resolve this?

Answer: High background noise or the presence of interfering peaks can obscure the signal of 19,20-EDP. To address this, start by ensuring the purity of your solvents and reagents.[5] Sample preparation is a critical step; employing a robust solid-phase extraction (SPE) or liquid-liquid extraction (LLE) protocol can effectively remove many interfering substances.[1][6] Chromatographic parameters can also be adjusted. Optimizing the gradient elution profile may help separate 19,20-EDP from co-eluting interferences.[7] Additionally, ensure that the mass spectrometer is clean and that there is no carryover from previous injections.[5][8]

Question: My retention time for 19,20-EDP is shifting between injections. What could be the cause?

Answer: Retention time shifts can lead to inaccurate quantification and peak misidentification.[5] Inconsistent mobile phase composition is a frequent cause, so ensure your solvents are fresh and properly mixed.[9] Fluctuations in column temperature can also affect retention times; maintaining a stable column temperature is important.[10] Column degradation or contamination over time can lead to shifts, so regular column washing or replacement may be necessary.[8][9] Finally, ensure that the HPLC system is properly equilibrated between injections.[9]

Question: How can I improve the peak shape for 19,20-EDP?

Answer: Poor peak shape, such as tailing or broadening, can compromise resolution and sensitivity.[5] This can be caused by issues with the column, such as contamination or degradation.[8] The choice of mobile phase additives, like formic or acetic acid, can also impact peak shape by controlling the ionization state of the analyte.[11] Injecting the sample in a solvent that is stronger than the initial mobile phase can lead to peak distortion.[8] It's also important to avoid overloading the column by injecting an appropriate amount of sample.[9]

Frequently Asked Questions (FAQs)

Q1: What is the recommended sample preparation method for 19,20-EDP analysis?

A1: Solid-phase extraction (SPE) is a commonly used and effective method for extracting eicosanoids, including 19,20-EDP, from biological matrices like plasma and tissues.[2][6] A typical SPE protocol involves conditioning the cartridge, loading the sample, washing away impurities, and finally eluting the analytes.[12] Liquid-liquid extraction (LLE) is another viable option.[1]

Q2: Which type of HPLC column is best suited for 19,20-EDP separation?

A2: Reversed-phase C18 columns are frequently used for the analysis of eicosanoids.[6][13] For improved selectivity and resolution, especially when dealing with complex mixtures, other stationary phases such as C30 have also been shown to be effective.[10][13] Chiral chromatography may be necessary for separating stereoisomers of 19,20-EDP.[6][14]

Q3: What are the typical mobile phases used for the LC separation of 19,20-EDP?

A3: The mobile phase for reversed-phase chromatography of 19,20-EDP typically consists of a mixture of water and an organic solvent, such as acetonitrile (B52724) or methanol (B129727), with an acidic modifier.[15][16] Formic acid or acetic acid at low concentrations (e.g., 0.02% to 0.1%) is commonly added to the mobile phase to improve peak shape and ionization efficiency.[6][11] A gradient elution, where the proportion of the organic solvent is increased over time, is generally used to achieve optimal separation.[7]

Q4: What are the key mass spectrometry parameters to optimize for 19,20-EDP detection?

A4: For sensitive and specific detection of 19,20-EDP, tandem mass spectrometry (MS/MS) operating in multiple reaction monitoring (MRM) mode is the method of choice.[2][17] Key parameters to optimize include the precursor ion (the deprotonated molecule [M-H]⁻ in negative ion mode), product ions, collision energy (CE), and declustering potential (DP).[18][19] Electrospray ionization (ESI) is a commonly used ionization source for eicosanoid analysis.[20]

Q5: Why is the use of a stable isotope-labeled internal standard important for 19,20-EDP quantification?

A5: A stable isotope-labeled internal standard, such as d4-19,20-EDP, is crucial for accurate and precise quantification.[4][21] These internal standards have nearly identical chemical and physical properties to the analyte of interest and co-elute chromatographically.[4] They compensate for variations in sample preparation, injection volume, and matrix effects, leading to more reliable quantitative results.[4][21]

Quantitative Data Summary

Table 1: Recommended LC Parameters for 19,20-EDP Analysis

Parameter	Recommendation
Column	Reversed-phase C18 or C30, 2.1-4.6 mm ID, 50-250 mm length, <3 µm particle size
Mobile Phase A	Water with 0.02-0.1% formic acid or acetic acid
Mobile Phase B	Acetonitrile or Methanol with 0.02-0.1% formic acid or acetic acid
Flow Rate	0.2-0.5 mL/min
Column Temperature	30-50 °C
Injection Volume	5-20 µL

Table 2: Example MS/MS Parameters for 19,20-EDP (Negative Ion Mode)

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (CE)	Declustering Potential (DP)
19,20-EDP	347.2	Specific to instrument	Optimize empirically	Optimize empirically
d4-19,20-EDP (IS)	351.2	Specific to instrument	Optimize empirically	Optimize empirically
Note: Optimal product ions, CE, and DP values are instrument-dependent and should be determined experimentally.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) of 19,20-EDP from Plasma

• Sample Pre-treatment: To 1 mL of plasma, add an appropriate amount of a stable isotope-labeled internal standard (e.g., d4-19,20-EDP). Acidify the sample with a weak acid (e.g., to pH 3-4) to ensure 19,20-EDP is in its protonated form.

• Cartridge Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., Strata-X) by passing 2 mL of methanol followed by 2 mL of water through it.[6]

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 10% methanol in water to remove polar interferences.[6]

• Elution: Elute the 19,20-EDP and other lipids with 1 mL of methanol.[6]

• Drying and Reconstitution: Dry the eluate under a stream of nitrogen. Reconstitute the dried extract in a small volume (e.g., 100 µL) of the initial mobile phase for LC-MS analysis.[6]

Protocol 2: LC-MS/MS Analysis of 19,20-EDP

• LC System Setup:

  • Install a reversed-phase C18 column and equilibrate it with the initial mobile phase conditions (e.g., 60% Mobile Phase A, 40% Mobile Phase B) for at least 15-20 minutes or until a stable baseline is achieved.

  • Set the column oven temperature to 40 °C.

• MS System Setup:

  • Tune the mass spectrometer in negative ESI mode using a 19,20-EDP standard solution.

  • Optimize the MRM transitions (precursor and product ions), collision energy, and declustering potential for both 19,20-EDP and its deuterated internal standard.

• Sample Analysis:

  • Inject the reconstituted sample extract onto the LC-MS/MS system.

  • Run a gradient elution program. A typical gradient might start at 40% B, increase to 95% B over 10-15 minutes, hold for 2-3 minutes, and then return to initial conditions for re-equilibration.

• Data Processing:

  • Integrate the peak areas for both 19,20-EDP and the internal standard.

  • Calculate the concentration of 19,20-EDP in the original sample using a calibration curve constructed from standards with known concentrations.

Visualizations

Caption: Experimental workflow for 19,20-EDP analysis.

Caption: Logical troubleshooting approach for LC-MS issues.

References

• 1. Targeted quantitative analysis of eicosanoid lipids in biological samples using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 4. Isotopic labeling-assisted metabolomics using LC–MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. zefsci.com [zefsci.com]
• 6. lipidmaps.org [lipidmaps.org]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. agilent.com [agilent.com]
• 9. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]
• 10. researchgate.net [researchgate.net]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. opentrons.com [opentrons.com]
• 13. Investigation of stationary phases performance for eicosanoids profiling in RP-HPLC - ProQuest [proquest.com]
• 14. researchgate.net [researchgate.net]
• 15. Impact of Mobile Phase Composition on Separation Selectivity of Labeled Dextran Ladder in Hydrophilic Interaction Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 17. lipidmaps.org [lipidmaps.org]
• 18. Development of an Optimized LC-MS Method for the Detection of Specialized Pro-Resolving Mediators in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 19. 4 Steps to Successful Compound Optimization on LC-MS/MS | Technology Networks [technologynetworks.com]
• 20. jsbms.jp [jsbms.jp]
• 21. Stable-isotope dilution LC–MS for quantitative biomarker analysis - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting inconsistent results in 19(S),20(R)-EDP bioassays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using 19(S),20(R)-dihydroxy-5Z,8Z,11Z,14Z,17Z-eicosapentaenoic acid (19(S),20(R)-EDP) in bioassays.

Frequently Asked Questions (FAQs)

Q1: What is 19(S),20(R)-EDP and what are its known biological activities?

A1: 19(S),20(R)-EDP is a dihydroxy metabolite of eicosapentaenoic acid (EPA). It is part of a class of bioactive lipid mediators that can regulate various physiological and pathophysiological processes.[1] Research has shown that 19,20-EDP can induce cytotoxicity in specific cell types, such as H9c2 myoblasts, through a mechanism that involves the de novo synthesis of ceramide and activation of a lysosomal-proteolytic degradation pathway.[2][3][4] Additionally, it has demonstrated cardioprotective effects against ischemia-reperfusion injury by enhancing the activity of the mitochondrial deacetylase sirtuin 3 (SIRT3).[5] The specific stereochemistry of 19(S),20(R)-EDP is crucial for its biological activity.[6]

Q2: How should I store and handle 19(S),20(R)-EDP to ensure its stability?

A2: Like many lipid mediators, 19(S),20(R)-EDP is susceptible to degradation through oxidation.[7][8] For long-term storage, it should be kept as a solution in an organic solvent (e.g., ethanol (B145695) or methyl acetate) at -80°C. For short-term use, it can be stored at -20°C. When preparing for an experiment, it is best to make fresh dilutions in the appropriate assay buffer. Avoid repeated freeze-thaw cycles. It is also advisable to use solvents and buffers that have been purged with an inert gas like nitrogen or argon to minimize oxygen exposure.

Q3: I am observing inconsistent results between different batches of 19(S),20(R)-EDP. What could be the cause?

A3: Inconsistency between batches can arise from several factors:

• Purity and Stereochemistry: The biological activity of dihydroxy fatty acids can be highly dependent on their specific stereoisomeric form (e.g., 19S, 20R vs. other diastereomers).[6][9] Ensure that you are using a highly purified compound with confirmed stereochemistry.

• Degradation: As mentioned, improper storage and handling can lead to degradation, reducing the effective concentration of the active compound.

• Solvent Effects: The solvent used to dissolve and dilute the 19(S),20(R)-EDP can impact its activity and may have direct effects on the cells in your assay. Always include a vehicle control (solvent only) in your experiments.

Q4: What are the most common sources of variability in bioassays involving lipid mediators like 19(S),20(R)-EDP?

A4: Bioassays with eicosanoids and other lipid mediators can be sensitive to a variety of factors.[1] Common sources of variability include:

• Sample Preparation: The complexity of biological samples can introduce interfering substances.[10] Proper sample extraction, often using solid-phase extraction (SPE), is crucial for accurate quantification and analysis.[11][12]

• Cell Culture Conditions: The metabolic state of the cells can significantly influence their response to 19(S),20(R)-EDP. For example, H9c2 cells with a glycolytic metabolic profile are more susceptible to its cytotoxic effects.[2][4] Ensure consistent cell passage number, density, and media composition.

• Assay Protocol: Minor variations in incubation times, temperatures, and reagent concentrations can lead to inconsistent results.[13] Adherence to a standardized protocol is essential.

• Pipetting and Mixing: Careful and consistent pipetting techniques are important, especially when working with small volumes of potent compounds.[13] Ensure thorough mixing of reagents in each well.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
No or Weak Signal	Degraded Compound: The 19(S),20(R)-EDP may have degraded due to improper storage or handling.	Purchase a new batch of the compound and store it correctly at -80°C. Prepare fresh dilutions for each experiment.
Incorrect Wavelength/Filter: The plate reader settings may be incorrect for the specific assay being used.	Double-check the protocol for the correct absorbance or fluorescence wavelengths.[13]
Insufficient Incubation Time: The incubation time with 19(S),20(R)-EDP or the assay reagents may be too short.	Optimize the incubation time based on the specific cell type and assay. Refer to established protocols for similar compounds.[14][15]
Low Cell Number: Not enough cells were seeded, resulting in a signal below the detection limit.	Increase the initial cell seeding density.
High Background Signal	Contaminated Media or Reagents: The cell culture media or assay reagents may be contaminated.	Use fresh, sterile media and reagents. Filter-sterilize solutions if necessary.
Precipitation of Compound: 19(S),20(R)-EDP may precipitate in the aqueous assay buffer, causing light scattering.	Check for precipitates in the wells.[13] It may be necessary to use a different solvent or a lower concentration of the compound.
Solvent Toxicity: The solvent used to dissolve 19(S),20(R)-EDP may be causing a non-specific effect.	Run a vehicle control with the highest concentration of solvent used in the experiment to assess its baseline effect.
Inconsistent Results Between Wells/Plates	Inconsistent Cell Seeding: Uneven distribution of cells across the plate.	Ensure the cell suspension is homogenous before and during seeding. Mix the cell suspension gently between pipetting.
Pipetting Errors: Inaccurate or inconsistent pipetting of the compound, reagents, or cells.	Use calibrated pipettes and be meticulous with your technique.[13] Pipette down the side of the well to avoid bubbles.
Edge Effects: Wells on the outer edges of the plate are prone to evaporation, leading to changes in concentration.	Avoid using the outer wells of the plate for experimental samples. Fill them with sterile media or PBS to maintain humidity.
Temperature Gradients: Uneven temperature across the plate during incubation.	Ensure the incubator has uniform temperature distribution. Allow plates to equilibrate to room temperature before adding reagents.[13]
Unexpected Cell Death or Toxicity	High Concentration of Compound: The concentration of 19(S),20(R)-EDP may be too high, leading to off-target effects or rapid toxicity.	Perform a dose-response experiment to determine the optimal concentration range.
Solvent Toxicity: The solvent used to dissolve the compound may be toxic to the cells at the concentration used.	Ensure the final solvent concentration is low (typically <0.1%) and include a vehicle control.
Cellular Metabolism: The metabolic state of your cells may make them more susceptible to the compound's cytotoxic effects.[2][4]	Characterize the metabolic profile of your cells (e.g., glycolytic vs. oxidative phosphorylation) and consider this when interpreting results.

Experimental Protocols

Protocol 1: Cell Viability (MTT) Assay

This protocol is adapted from standard MTT assay procedures and is suitable for assessing the cytotoxic effects of 19(S),20(R)-EDP.[14][15]

Materials:

• Cells of interest

• Complete culture medium

• 19(S),20(R)-EDP stock solution (in ethanol or other suitable solvent)

• 96-well clear flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Multi-well spectrophotometer

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of 19(S),20(R)-EDP in complete culture medium from the stock solution. Also, prepare a vehicle control containing the same final concentration of solvent.

• Remove the old medium from the cells and replace it with the medium containing the different concentrations of 19(S),20(R)-EDP or the vehicle control.

• Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator.

• After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[15]

• Incubate the plate for 3-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[15]

• Mix gently on an orbital shaker for 5-10 minutes to ensure complete solubilization.

• Read the absorbance at 570 nm using a multi-well spectrophotometer.

Protocol 2: Apoptosis (Annexin V) Assay by Flow Cytometry

This protocol is based on standard Annexin V staining procedures to detect apoptosis induced by 19(S),20(R)-EDP.[16][17][18]

Materials:

• Cells of interest

• 6-well plates

• 19(S),20(R)-EDP

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to adhere.

• Treat the cells with the desired concentration of 19(S),20(R)-EDP and a vehicle control for the specified time.

• Harvest the cells, including both adherent and floating cells, by trypsinization and centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10^6 cells/mL.

• Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.[18]

• Gently vortex the tubes and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.[17]

• Analyze the samples by flow cytometry within one hour. Be sure to include unstained, Annexin V-FITC only, and PI only controls for proper compensation and gating.

Data Presentation

Table 1: Example Summary of Cell Viability Data

Treatment	Concentration (µM)	Mean Absorbance (570 nm) ± SD	% Viability vs. Control
Vehicle Control	0	1.25 ± 0.08	100%
19(S),20(R)-EDP	0.1	1.18 ± 0.09	94.4%
19(S),20(R)-EDP	1.0	0.85 ± 0.07	68.0%
19(S),20(R)-EDP	10.0	0.42 ± 0.05	33.6%
19(S),20(R)-EDP	100.0	0.15 ± 0.03	12.0%

Table 2: Example Summary of Apoptosis Data

Treatment	Concentration (µM)	% Live Cells (Annexin V-/PI-)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
Vehicle Control	0	95.2 ± 2.1	2.5 ± 0.8	1.8 ± 0.5
19(S),20(R)-EDP	10.0	60.7 ± 4.5	28.3 ± 3.2	10.1 ± 1.9

Visualizations

Signaling Pathway of 19,20-EDP-Induced Cytotoxicity

Caption: Proposed pathway for 19(S),20(R)-EDP-induced cytotoxicity.

General Experimental Workflow for a Cell-Based Bioassay

Caption: Standard workflow for a 19(S),20(R)-EDP cell-based assay.

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting inconsistent bioassay results.

References

• 1. Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. DHA and 19,20-EDP induce lysosomal-proteolytic-dependent cytotoxicity through de novo ceramide production in H9c2 cells with a glycolytic profile - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. DHA and 19,20-EDP induce lysosomal-proteolytic-dependent cytotoxicity through de novo ceramide production in H9c2 cells with a glycolytic profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. A 20S combined with a 22R configuration markedly increases both in vivo and in vitro biological activity of 1α,25-dihydroxy-22-methyl-2-methylene-19-norvitamin D3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Simultaneous profiling and quantification of 25 eicosanoids in human serum by ultrahigh-performance liquid chromatography coupled to tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Stability and analysis of eicosanoids and docosanoids in tissue culture media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Metabolism of 20(S)- and 20(R)-ginsenoside Rg3 by human intestinal bacteria and its relation to in vitro biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Eicosanoids: Comprehensive Guide to Biosynthesis, Metabolism [metwarebio.com]
• 11. arborassays.com [arborassays.com]
• 12. mdpi.com [mdpi.com]
• 13. bioassaysys.com [bioassaysys.com]
• 14. broadpharm.com [broadpharm.com]
• 15. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. biologi.ub.ac.id [biologi.ub.ac.id]
• 17. Apoptosis Protocols | USF Health [health.usf.edu]
• 18. docs.abcam.com [docs.abcam.com]

Technical Support Center: Minimizing Off-Target Effects of 19(S),20(R)-EDP in Cell Culture

Welcome to the technical support center for the use of 19(S),20(R)-dihydroxydocosapentaenoic acid (19(S),20(R)-EDP) in cell culture. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and address frequently asked questions (FAQs) regarding the application of this bioactive lipid mediator. Our aim is to help you achieve reliable and reproducible results by minimizing potential off-target effects in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for 19(S),20(R)-EDP?

A1: 19(S),20(R)-EDP is a metabolite of the omega-3 fatty acid docosahexaenoic acid (DHA), produced by cytochrome P450 (CYP) epoxygenases.[1] Its primary on-target effects include the inhibition of angiogenesis by blocking VEGF receptor 2 signaling and providing cardioprotection through the activation of mitochondrial sirtuin 3 (SIRT3).[2][3][4]

Q2: What are the potential off-target effects of 19(S),20(R)-EDP in cell culture?

A2: The most documented off-target effect is dose-dependent cytotoxicity in specific cell types, particularly those with a glycolytic metabolic profile.[4][5][6] For example, in H9c2 cardiac myoblasts cultured under high glucose conditions (glycolytic state), 19,20-EDP can induce cell death through a mechanism involving the production of ceramides (B1148491) and activation of a lysosomal-proteolytic degradation pathway.[4][5][6] It is crucial to assess the metabolic state of your cell line when designing experiments.

Q3: How can I avoid solvent-induced cytotoxicity when preparing 19(S),20(R)-EDP for cell culture?

A3: As a lipid, 19(S),20(R)-EDP has low aqueous solubility and is typically dissolved in an organic solvent like ethanol (B145695) or DMSO. To minimize solvent toxicity, it is recommended to prepare a high-concentration stock solution and then dilute it serially in your culture medium to achieve the desired final concentration. The final solvent concentration in the culture medium should be kept to a minimum, typically below 0.1%, to avoid adverse effects on cell viability and function. Always include a vehicle control (medium with the same final concentration of the solvent) in your experimental design.

Q4: My cells are showing signs of stress (e.g., morphological changes, reduced proliferation) even at low concentrations of 19(S),20(R)-EDP. What could be the cause?

A4: Cellular stress at low concentrations could be due to several factors:

• Lipid Aggregation: Poor solubility can lead to the formation of micelles or aggregates, resulting in inconsistent dosing and potential cytotoxicity.[7]

• Non-specific Binding: Lipids can bind to serum proteins in the media or the plastic of the culture dish, reducing the effective concentration available to the cells and potentially triggering unintended signaling.[7]

• Oxidation: Polyunsaturated fatty acid derivatives like 19(S),20(R)-EDP are susceptible to auto-oxidation, which can lead to the formation of cytotoxic byproducts.

• Cell Line Sensitivity: Your specific cell line may be particularly sensitive to lipid-mediated signaling or metabolic shifts induced by 19(S),20(R)-EDP.

Q5: How can I improve the delivery and bioavailability of 19(S),20(R)-EDP to my cells?

A5: To improve delivery, consider using a carrier protein such as bovine serum albumin (BSA). Pre-complexing 19(S),20(R)-EDP with fatty acid-free BSA can enhance its solubility and facilitate its delivery to cells in a more physiologically relevant manner.[7]

Troubleshooting Guides

Problem 1: Unexpected Cell Death or Cytotoxicity

Possible Cause	Troubleshooting Steps
High Treatment Concentration	Perform a dose-response experiment to determine the optimal, non-toxic concentration range for your specific cell line. Start with a wide range of concentrations (e.g., from nanomolar to high micromolar) and assess cell viability using a reliable method like an MTT or LDH assay.
Cell Metabolic State	Be aware that cells with a glycolytic phenotype may be more susceptible to 19,20-EDP-induced cytotoxicity.[4][5][6] If possible, characterize the metabolic state of your cells (e.g., by measuring glucose consumption and lactate (B86563) production). Consider if the culture conditions (e.g., high glucose medium) are pushing the cells towards a glycolytic state.
Solvent Toxicity	Ensure the final concentration of the organic solvent (e.g., ethanol, DMSO) is below cytotoxic levels (typically <0.1%). Always include a vehicle-only control.
Compound Degradation/Oxidation	Store the 19(S),20(R)-EDP stock solution at -80°C and minimize freeze-thaw cycles. Prepare fresh dilutions in culture medium for each experiment. Protect from light and oxygen where possible.

Problem 2: Inconsistent or Irreproducible Results

Possible Cause	Troubleshooting Steps
Poor Solubility and Precipitation	Visually inspect the culture medium for any signs of precipitation after adding 19(S),20(R)-EDP. Consider using a carrier protein like fatty acid-free BSA to improve solubility.
Binding to Serum or Plastic	For sensitive assays, consider reducing the serum concentration in your medium during the treatment period. However, be mindful that this can also affect cell health. Using protein-low-binding plates may also be beneficial.
Variability in Cell Culture Conditions	Maintain consistent cell culture practices, including cell passage number, seeding density, and medium composition.[8] Changes in these parameters can alter cellular responses.

Data Presentation

Table 1: Reported Cytotoxic Effects of 19,20-EDP

Cell Line	Metabolic Condition	Concentration	Effect	Reference
H9c2 (rat cardiac myoblasts)	Glycolytic (25 mM glucose)	1 µM	Marked reduction in cell viability	[4]
H9c2 (rat cardiac myoblasts)	Oxidative (5.5 mM glucose)	1 µM	No significant effect on cell viability	[4]

Experimental Protocols

Protocol 1: Preparation of 19(S),20(R)-EDP Stock Solution and Working Dilutions

• Stock Solution Preparation:

  • Dissolve 19(S),20(R)-EDP in 100% ethanol or DMSO to a final concentration of 1-10 mM.

  • Aliquot the stock solution into small volumes in amber glass vials to minimize freeze-thaw cycles and light exposure.

  • Store the aliquots at -80°C.

• Working Dilution Preparation:

  • On the day of the experiment, thaw an aliquot of the stock solution.

  • Prepare serial dilutions of the stock solution in serum-free culture medium to achieve the desired final concentrations.

  • Gently vortex or pipette to mix after each dilution step.

  • Add the final dilutions to your cell cultures. The final solvent concentration should not exceed 0.1%.

Protocol 2: Cell Viability Assessment using MTT Assay

• Cell Seeding: Seed your cells in a 96-well plate at a density that will ensure they are in the logarithmic growth phase at the time of treatment. Allow the cells to adhere overnight.

• Treatment: Remove the culture medium and replace it with fresh medium containing the desired concentrations of 19(S),20(R)-EDP or the vehicle control.

• Incubation: Incubate the cells for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT reagent (final concentration of 0.5 mg/mL) to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized detergent) to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Visualizations

Caption: Off-target cytotoxicity of 19,20-EDP in glycolytic cells.

Caption: Workflow for troubleshooting unexpected 19,20-EDP cytotoxicity.

References

• 1. Methods for culturing retinal pigment epithelial cells: a review of current protocols and future recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Differential cytotoxicity of 19 anticancer agents in wild type and etoposide resistant small cell lung cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cardioprotective Action of a Novel Synthetic 19,20-EDP Analog Is Sirt Dependent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. DHA and 19,20-EDP induce lysosomal-proteolytic-dependent cytotoxicity through de novo ceramide production in H9c2 cells with a glycolytic profile - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Peroxisome Proliferator-Activated Receptors and Caloric Restriction—Common Pathways Affecting Metabolism, Health, and Longevity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Priming GPCR signaling through the synergistic effect of two G proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Differential cytotoxicity of 19 anticancer agents in wild type and etoposide resistant small cell lung cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Protocol for detection of ferroptosis in cultured cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 19,20-EDP Positional Isomers

Welcome to the technical support center for the purification of 19,20-Epoxydocosapentaenoic Acid (19,20-EDP) positional isomers. This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the common challenges encountered during the separation and purification of these lipid molecules.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying 19,20-EDP positional isomers?

A1: The main challenges in purifying 19,20-EDP isomers stem from their structural similarities. These include:

• Presence of Regioisomers: 19,20-EDP is often present in a mixture with other positional isomers, such as 16,17-EDP, which have the same mass and similar polarity, making them difficult to separate.

• Existence of Enantiomers: 19,20-EDP exists as two enantiomers, 19(S),20(R)-EDP and 19(R),20(S)-EDP. These molecules are mirror images and cannot be separated by conventional chromatography, requiring specialized chiral techniques.

• Co-elution with other Lipids: In complex biological matrices, 19,20-EDP isomers can co-elute with other lipid species, leading to inaccurate quantification and identification.[1]

• Low Abundance: 19,20-EDP is often present at low concentrations in biological samples, necessitating sensitive analytical methods and efficient purification protocols.

• Sample Matrix Effects: Components of the biological matrix can interfere with the ionization and detection of 19,20-EDP isomers in mass spectrometry-based analyses.[2][3][4][5]

Q2: What are the recommended analytical techniques for separating 19,20-EDP isomers?

A2: High-Performance Liquid Chromatography (HPLC) is the primary technique for separating 19,20-EDP isomers. The specific HPLC mode depends on the type of isomers being separated:

• Reversed-Phase HPLC (RP-HPLC): This is the method of choice for separating regioisomers like 19,20-EDP and 16,17-EDP. Separation is based on differences in hydrophobicity.

• Chiral HPLC: This technique is essential for resolving the 19(S),20(R) and 19(R),20(S) enantiomers. It utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer.

Q3: Is derivatization necessary for the chiral separation of 19,20-EDP enantiomers?

A3: While not always mandatory, derivatization of the carboxylic acid group of 19,20-EDP to an ester or an amide can significantly improve chiral separation. Derivatization can enhance the interaction with the chiral stationary phase, leading to better resolution and peak shape.

Troubleshooting Guides

This section provides solutions to common problems encountered during the HPLC purification of 19,20-EDP isomers.

Reversed-Phase HPLC: Regioisomer Separation (e.g., 19,20-EDP vs. 16,17-EDP)

Problem 1: Poor resolution or co-elution of 19,20-EDP and 16,17-EDP peaks.

• Question: My 19,20-EDP and 16,17-EDP peaks are overlapping. How can I improve their separation?

• Answer:

  • Optimize Mobile Phase Composition:

    • Decrease the organic solvent percentage: A lower concentration of acetonitrile (B52724) or methanol (B129727) in the mobile phase will increase retention times and may improve resolution.

    • Try a different organic modifier: If using acetonitrile, consider switching to methanol or a mixture of both. The different selectivity of methanol may enhance separation.

    • Adjust the gradient: A shallower gradient can improve the resolution of closely eluting peaks.

  • Change the Stationary Phase:

    • Increase column length or decrease particle size: This will increase the column's efficiency and resolving power.

    • Consider a different C18 column: Not all C18 columns are the same. A column with a different ligand density or end-capping may provide the necessary selectivity.

  • Lower the Flow Rate: Reducing the flow rate can increase the interaction time with the stationary phase and improve resolution, although it will also increase the run time.

  • Adjust the Temperature: Lowering the column temperature can sometimes enhance the separation of isomers.

Problem 2: Broad or tailing peaks for EDP isomers.

• Question: My 19,20-EDP peak is broad and shows tailing. What could be the cause and how do I fix it?

• Answer:

  • Check for Column Overload: Injecting too much sample can lead to peak broadening. Try diluting your sample.

  • Ensure Mobile Phase Compatibility: The sample should be dissolved in a solvent that is weaker than or similar in strength to the initial mobile phase.

  • Address Secondary Interactions: Tailing can be caused by interactions between the analyte and active sites on the silica (B1680970) support. Adding a small amount of a competing agent, like trifluoroacetic acid (TFA), to the mobile phase can help to reduce these interactions.

  • Column Contamination: The column may be contaminated with strongly retained compounds from previous injections. Flush the column with a strong solvent.

Chiral HPLC: Enantiomer Separation (19(S),20(R)-EDP vs. 19(R),20(S)-EDP)

Problem 1: No separation of the two 19,20-EDP enantiomers.

• Question: I am not seeing two distinct peaks for the 19,20-EDP enantiomers on my chiral column. What should I do?

• Answer:

  • Confirm Derivatization: If you are using a derivatization strategy, ensure the reaction has gone to completion. Incomplete derivatization can lead to a single peak.

  • Select the Right Chiral Stationary Phase (CSP): Not all CSPs are suitable for every chiral separation. Polysaccharide-based columns, such as those with cellulose (B213188) or amylose (B160209) derivatives (e.g., Chiralcel OD-H, Chiralpak AD), are often effective for lipid epoxides.

  • Optimize the Mobile Phase:

    • Normal Phase vs. Reversed Phase: Chiral separations can be highly dependent on the mobile phase mode. If you are using a normal phase (e.g., hexane (B92381)/isopropanol), you could try a reversed-phase mobile phase (e.g., methanol/water or acetonitrile/water), if your column is compatible.

    • Adjust the Modifier Percentage: In normal phase, small changes in the alcohol modifier (e.g., isopropanol) percentage can have a significant impact on resolution.

    • Additives: For acidic compounds like EDPs, adding a small amount of an acid (e.g., acetic acid or formic acid) to the mobile phase can improve peak shape and resolution.

Problem 2: Poor peak shape (splitting or tailing) in chiral separation.

• Question: My enantiomer peaks are split or tailing. How can I improve their shape?

• Answer:

  • Lower the Flow Rate: Chiral separations often benefit from lower flow rates, which allow for better mass transfer and interaction with the CSP.

  • Adjust the Temperature: Temperature can significantly affect the conformation of the chiral selector and the analyte. Experiment with different column temperatures to find the optimum for your separation.

  • Check for Column Contamination or Degradation: A contaminated or old chiral column can lead to poor peak shape. Try cleaning the column according to the manufacturer's instructions or replace it if necessary.

  • Ensure Sample Purity: Impurities in the sample can interfere with the chiral recognition process. Ensure your sample is as clean as possible before injecting it onto the chiral column.

Quantitative Data Summary

The following tables provide a summary of typical HPLC conditions and performance for the separation of 19,20-EDP isomers.

Table 1: Reversed-Phase HPLC for Regioisomer Separation

Parameter	Method 1	Method 2
Column	C18, 5 µm, 4.6 x 250 mm	C18, 3.5 µm, 2.1 x 150 mm
Mobile Phase A	Water/Methanol/Acetonitrile (50:25:25, v/v/v) with 0.1% Acetic Acid	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile	Acetonitrile with 0.1% Formic Acid
Gradient	60-90% B over 20 min	70-95% B over 15 min
Flow Rate	1.0 mL/min	0.4 mL/min
Typical Resolution (19,20-EDP vs. 16,17-EDP)	> 1.5	> 1.8
Purity Achieved	> 95%	> 98%
Recovery	~85%	~90%

Table 2: Chiral HPLC for Enantiomer Separation (after derivatization to methyl esters)

Parameter	Method 1	Method 2
Column	Chiralcel OD-H, 5 µm, 4.6 x 250 mm	Lux Cellulose-3, 5 µm, 4.6 x 250 mm
Mobile Phase	Hexane/Isopropanol (98:2, v/v) with 0.1% Acetic Acid	Methanol/Water (95:5, v/v)
Flow Rate	0.8 mL/min	1.0 mL/min
Typical Resolution	> 1.2	> 1.5
Purity Achieved	> 97%	> 99%
Recovery	~80%	~85%

Experimental Protocols

Protocol 1: Reversed-Phase HPLC Separation of 19,20-EDP and 16,17-EDP Regioisomers

• Sample Preparation:

  • Extract lipids from the biological sample using a suitable method (e.g., Folch or Bligh-Dyer extraction).

  • Dry the lipid extract under a stream of nitrogen.

  • Reconstitute the sample in the initial mobile phase.

• HPLC System and Conditions:

  • Column: C18, 5 µm, 4.6 x 250 mm.

  • Mobile Phase A: Water/Methanol/Acetonitrile (50:25:25, v/v/v) with 0.1% Acetic Acid.

  • Mobile Phase B: Acetonitrile.

  • Gradient:

    • 0-5 min: 60% B

    • 5-20 min: Linear gradient to 90% B

    • 20-25 min: Hold at 90% B

    • 25-30 min: Return to 60% B and equilibrate.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 210 nm or Mass Spectrometry.

• Data Analysis:

  • Identify the peaks corresponding to 19,20-EDP and 16,17-EDP based on retention times of authentic standards.

  • Integrate the peak areas for quantification.

Protocol 2: Chiral HPLC Separation of 19,20-EDP Enantiomers

• Derivatization to Methyl Esters:

  • To the dried 19,20-EDP sample, add a solution of 2% (v/v) sulfuric acid in methanol.

  • Incubate at 60 °C for 1 hour.

  • Add water and extract the methyl esters with hexane.

  • Dry the hexane extract under nitrogen.

• HPLC System and Conditions:

  • Column: Chiralcel OD-H, 5 µm, 4.6 x 250 mm.

  • Mobile Phase: Hexane/Isopropanol (98:2, v/v) with 0.1% Acetic Acid.

  • Flow Rate: 0.8 mL/min.

  • Column Temperature: 25 °C.

  • Detection: UV at 210 nm.

• Data Analysis:

  • The two enantiomers will elute as separate peaks.

  • The elution order can be determined by injecting a standard of a single enantiomer if available.

  • Calculate the enantiomeric excess (ee%) using the peak areas of the two enantiomers.

Visualizations

Caption: Workflow for the separation of 19,20-EDP regioisomers.

Caption: Workflow for the separation of 19,20-EDP enantiomers.

Caption: Troubleshooting logic for 19,20-EDP isomer separation.

References

• 1. benchchem.com [benchchem.com]
• 2. Case studies: the impact of nonanalyte components on LC-MS/MS-based bioanalysis: strategies for identifying and overcoming matrix effects. | Semantic Scholar [semanticscholar.org]
• 3. Overcoming matrix effects in liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Overview, consequences, and strategies for overcoming matrix effects in LC-MS analysis: a critical review - Analyst (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the In Vivo Stability of 19(S),20(R)-EDP

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 19(S),20(R)-Epoxydocosapentaenoic Acid (19(S),20(R)-EDP). This resource provides essential information, troubleshooting guides, and detailed protocols to help you navigate the challenges of using this potent bioactive lipid in in vivo studies.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during the formulation, administration, and analysis of 19(S),20(R)-EDP.

Q1: I'm observing lower than expected efficacy of 19(S),20(R)-EDP in my in vivo model. What could be the primary reason?

A1: The most likely cause is the rapid in vivo metabolism of 19(S),20(R)-EDP. This lipid is a substrate for soluble epoxide hydrolase (sEH), which converts it to the less active 19,20-dihydroxydocosapentaenoic acid (19,20-DiHDPA).[1][2] The in vivo half-life of epoxy fatty acids can be on the order of seconds in the presence of active sEH.[3]

Troubleshooting Steps:

• Co-administration with an sEH inhibitor (sEHi): To enhance the stability and bioavailability of 19(S),20(R)-EDP, it is crucial to co-administer it with a potent sEH inhibitor, such as t-AUCB or t-TUCB.[1][4][5][6]

• Verify sEHi Efficacy: Ensure the sEHi is active and administered at an effective dose. You can assess sEH inhibition by measuring the ratio of 19(S),20(R)-EDP to 19,20-DiHDPA in plasma or tissues. A significant increase in this ratio indicates effective sEH inhibition.

Q2: I'm having trouble dissolving 19(S),20(R)-EDP for my in vivo formulation. What solvents are recommended?

A2: As a lipid, 19(S),20(R)-EDP has poor aqueous solubility. For in vivo administration, especially via osmotic minipumps, a biocompatible solvent is required.

Troubleshooting Steps:

• Ethanol (B145695)/Saline Mixtures: A common approach is to dissolve the lipid in a small amount of ethanol and then dilute it with sterile saline.[1] It is critical to ensure the final ethanol concentration is low enough to be well-tolerated by the animal.

• Sonication: To aid in the dissolution and formation of a stable emulsion or micellar solution, sonication can be employed.[1]

• Use of carriers: For some applications, formulating lipids into liposomes can improve their stability and delivery.[7]

Q3: My analytical results for 19(S),20(R)-EDP concentrations are highly variable between samples. What are the potential sources of this variability?

A3: Variability in lipid analysis can arise from several factors during sample collection, preparation, and analysis.

Troubleshooting Steps:

• Sample Handling: Process samples quickly and at low temperatures (on ice) to minimize enzymatic degradation and auto-oxidation.[8][9] For long-term storage, samples should be kept at -80°C.[8]

• Extraction Efficiency: Use a robust lipid extraction method, such as a modified Folch or Bligh-Dyer extraction, to ensure consistent recovery.[10] The use of an internal standard is essential for accurate quantification.

• Analytical Method: Employ a sensitive and specific analytical method like liquid chromatography-tandem mass spectrometry (LC-MS/MS) for accurate quantification of 19(S),20(R)-EDP and its metabolites.[2][11][12]

Quantitative Data on 19(S),20(R)-EDP Stability

The following tables summarize the impact of sEH inhibition on the in vivo levels of 19(S),20(R)-EDP.

Table 1: Effect of sEH Inhibitor (t-TUCB) on Hepatic Levels of 19,20-EDP in Mice

Treatment Group	19,20-EDP Levels (arbitrary units/mg protein)	Fold Change vs. Control
Wild-Type (WT) + Placebo	~1.5	1.0
WT + t-TUCB	~2.5	~1.7
fat-1 + Placebo	~3.0	2.0
fat-1 + t-TUCB	~5.0	~3.3

Data compiled from a study in high-fat diet-fed mice. The fat-1 transgenic mice endogenously produce higher levels of n-3 PUFAs.[2]

Table 2: Effect of sEH Inhibitor on Epoxide to Diol Ratios in Liver

Treatment Group	19,20-EDP / 19,20-DiHDPA Ratio
Obese WT Mice + Placebo	~0.05
Obese WT Mice + t-TUCB	~0.15
Obese fat-1 Mice + Placebo	~0.10
Obese fat-1 Mice + t-TUCB	~0.40

Data illustrates that sEH inhibition significantly increases the ratio of the active epoxide to its inactive diol metabolite, indicating enhanced stability.[2]

Experimental Protocols

Protocol 1: Formulation of 19(S),20(R)-EDP for Osmotic Minipump Administration

Materials:

• 19(S),20(R)-EDP

• sEH inhibitor (t-TUCB or t-AUCB)

• 200-proof ethanol

• Sterile 0.9% saline

• Sterile microcentrifuge tubes

• Sonicator

Procedure:

• In a sterile microcentrifuge tube, dissolve the required amounts of 19(S),20(R)-EDP and the sEH inhibitor in a small volume of 200-proof ethanol.

• Gently vortex the tube until the lipids are completely dissolved.

• Slowly add sterile 0.9% saline to the ethanol solution while vortexing to the desired final concentration. The final ethanol concentration should be kept to a minimum (typically <10%).

• Sonicate the solution for 5-10 minutes to create a homogenous and stable formulation.[1]

• Visually inspect the solution to ensure there is no precipitation.

• Load the formulation into the osmotic minipumps according to the manufacturer's instructions.

Protocol 2: Surgical Implantation of Osmotic Minipumps in Mice

Materials:

• Anesthetic (e.g., isoflurane)

• Heating pad

• Surgical tools (scissors, forceps)

• Wound clips or sutures

• Antiseptic solution (e.g., povidone-iodine)

• Analgesic

Procedure:

• Anesthetize the mouse using a calibrated vaporizer with isoflurane.[13]

• Place the anesthetized mouse on a heating pad to maintain body temperature.[13]

• Shave the surgical site on the back, slightly posterior to the scapulae.[13][14]

• Disinfect the shaved area with an antiseptic solution.[13]

• Make a small incision (approximately 1 cm) through the skin.[13][14]

• Using blunt dissection with a hemostat, create a subcutaneous pocket large enough to accommodate the osmotic minipump.[13][14]

• Insert the filled osmotic minipump into the pocket, delivery portal first.[13][14]

• Close the incision with wound clips or sutures.[13][14]

• Administer a post-operative analgesic as per your institution's guidelines.

• Monitor the mouse during recovery until it is fully ambulatory.

Protocol 3: Quantification of 19(S),20(R)-EDP in Plasma by LC-MS/MS

Materials:

• Plasma sample

• Internal standard (e.g., a deuterated analog of 19(S),20(R)-EDP)

• Acetonitrile (B52724)

• Formic acid

• Solid-phase extraction (SPE) cartridges (e.g., C18)

• LC-MS/MS system

Procedure:

• Sample Preparation:

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add the internal standard.

  • Precipitate proteins by adding 300 µL of cold acetonitrile.

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Collect the supernatant.

• Solid-Phase Extraction (SPE):

  • Condition the SPE cartridge with methanol (B129727) followed by water.

  • Load the supernatant onto the cartridge.

  • Wash the cartridge with a low percentage of organic solvent (e.g., 10% methanol in water) to remove polar impurities.

  • Elute the lipids with a high percentage of organic solvent (e.g., acetonitrile or methanol).[15]

  • Dry the eluate under a stream of nitrogen.

  • Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 50:50 acetonitrile:water).[15]

• LC-MS/MS Analysis:

  • Inject the reconstituted sample into the LC-MS/MS system.

  • Separate the lipids using a reverse-phase C18 column with a gradient of mobile phases (e.g., water with formic acid and acetonitrile with formic acid).[12]

  • Detect and quantify 19(S),20(R)-EDP and its metabolites using multiple reaction monitoring (MRM) in negative ion mode.[12]

Visualizations

Signaling Pathway of 19(S),20(R)-EDP

Caption: GPR120 signaling cascade initiated by 19(S),20(R)-EDP.

Experimental Workflow for In Vivo Studies

Caption: Workflow for in vivo studies of 19(S),20(R)-EDP.

Troubleshooting Logic for Poor In Vivo Efficacy

Caption: Troubleshooting logic for poor 19(S),20(R)-EDP efficacy.

References

• 1. Preparation of fatty acid solutions for investigating lipid signaling, metabolism, and lipid droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of soluble epoxide hydrolase modulates inflammation and autophagy in obese adipose tissue and liver: Role for omega-3 epoxides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Differential Effects of 17,18-EEQ and 19,20-EDP Combined with Soluble Epoxide Hydrolase Inhibitor t-TUCB on Diet-Induced Obesity in Mice [pubmed.ncbi.nlm.nih.gov]
• 5. Differential Effects of 17,18-EEQ and 19,20-EDP Combined with Soluble Epoxide Hydrolase Inhibitor t-TUCB on Diet-Induced Obesity in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. merckmillipore.com [merckmillipore.com]
• 8. researchgate.net [researchgate.net]
• 9. Lipidomics Sample Preparation FAQ | MetwareBio [metwarebio.com]
• 10. benchchem.com [benchchem.com]
• 11. HPLC/MS/MS-based approaches for detection and quantification of eicosanoids. | Semantic Scholar [semanticscholar.org]
• 12. LC-MS/MS analysis of plasma polyunsaturated fatty acids in type 2 diabetic patients after insulin analog initiation therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. efashare.b-cdn.net [efashare.b-cdn.net]
• 14. Implantation of Osmotic Pumps in Rodents | UK Research [research.uky.edu]
• 15. lipidmaps.org [lipidmaps.org]

Technical Support Center: Accurate Quantification of 19(S),20(R)-EDP

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the accurate quantification of 19(S),20(R)-dihydroxydocosapentaenoic acid (19(S),20(R)-EDP).

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in quantifying 19(S),20(R)-EDP?

A1: The primary challenges in accurately quantifying 19(S),20(R)-EDP and other lipid mediators include their low abundance in biological samples, the presence of structurally similar isomers that can interfere with analysis, and their susceptibility to degradation.[1] These factors necessitate highly sensitive and specific analytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), to achieve reliable results.

Q2: Why is an internal standard crucial for accurate quantification?

A2: An internal standard (IS) is essential to correct for variations in sample preparation, extraction efficiency, and instrument response.[2][3][4] An ideal IS for 19(S),20(R)-EDP would be a stable isotope-labeled version of the analyte (e.g., 19(S),20(R)-EDP-d4). Using a suitable IS improves the precision and accuracy of the quantification by normalizing the analyte's signal to that of the IS, which is added at a known concentration to all samples, standards, and quality controls.[3]

Q3: Should I derivatize 19(S),20(R)-EDP before LC-MS/MS analysis?

A3: Derivatization is not always necessary for the analysis of dihydroxy fatty acids by LC-MS/MS, as they can be ionized in negative mode. However, if sensitivity is an issue, derivatization can be employed to enhance ionization efficiency and improve the limit of detection. This is a common strategy for other lipid mediators and fatty acids.

Q4: What are the key considerations for sample preparation?

A4: Proper sample preparation is critical to minimize analyte degradation and remove interfering matrix components. This typically involves solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to isolate the lipid fraction.[5] It is important to work quickly, on ice, and to use antioxidants (e.g., butylated hydroxytoluene, BHT) to prevent oxidation of the polyunsaturated fatty acid backbone.[1]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Signal for 19(S),20(R)-EDP	- Analyte degradation during sample preparation or storage.- Inefficient extraction.- Suboptimal LC-MS/MS parameters.- Ion suppression from matrix components.[2][6]	- Ensure samples are processed quickly on ice and stored at -80°C.- Add an antioxidant like BHT to extraction solvents.[1]- Optimize SPE or LLE protocol for dihydroxy fatty acids.- Tune MS parameters (e.g., spray voltage, capillary temperature) for 19(S),20(R)-EDP.[1]- Improve sample cleanup to remove interfering substances.[2]- Evaluate and adjust chromatographic conditions to separate the analyte from co-eluting matrix components.[2]
Poor Peak Shape (Tailing, Fronting, or Broad Peaks)	- Column contamination or degradation.- Inappropriate mobile phase composition or pH.- Mismatch between injection solvent and mobile phase.- Extra-column volume.[7]	- Flush the column or use a guard column.- If the problem persists, replace the analytical column.- Ensure the mobile phase pH is suitable for the analyte and column chemistry.- The injection solvent should be of similar or weaker strength than the initial mobile phase.[7]- Minimize the length and diameter of tubing between the injector, column, and mass spectrometer.[7]
High Variability in Results (Poor Precision)	- Inconsistent sample preparation.- Instability of the analyte or internal standard.- Fluctuations in LC-MS/MS system performance.[6]	- Use a consistent and validated sample preparation protocol.- Ensure the internal standard is added accurately to every sample at the beginning of the extraction process.[3]- Check for system suitability by injecting standards throughout the analytical run.- Ensure the LC system is properly equilibrated before each injection.[8]
Inaccurate Quantification (Poor Accuracy)	- Lack of a suitable internal standard or incorrect IS concentration.- Non-linearity of the calibration curve.- Matrix effects (ion suppression or enhancement).[2][6]	- Use a stable isotope-labeled internal standard for 19(S),20(R)-EDP if available. If not, select a close structural analog.[3]- Prepare a calibration curve over the expected concentration range of the samples and use appropriate weighting.- Assess matrix effects by performing a post-extraction spike in a representative sample matrix.[2]

Experimental Protocols

Sample Preparation: Solid-Phase Extraction (SPE)

This protocol is a general guideline for the extraction of dihydroxy fatty acids from biological fluids (e.g., plasma, serum). Optimization may be required for specific sample types.

• Internal Standard Addition: To 100 µL of the biological sample, add the internal standard (e.g., 19(S),20(R)-EDP-d4) at a known concentration.

• Protein Precipitation & Acidification: Add 400 µL of cold methanol (B129727) containing an antioxidant (e.g., 0.1% BHT). Vortex and incubate at -20°C for 30 minutes to precipitate proteins. Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes at 4°C. Transfer the supernatant to a new tube and acidify with 0.1% formic acid to a pH of ~3.5.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing with 1 mL of methanol followed by 1 mL of water.

• Sample Loading: Load the acidified supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 15% methanol in water to remove polar impurities.

• Elution: Elute the 19(S),20(R)-EDP and other lipids with 1 mL of methanol into a clean collection tube.

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the dried residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.[1]

LC-MS/MS Parameters

The following are suggested starting parameters for the analysis of 19(S),20(R)-EDP. These should be optimized for your specific instrumentation.

• Liquid Chromatography (LC):

  • Column: A reversed-phase C18 column (e.g., 100 x 2.1 mm, 2.6 µm particle size) is a suitable choice.[1]

  • Mobile Phase A: Water with 0.1% acetic acid.[1]

  • Mobile Phase B: Acetonitrile/Methanol (50/50, v/v) with 0.1% acetic acid.[1]

  • Flow Rate: 0.24 mL/min.[1]

  • Column Temperature: 40°C.[1]

  • Injection Volume: 10 µL.[1]

  • Gradient: A gradient elution should be optimized to ensure separation from isomers. A representative gradient could be:

    • 0-6 min: Hold at initial conditions (e.g., 100% A).

    • 6-9 min: Ramp to 57% B.

    • 9-20 min: Ramp to 66% B.

    • 20-22 min: Ramp to 76% B.

    • 22-27 min: Ramp to 100% B and hold.

    • 27-35 min: Return to initial conditions for re-equilibration.[1]

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Negative Electrospray Ionization (ESI-).

  • Multiple Reaction Monitoring (MRM): The precursor ion for 19,20-EDP is m/z 359.3. Product ions for quantification and confirmation need to be determined by infusing a standard. For other dihydroxydocosapentaenoic acid isomers, characteristic fragment ions are often used.

  • MS Parameters:

    • Spray Voltage: 4 kV.[1]

    • Vaporizer Temperature: 250°C.[1]

    • Capillary Temperature: 300°C.[1]

    • Sheath Gas Pressure: 30 arbitrary units.[1]

    • Auxiliary Gas Pressure: 5 arbitrary units.[1]

Quantitative Data Summary

The following table presents typical quantitative performance parameters for the analysis of dihydroxy fatty acids using LC-MS/MS. Note that these values are illustrative and may vary depending on the specific analyte, matrix, and instrumentation.

Parameter	20-HDoHE	17-HDoHE	14-HDoHE	11-HDoHE
Limit of Detection (LOD)	0.5 pg	1.0 pg	1.5 pg	2.5 pg
Limit of Quantification (LOQ)	1.5 pg	3.0 pg	4.5 pg	7.5 pg
Linear Range	0.005 - 10 ng	0.01 - 10 ng	0.015 - 10 ng	0.025 - 10 ng
Recovery (%)	85 ± 5	88 ± 6	82 ± 7	80 ± 8
Intra-day Precision (%RSD)	< 10	< 10	< 12	< 15
Inter-day Precision (%RSD)	< 15	< 15	< 18	< 20

Data adapted from methodologies for similar dihydroxy fatty acids.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of 19,20-EDP and a typical experimental workflow for its quantification.

Caption: Signaling pathway of 19,20-EDP leading to cytotoxicity.

Caption: Experimental workflow for 19,20-EDP quantification.

References

• 1. Development of a Liquid Chromatography–Tandem Mass Spectrometry Method for Oxylipin Analysis and Its Application to Children’s Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. zenodo.org [zenodo.org]
• 3. Choosing an Internal Standard [restek.com]
• 4. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. ssi.shimadzu.com [ssi.shimadzu.com]
• 7. agilent.com [agilent.com]
• 8. youtube.com [youtube.com]

Technical Support Center: Improving the Resolution of 19,20-EDP Enantiomers in Chiral Chromatography

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving specific issues encountered during the chiral separation of 19,20-epoxydocosapentaenoic acid (19,20-EDP) enantiomers.

Frequently Asked Questions (FAQs)

Q1: What is the most common type of column for separating 19,20-EDP enantiomers?

A1: Polysaccharide-based chiral stationary phases (CSPs) are widely used for the separation of eicosanoid enantiomers, including 19,20-EDP. The CHIRALCEL® OD-H column, which contains cellulose (B213188) tris(3,5-dimethylphenylcarbamate) coated on a silica (B1680970) support, is a frequently cited column for this type of separation.[1][2][3] These columns are typically operated in normal-phase mode.

Q2: What are typical starting conditions for a chiral separation of 19,20-EDP?

A2: For a CHIRALCEL® OD-H column, a good starting point for method development is a mobile phase consisting of a mixture of a non-polar solvent like n-hexane and an alcohol modifier such as 2-propanol (isopropanol) or ethanol.[4] A small amount of an acidic additive, like acetic acid or trifluoroacetic acid (TFA), is often included to improve peak shape and resolution for acidic compounds like 19,20-EDP.

Q3: How does the mobile phase composition affect the resolution of 19,20-EDP enantiomers?

A3: The composition of the mobile phase is a critical factor in achieving chiral separation.[5][6]

• Alcohol Modifier: The type and concentration of the alcohol (e.g., 2-propanol, ethanol) in the mobile phase significantly influence retention times and enantioselectivity.[7] Lowering the alcohol percentage generally increases retention and can improve resolution, but may also lead to broader peaks.

• Acidic Additive: For acidic analytes like 19,20-EDP, adding a small amount of an acid (e.g., 0.1% TFA or acetic acid) to the mobile phase can improve peak shape by suppressing the ionization of the carboxyl group.[7]

Q4: Can temperature be used to optimize the separation?

A4: Yes, column temperature is a valuable parameter for optimizing chiral separations.[5] Varying the temperature can alter the interactions between the enantiomers and the chiral stationary phase, which can lead to significant changes in selectivity and resolution. It is advisable to screen a range of temperatures (e.g., 10°C to 40°C) to find the optimal condition.

Q5: What are the recommended flow rates for analytical chiral separations?

A5: For analytical columns with a 4.6 mm internal diameter, a typical starting flow rate is 1.0 mL/min.[4] If the initial separation shows some resolution, decreasing the flow rate (e.g., to 0.5 mL/min) can sometimes enhance resolution by increasing the efficiency of the separation.

Troubleshooting Guides

This section addresses common problems encountered during the chiral separation of 19,20-EDP enantiomers.

Problem 1: Poor or No Resolution

If you are observing a single peak or two poorly resolved peaks, consider the following troubleshooting steps:

Initial Checks:

• Confirm Column Suitability: Ensure you are using a chiral column appropriate for lipid-based enantiomers, such as a polysaccharide-based CSP.

• Verify Mobile Phase Composition: Double-check the percentages of your hexane (B92381) and alcohol modifier. Small variations can significantly impact the separation.

Optimization Steps:

• Adjust Alcohol Modifier Concentration: Systematically decrease the percentage of the alcohol modifier in the mobile phase. This will increase retention times and may improve resolution.

• Change Alcohol Modifier: If adjusting the concentration is not effective, try a different alcohol (e.g., switch from 2-propanol to ethanol).

• Optimize Temperature: Evaluate the effect of temperature on the separation. Try running the analysis at both lower and higher temperatures than your current method.

• Reduce Flow Rate: A lower flow rate can increase the number of theoretical plates and improve resolution.

Problem 2: Peak Tailing

Peak tailing can lead to poor integration and inaccurate quantification.

Potential Causes and Solutions:

• Secondary Interactions: Acidic analytes like 19,20-EDP can interact with the silica support of the stationary phase, causing tailing.

  • Solution: Add a small amount of an acidic modifier (e.g., 0.1% TFA or acetic acid) to the mobile phase to suppress these interactions.

• Column Overload: Injecting too much sample can lead to peak distortion.

  • Solution: Reduce the injection volume or dilute your sample.

• Column Contamination: The column may be contaminated with strongly retained compounds from previous injections.

  • Solution: Flush the column with a strong solvent as recommended by the manufacturer.

Problem 3: Irreproducible Retention Times

Fluctuations in retention times can make peak identification and quantification difficult.

Potential Causes and Solutions:

• Inadequate Column Equilibration: The column may not be fully equilibrated with the mobile phase.

  • Solution: Ensure the column is flushed with at least 20-30 column volumes of the mobile phase before starting your analysis.

• Mobile Phase Instability: The mobile phase composition may be changing over time due to evaporation of the more volatile components.

  • Solution: Prepare fresh mobile phase daily and keep the solvent reservoirs covered.

• Temperature Fluctuations: Changes in the ambient temperature can affect retention times.

  • Solution: Use a column oven to maintain a constant temperature.

Data Presentation

Table 1: Starting Conditions for Chiral Method Development of 19,20-EDP

Parameter	Recommended Starting Condition
Column	CHIRALCEL® OD-H (5 µm, 4.6 x 250 mm)
Mobile Phase	n-Hexane / 2-Propanol (90:10, v/v) with 0.1% Acetic Acid
Flow Rate	1.0 mL/min
Temperature	25°C
Detection	UV at 210 nm
Injection Volume	5-10 µL

Table 2: Troubleshooting Parameter Adjustments

Problem	Parameter to Adjust	Suggested Change	Expected Outcome
Poor Resolution	Alcohol Modifier Percentage	Decrease from 10% to 5% in 1% increments	Increased retention and potentially improved resolution
Flow Rate	Decrease from 1.0 mL/min to 0.5 mL/min	Increased efficiency and better resolution
Temperature	Screen from 10°C to 40°C in 5°C increments	Altered selectivity, potentially leading to separation
Peak Tailing	Acidic Additive	Add 0.1% Acetic Acid or TFA to the mobile phase	Improved peak symmetry
Sample Concentration	Dilute sample 1:10	Sharper, more symmetrical peaks

Experimental Protocols

General Protocol for Chiral HPLC Separation of 19,20-EDP Enantiomers

This protocol provides a general guideline for developing a chiral separation method for 19,20-EDP enantiomers using a polysaccharide-based chiral stationary phase.

• Column: CHIRALCEL® OD-H (5 µm, 4.6 x 250 mm) or equivalent.

• Mobile Phase Preparation: Prepare the mobile phase by mixing the appropriate volumes of n-hexane, 2-propanol, and the acidic additive. For example, to prepare 1 L of 90:10 (v/v) n-hexane/2-propanol with 0.1% acetic acid, mix 900 mL of n-hexane, 100 mL of 2-propanol, and 1 mL of acetic acid. Degas the mobile phase before use.

• Chromatographic Conditions:

  • Set the column temperature (e.g., 25°C).

  • Equilibrate the column with the mobile phase at the desired flow rate (e.g., 1.0 mL/min) until a stable baseline is achieved. This may take 30-60 minutes.

  • Set the UV detector to an appropriate wavelength for eicosanoids (e.g., 210 nm).

• Sample Injection:

  • Dissolve the 19,20-EDP standard or sample in the mobile phase or a solvent compatible with the mobile phase.

  • Inject the sample onto the column.

• Data Analysis:

  • Identify the peaks corresponding to the two enantiomers.

  • Calculate the resolution (Rs) between the enantiomer peaks. A resolution of ≥ 1.5 is considered baseline separation.

Visualizations

Caption: Troubleshooting workflow for poor or no resolution.

Caption: General workflow for chiral method development.

References

• 1. Daicel Coated CHIRALCEL OD & OD-H [uvison.com]
• 2. Chiral Technologies, Inc. CHIRALCEL OD-H, Quantity: Each of 1 | Fisher Scientific [fishersci.com]
• 3. thelabstore.co.uk [thelabstore.co.uk]
• 4. ct-k.com [ct-k.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Analysis of 19(S),20(R)-EDP by Mass Spectrometry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address matrix effects in the mass spectrometry analysis of 19(S),20(R)-dihydroxy-5Z,8Z,11Z,14Z,17Z-eicosapentaenoic acid (19(S),20(R)-EDP).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in the LC-MS/MS analysis of 19(S),20(R)-EDP?

A: Matrix effects are the alteration of ionization efficiency for a target analyte, such as 19(S),20(R)-EDP, due to the presence of co-eluting compounds from the sample matrix.[1] This interference can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), negatively impacting the accuracy, precision, and sensitivity of quantitative analysis.[2] In biological samples like plasma, urine, or tissue homogenates, common sources of matrix effects for lipid mediators include phospholipids (B1166683), salts, and other endogenous metabolites.[2]

Q2: What are the most common indicators of matrix effects in my 19(S),20(R)-EDP analysis?

A: Key indicators of matrix effects include poor reproducibility of results, inaccurate quantification, low signal intensity even at high concentrations, and a signal response that is not proportional to the analyte concentration.[1] If you observe a significant difference in the signal intensity of a known amount of 19(S),20(R)-EDP standard spiked into a solvent versus when it's spiked into an extracted blank matrix, it is a strong indication of matrix effects.[1]

Q3: How can I minimize matrix effects during my sample preparation for 19(S),20(R)-EDP analysis?

A: Effective sample preparation is crucial for minimizing matrix effects. Techniques like Solid-Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) are commonly used to remove interfering components from the sample matrix before LC-MS/MS analysis.[3] The choice between SPE and LLE will depend on the sample type and the specific contaminants you aim to remove. Additionally, optimizing chromatographic conditions to separate 19(S),20(R)-EDP from matrix components is a vital step.[4]

Q4: Is a stable isotope-labeled internal standard (SIL-IS) necessary for the accurate quantification of 19(S),20(R)-EDP?

A: Yes, using a stable isotope-labeled internal standard, such as 19(S),20(R)-EDP-d4, is highly recommended for the accurate quantification of 19(S),20(R)-EDP.[2] A SIL-IS is chemically identical to the analyte and will co-elute, experiencing the same degree of ion suppression or enhancement.[5] By calculating the ratio of the analyte signal to the SIL-IS signal, variations due to matrix effects can be effectively corrected, leading to more accurate and precise results.[5]

Troubleshooting Guide

Issue 1: I am observing low signal intensity and poor sensitivity for 19(S),20(R)-EDP in my biological samples.

• Question: Could matrix effects be causing the low signal and poor sensitivity for my 19(S),20(R)-EDP analysis?

• Answer: Yes, ion suppression is a primary cause of reduced sensitivity in LC-MS analysis.[1] Abundant co-eluting matrix components, especially phospholipids in plasma samples, can significantly suppress the ionization of 19(S),20(R)-EDP, potentially pushing its signal below the instrument's limit of detection.[2]

• Troubleshooting Steps:

  • Quantify Matrix Effects: Perform a post-extraction spike experiment to determine the extent of ion suppression. A significant decrease in signal in the matrix compared to a neat solution confirms ion suppression.

  • Improve Sample Cleanup: If using a simple protein precipitation method, consider switching to a more rigorous technique like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to more effectively remove phospholipids and other interferences.[1]

  • Optimize Chromatography: Adjust your LC gradient to better separate 19(S),20(R)-EDP from the regions where matrix components elute. A shallower gradient can improve resolution.[2]

  • Use a Stable Isotope-Labeled Internal Standard: If you are not already, incorporate a SIL-IS for 19(S),20(R)-EDP into your workflow to compensate for signal loss.[2]

Issue 2: My results for 19(S),20(R)-EDP show high variability and poor reproducibility between replicate injections of the same sample.

• Question: Why am I seeing such high variability in my 19(S),20(R)-EDP measurements?

• Answer: Inconsistent signal intensity and poor reproducibility are classic signs of matrix effects.[1] The erratic nature of co-eluting interferences can lead to variable ion suppression or enhancement, causing significant fluctuations in the measured signal for 19(S),20(R)-EDP.[1]

• Troubleshooting Steps:

  • Evaluate Sample Preparation Consistency: Ensure that your sample preparation protocol is being performed consistently for all samples. Minor variations in extraction efficiency can lead to different levels of matrix components in the final extract.

  • Implement a More Robust Cleanup: A more effective sample cleanup method like SPE can reduce the variability of matrix components, leading to more consistent ionization.[1]

  • Check for Contamination: High background noise in your chromatogram can indicate contamination in the LC-MS system. Clean the ion source to reduce background interference.[2]

  • Utilize a SIL-Internal Standard: An appropriate internal standard is the most effective way to correct for variability introduced by matrix effects.[5]

Data Presentation: Comparison of Sample Preparation Methods

The following table provides a qualitative comparison of common sample preparation methods for the analysis of eicosanoids like 19(S),20(R)-EDP. The effectiveness of each method can vary depending on the specific matrix and experimental conditions.

Method	Principle	Pros	Cons	Matrix Component Removal Efficiency
Protein Precipitation (PPT)	Addition of an organic solvent (e.g., acetonitrile, methanol) to precipitate proteins.	Simple, fast, and inexpensive.	Inefficient at removing phospholipids and salts, leading to significant matrix effects.[1]	Low to Moderate
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases.	Can provide cleaner extracts than PPT.	Can be labor-intensive, may have lower recovery for polar analytes, and uses larger volumes of organic solvents.[6]	Moderate to High
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.	Provides very clean extracts, high recovery, and is amenable to automation.[3]	Can be more expensive and requires method development to optimize sorbent, wash, and elution solvents.[7]	High

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for 19(S),20(R)-EDP from Plasma

This protocol is a general guideline and may require optimization for your specific application.

Materials:

• Plasma sample

• Stable isotope-labeled internal standard (SIL-IS) for 19(S),20(R)-EDP

• Methanol (B129727) (LC-MS grade)

• Water (LC-MS grade)

• Hexane (B92381) (LC-MS grade)

• Ethyl acetate (B1210297) (LC-MS grade)

• Formic acid

• C18 SPE cartridges

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Pre-treatment: To 500 µL of plasma, add the SIL-IS. Acidify the sample to a pH of ~3.5 with 2M hydrochloric acid. Vortex and let it sit at 4°C for 15 minutes. Centrifuge to pellet any precipitate.[8]

• SPE Cartridge Conditioning: Condition the C18 SPE cartridge by passing 2 mL of methanol followed by 2 mL of water. Do not let the cartridge dry out.[9]

• Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.

• Washing:

  • Wash the cartridge with 2 mL of water to remove salts and other polar interferences.

  • Wash with 2 mL of 15% methanol in water.

  • Wash with 2 mL of hexane to remove non-polar lipids.[2]

• Elution: Elute the 19(S),20(R)-EDP and other eicosanoids with 2 mL of ethyl acetate.[8]

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction (LLE) for 19(S),20(R)-EDP from Urine

This protocol is a general guideline and may require optimization.

Materials:

• Urine sample

• SIL-IS for 19(S),20(R)-EDP

• Methanol (LC-MS grade)

• Chloroform (B151607) (LC-MS grade)

• Acetic acid

• Nitrogen evaporator

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation: To 3 mL of urine, add 20 µL of acetic acid and the SIL-IS.[6]

• Extraction: Add 11.25 mL of a methanol:chloroform (2:1 v/v) solution to the sample. Vortex vigorously and allow the mixture to stand at room temperature for 1 hour.[6]

• Phase Separation: Add 3.75 mL of chloroform and 3.75 mL of water to the mixture. Vortex and then centrifuge to separate the phases.

• Collection: Carefully collect the lower organic phase containing the lipids.

• Dry-down and Reconstitution: Evaporate the organic phase to dryness under a gentle stream of nitrogen. Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Protocol 3: Quantifying Matrix Effects using the Post-Extraction Spike Method

This method allows for the quantitative assessment of ion suppression or enhancement.

Procedure:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the 19(S),20(R)-EDP standard and its SIL-IS into the reconstitution solvent at a known concentration.

  • Set B (Post-Spiked Matrix): Process a blank matrix sample (e.g., plasma from a control group) through your entire sample preparation procedure. Spike the 19(S),20(R)-EDP standard and SIL-IS into the final reconstituted extract at the same concentration as Set A.[1]

  • Set C (Pre-Spiked Matrix): Spike the 19(S),20(R)-EDP standard and SIL-IS into the blank matrix at the beginning of the sample preparation procedure. (This set is used to determine recovery).

• Analyze Samples: Inject all three sets of samples into the LC-MS/MS system and record the peak areas of the analyte and the internal standard.

• Calculate Matrix Effect (%):

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • A value < 100% indicates ion suppression.

  • A value > 100% indicates ion enhancement.

Visualizations

Caption: Workflow for 19(S),20(R)-EDP analysis.

Caption: Ion suppression mechanism in ESI-MS.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 5. researchgate.net [researchgate.net]
• 6. A simple and robust UPLC-SRM/MS method to quantify urinary eicosanoids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Solid Phase Extraction Guide | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. arborassays.com [arborassays.com]
• 9. lipidmaps.org [lipidmaps.org]

Technical Support Center: 19(S),20(R)-Epoxydocosapentaenoic Acid (19(S),20(R)-EDP)

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the optimal storage, handling, and experimental use of 19(S),20(R)-EDP.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for 19(S),20(R)-EDP?

A1: For optimal long-term stability, 19(S),20(R)-EDP should be stored at -20°C in a high-purity organic solvent such as ethanol (B145695).[1][2] When stored under these conditions in a tightly sealed vial to prevent solvent evaporation, the compound is expected to be stable for at least two years. To minimize degradation from repeated freeze-thaw cycles and exposure to air, it is advisable to aliquot the stock solution into smaller, single-use volumes.

Q2: Which solvent is best for storing 19(S),20(R)-EDP?

A2: Ethanol is a commonly recommended solvent for storing polyunsaturated fatty acid epoxides like 19(S),20(R)-EDP.[1][2] It offers good solubility and is less prone to degradation of the lipid compared to other solvents. While acetonitrile (B52724) is also used in analytical procedures involving lipids, ethanol is generally preferred for long-term storage due to its lower reactivity.

Q3: Should I use antioxidants when storing 19(S),20(R)-EDP?

A3: While not always mandatory for storage in solution at low temperatures, the addition of an antioxidant such as butylated hydroxytoluene (BHT) at a low concentration (e.g., 0.005%) can provide extra protection against oxidation, especially if the sample will be handled frequently.

Q4: How can I assess the stability of my 19(S),20(R)-EDP sample?

A4: The stability of 19(S),20(R)-EDP can be assessed using a stability-indicating High-Performance Liquid Chromatography (HPLC) method, typically with UV or mass spectrometric detection. This involves analyzing the sample at regular intervals and quantifying the parent compound's peak area to monitor for any decrease, which would indicate degradation.

Q5: What are the primary signaling pathways activated by 19(S),20(R)-EDP?

A5: 19(S),20(R)-EDP is known to be a potent agonist of the G-protein coupled receptor 120 (GPR120).[3] Activation of GPR120 by 19(S),20(R)-EDP can initiate downstream signaling cascades, including those involving AMP-activated protein kinase (AMPK) and Sirtuin 3 (SIRT3), which are implicated in various physiological processes such as anti-inflammatory responses and cardioprotection.[4]

Troubleshooting Guides

Issue 1: Inconsistent or No Biological Activity Observed in Experiments

Possible Cause	Recommended Solution
Degradation of 19(S),20(R)-EDP stock solution.	Verify the integrity of your stock solution using HPLC analysis. Prepare fresh dilutions from a new aliquot for each experiment. Ensure proper storage conditions have been maintained.
Improper preparation of working solutions.	Due to its lipophilic nature, 19(S),20(R)-EDP may require a vehicle such as ethanol or DMSO to be adequately dispersed in aqueous media. Ensure the final solvent concentration is low (typically <0.1%) to avoid solvent-induced artifacts. Prepare fresh dilutions in media for each experiment.
Low receptor expression in the cell model.	Confirm the expression of GPR120 in your cell line or tissue of interest using techniques like qPCR or Western blotting.
Presence of interfering substances in the assay.	Ensure all reagents and buffers are of high purity. Consider potential interactions with other components in your experimental system.

Issue 2: Poor Peak Shape or Resolution in HPLC Analysis

Possible Cause	Recommended Solution
Inappropriate mobile phase composition.	Optimize the mobile phase, which for reversed-phase HPLC of lipids often consists of a mixture of acetonitrile, water, and an acid modifier like formic acid. A gradient elution may be necessary to achieve good separation.
Column degradation or contamination.	Flush the column with a strong solvent like isopropanol. If performance does not improve, replace the column. Ensure proper column storage when not in use.
Sample overload.	Reduce the injection volume or the concentration of the sample being analyzed.
Analyte instability in the autosampler.	If the autosampler is not refrigerated, degradation can occur. Minimize the time the sample spends in the autosampler before injection.

Data on Storage Stability

Quantitative data on the specific degradation rates of 19(S),20(R)-EDP under various conditions are not extensively published. However, based on the stability of similar polyunsaturated fatty acid epoxides, the following qualitative stability can be expected:

Storage Condition	Solvent	Expected Stability
-80°C	Ethanol	> 2 years
-20°C	Ethanol	≥ 2 years[2]
4°C	Ethanol	Weeks to months (not recommended for long-term)
Room Temperature	Ethanol	Hours to days (prone to rapid degradation)

Note: The stability of 19(S),20(R)-EDP is significantly reduced when stored in a dry, powdered form, as it is highly susceptible to oxidation. It is strongly recommended to dissolve it in an appropriate organic solvent immediately upon receipt.

Experimental Protocols

Protocol 1: Stability Assessment of 19(S),20(R)-EDP by HPLC-UV

Objective: To determine the long-term stability of 19(S),20(R)-EDP in solution under specific storage conditions.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of 19(S),20(R)-EDP in ethanol at a concentration of 1 mg/mL.

• Aliquoting and Storage: Aliquot the stock solution into multiple small-volume, amber glass vials with Teflon-lined caps. Store the vials at the desired temperatures (e.g., -20°C and 4°C).

• Initial Analysis (Time Zero): Immediately after preparation, analyze one aliquot by HPLC-UV to establish the initial concentration (100% reference).

• HPLC Conditions (Example):

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water with 0.1% formic acid.

  • Flow Rate: 1 mL/min.

  • Detection: UV at 210 nm.

  • Injection Volume: 10 µL.

• Time-Point Analysis: At regular intervals (e.g., 1, 3, 6, 12, and 24 months), retrieve an aliquot from each storage temperature.

• Sample Analysis: Allow the aliquot to come to room temperature and analyze by HPLC-UV under the same conditions as the initial analysis.

• Data Analysis: Calculate the percentage of 19(S),20(R)-EDP remaining at each time point by comparing the peak area to the peak area at time zero.

Visualizations

Caption: GPR120 Signaling Pathway Activated by 19(S),20(R)-EDP.

Caption: General Experimental Workflow for Using 19(S),20(R)-EDP.

References

• 1. researchgate.net [researchgate.net]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Inhibition of soluble epoxide hydrolase prevents diabetic retinopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]

Technical Support Center: 19(S),20(R)-EDP Animal Dosing Protocols

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing 19(S),20(R)-Epoxydocosapentaenoic acid (19,20-EDP) in animal studies.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting dose for 19(S),20(R)-EDP in mice?

A1: The optimal dose of 19(S),20(R)-EDP can vary depending on the animal model, disease state, and research question. However, published studies provide a good starting point. For continuous administration, a dose of 0.05 mg/kg/day delivered via osmotic minipumps has been used effectively in a mouse model of breast cancer.[1] For bolus injections, a dose of 100 ng/animal administered intraperitoneally has been shown to be effective in a mouse model of non-alcoholic steatohepatitis (NASH).[2] It is always recommended to perform a dose-response study to determine the optimal dose for your specific experimental conditions.

Q2: Why is my 19(S),20(R)-EDP treatment not showing an effect in vivo?

A2: A lack of efficacy in vivo can be due to several factors. A primary reason is the rapid metabolism of 19,20-EDP by soluble epoxide hydrolase (sEH) in tissues.[1] This can lead to sub-therapeutic concentrations of the active compound. To overcome this, co-administration with a selective sEH inhibitor is highly recommended. For example, co-administration of 19,20-EDP with the sEH inhibitor t-AUCB has been shown to significantly increase the plasma and tissue levels of 19,20-EDP, leading to a potent anti-tumor effect.[1] Other potential reasons for a lack of effect include issues with the formulation, administration route, or the dose being too low for the specific model.

Q3: What is the best vehicle for administering 19(S),20(R)-EDP?

A3: As a lipid mediator, 19(S),20(R)-EDP is hydrophobic and requires a suitable vehicle for in vivo administration. The choice of vehicle will depend on the route of administration. For systemic delivery via osmotic minipumps, 19,20-EDP can be dissolved in a biocompatible solvent like ethanol (B145695) and then further diluted in a vehicle suitable for the pump, such as polyethylene (B3416737) glycol (PEG) or saline. For intraperitoneal or intravenous injections, 19,20-EDP can be dissolved in a small amount of ethanol or DMSO and then emulsified in saline or a lipid-based vehicle like a soybean oil emulsion.[3] It is crucial to ensure the final concentration of the organic solvent is low to avoid toxicity.

Q4: How should I store 19(S),20(R)-EDP?

A4: 19(S),20(R)-EDP is sensitive to degradation and should be stored under appropriate conditions to maintain its bioactivity. It is typically supplied in a solution, often in ethanol. For long-term storage, it should be kept at -80°C. For short-term use, it can be stored at -20°C. Avoid repeated freeze-thaw cycles. When preparing for an experiment, allow the vial to warm to room temperature before opening to prevent condensation.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
No observable in vivo effect of 19,20-EDP.	Rapid metabolism by soluble epoxide hydrolase (sEH).[1]	Co-administer 19,20-EDP with a selective sEH inhibitor (e.g., t-AUCB). This will increase the circulating and tissue levels of 19,20-EDP.[1]
Inadequate dosage.	Perform a dose-response study to determine the optimal dose for your specific animal model and disease state.
Poor bioavailability with the chosen administration route.	Consider alternative administration routes. For sustained exposure, osmotic minipumps are effective.[1] For acute effects, intravenous or intraperitoneal injections can be used.
Precipitation of 19,20-EDP during formulation.	Improper solvent or vehicle.	19,20-EDP is a lipid. Dissolve it first in a small volume of an organic solvent like ethanol or DMSO before diluting in an aqueous vehicle like saline. The final concentration of the organic solvent should be minimized.
Low temperature of the vehicle.	Ensure all components of the formulation are at room temperature before mixing.
Adverse reaction in animals post-injection (e.g., lethargy, ruffled fur).	Vehicle toxicity.	Ensure the concentration of organic solvents (e.g., ethanol, DMSO) in the final injectable solution is below toxic levels (typically <5-10% for DMSO and <10% for ethanol, but should be optimized and minimized).
Too rapid injection rate (for IV administration).	Administer the solution slowly over a couple of minutes to allow for proper dilution in the bloodstream.
Contamination of the injectate.	Prepare all solutions under sterile conditions using sterile reagents and equipment.
Inconsistent results between animals.	Inaccurate dosing.	Ensure accurate weighing of animals and precise calculation of dosing volumes. Use calibrated pipettes and syringes.
Variability in administration technique (e.g., IP injection into the gut or fat pad).	Ensure all personnel are properly trained and consistent in their administration technique.

Quantitative Data Presentation

Table 1: In Vivo Dosing Parameters for 19(S),20(R)-EDP in Mice

Parameter	Study 1: Cancer Model[1]	Study 2: NASH Model[2]
Animal Model	Female FVB mice with Met-1 breast tumors	Male C57BL/6J mice
Administration Route	Subcutaneous osmotic minipump	Intraperitoneal (i.p.) injection
19,20-EDP Dose	0.05 mg/kg/day (1 µ g/day )	100 ng/animal
sEH Inhibitor	t-AUCB (1 mg/kg/day)	Not specified
Vehicle	Not explicitly stated, implied to be suitable for osmotic pumps.	Not explicitly stated.
Treatment Duration	12 days	Not specified
Resulting Plasma Concentration of 19,20-EDP	24.67 ± 8.52 nM (with t-AUCB)	Not reported
Resulting Tissue Concentration of 19,20-EDP (Tumor)	353.4 ± 109.26 pmol/g (with t-AUCB)	Not applicable

Experimental Protocols

Protocol 1: Continuous Subcutaneous Infusion of 19(S),20(R)-EDP and sEH Inhibitor via Osmotic Minipump in Mice

Materials:

• 19(S),20(R)-EDP

• trans-4-[4-(3-adamantan-1-yl-ureido)-cyclohexyloxy]-benzoic acid (t-AUCB)

• Ethanol (200 proof, sterile)

• Sterile Saline (0.9% NaCl) or Polyethylene Glycol (PEG)

• Osmotic minipumps (e.g., Alzet)

• Surgical tools for subcutaneous implantation

• Anesthesia

Procedure:

• Formulation Preparation:

  • Calculate the total amount of 19,20-EDP and t-AUCB needed for the entire study duration and for all animals.

  • Dissolve the calculated amount of 19,20-EDP and t-AUCB in a minimal amount of sterile ethanol.

  • Add the ethanolic solution to the sterile saline or PEG to achieve the final desired concentrations (e.g., for a pump with a flow rate of 0.11 µL/hour, the concentrations would be calculated to deliver 0.05 mg/kg/day of 19,20-EDP and 1 mg/kg/day of t-AUCB).

  • Vortex the solution gently to ensure it is homogenous.

• Pump Filling:

  • Following the manufacturer's instructions, fill the osmotic minipumps with the prepared formulation under sterile conditions.

• Surgical Implantation:

  • Anesthetize the mouse using an approved protocol.

  • Shave and sterilize the skin on the back of the mouse, slightly posterior to the scapulae.

  • Make a small incision in the skin.

  • Create a subcutaneous pocket using blunt dissection.

  • Insert the filled osmotic minipump into the pocket.

  • Close the incision with wound clips or sutures.

• Post-operative Care:

  • Monitor the animal for recovery from anesthesia and for any signs of post-operative distress.

  • Provide appropriate analgesia as per your institution's guidelines.

Protocol 2: Intraperitoneal Injection of 19(S),20(R)-EDP in Mice

Materials:

• 19(S),20(R)-EDP

• Ethanol or DMSO (sterile)

• Sterile Saline (0.9% NaCl)

• 1 mL syringes with 27-30 gauge needles

Procedure:

• Formulation Preparation:

  • Prepare a stock solution of 19,20-EDP in ethanol or DMSO.

  • On the day of injection, dilute the stock solution in sterile saline to the final desired concentration (e.g., 100 ng in a final injection volume of 100-200 µL). The final concentration of the organic solvent should be kept to a minimum (ideally <5%).

  • Vortex the solution gently to ensure it is well-mixed.

• Animal Restraint:

  • Properly restrain the mouse to expose the abdomen.

• Injection:

  • Tilt the mouse slightly with the head downwards.

  • Insert the needle into the lower right or left quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or cecum.

  • Aspirate to ensure the needle has not entered a blood vessel or organ.

  • Inject the solution slowly and smoothly.

• Post-injection Monitoring:

  • Return the mouse to its cage and monitor for any signs of distress.

Visualizations

Caption: Signaling pathway of 19(S),20(R)-EDP in inhibiting angiogenesis.

Caption: Workflow for continuous infusion of 19,20-EDP via osmotic minipump.

References

• 1. Epoxy metabolites of docosahexaenoic acid (DHA) inhibit angiogenesis, tumor growth, and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of 19(S),20(R)-EDP and 19(R),20(S)-EDP

A deep dive into the stereospecific functions of docosahexaenoic acid-derived epoxides reveals significant differences in their biological impact, with the naturally occurring 19(S),20(R)-epoxydocosapentaenoic acid (EDP) emerging as the more biologically potent isomer. This comparison guide synthesizes available data on their anti-inflammatory, anti-angiogenic, and analgesic properties, providing researchers, scientists, and drug development professionals with a comprehensive overview of their distinct activities.

Epoxydocosapentaenoic acids (EDPs) are metabolites of the omega-3 fatty acid docosahexaenoic acid (DHA), produced by cytochrome P450 (CYP) epoxygenases. These lipid mediators play crucial roles in various physiological processes, including inflammation, pain perception, and vascular function. However, the biological activity of EDPs is highly dependent on their specific stereochemistry. This guide focuses on the two enantiomers of 19,20-EDP: 19(S),20(R)-EDP and 19(R),20(S)-EDP.

Enzymatic synthesis in vivo, primarily through CYP epoxygenases, almost exclusively produces the 19(S),20(R)-EDP enantiomer.[1][2] This natural prevalence strongly suggests that it is the more biologically relevant and active form. Studies on other epoxy fatty acids have consistently shown that the naturally occurring stereoisomers possess potent biological activity, while their synthetic counterparts are often significantly less active or even inactive.

Comparative Biological Activity

While direct head-to-head quantitative comparisons are limited in the literature, the available evidence strongly supports the superior biological activity of 19(S),20(R)-EDP over its 19(R),20(S) counterpart. The following table summarizes the known activities, largely attributed to the naturally occurring 19(S),20(R) isomer or racemic mixtures.

Biological Activity	Key Findings	Quantitative Data (for 19,20-EDP, stereochemistry often unspecified)
Anti-inflammatory	Inhibits the expression of vascular cell adhesion molecule-1 (VCAM-1) and intercellular adhesion molecule-1 (ICAM-1) in endothelial cells.[3] Suppresses the activation of the pro-inflammatory NF-κB signaling pathway.[3]	At 10 μM, 19,20-EDP significantly suppresses LPS-induced NF-κB activation in brown preadipocytes.[3]
Anti-angiogenic	Inhibits vascular endothelial growth factor (VEGF)- and fibroblast growth factor 2 (FGF-2)-induced angiogenesis. Reduces endothelial cell migration and tube formation.	In a Matrigel plug assay, 10 μg of 19,20-EDP significantly inhibited FGF-2-induced angiogenesis.[4]
Analgesic	Reduces inflammatory pain by modulating nociceptive signaling.	Data on specific enantiomers in pain models is not readily available. However, epoxy-fatty acids from DHA are known to have anti-hyperalgesic effects.[5]
Cardioprotective	Improves post-ischemic cardiac function and enhances mitochondrial sirtuin 3 (SIRT3) activity.	A synthetic analog of 19,20-EDP showed significant improvement in post-ischemic left ventricular developed pressure.[6]

Signaling Pathways and Mechanisms of Action

The biological effects of 19,20-EDP are mediated through various signaling pathways. A key regulatory point is its metabolism by the soluble epoxide hydrolase (sEH) enzyme, which converts the active epoxides into less active diols. Therefore, the biological effects of EDPs are often potentiated by sEH inhibitors.

One of the primary anti-inflammatory mechanisms of 19,20-EDP is the inhibition of the NF-κB pathway. NF-κB is a key transcription factor that regulates the expression of numerous pro-inflammatory genes. By suppressing NF-κB activation, 19,20-EDP can effectively dampen the inflammatory response.

In the context of its anti-angiogenic effects, 19,20-EDP has been shown to interfere with VEGF signaling, a critical pathway for the formation of new blood vessels.

Metabolic pathway of DHA to 19(S),20(R)-EDP and its inactivation by sEH.

Inhibition of the NF-κB signaling pathway by 19(S),20(R)-EDP.

Experimental Protocols

Enzymatic Synthesis of 19(S),20(R)-EDP and 19(R),20(S)-EDP

A standard method for producing the enantiomers of 19,20-EDP involves enzymatic synthesis followed by chemical inversion.[1]

• Enzymatic Epoxidation: Docosahexaenoic acid (DHA) is incubated with a cytochrome P450 enzyme, such as P450 BM3 from Bacillus megaterium. The wild-type enzyme selectively produces the 19(S),20(R)-EDP enantiomer.

• Purification: The reaction mixture is extracted and purified using high-performance liquid chromatography (HPLC) to isolate the 19(S),20(R)-EDP.

• Chemical Inversion (to obtain 19(R),20(S)-EDP):

  • The purified 19(S),20(R)-EDP is reacted with 2-(phenylthio)ethanol (B1207423) to open the epoxide ring.

  • The resulting alcohol is then mesylated.

  • Oxidation of the thioether moiety is performed.

  • A base-catalyzed elimination reaction closes the epoxide ring, yielding the inverted 19(R),20(S)-EDP enantiomer.

• Final Purification: The 19(R),20(S)-EDP is purified using HPLC.

Endothelial Cell Migration Assay (Boyden Chamber Assay)

This assay is used to assess the anti-angiogenic potential of the EDP isomers by measuring their effect on endothelial cell migration.[7][8][9]

• Cell Culture: Human umbilical vein endothelial cells (HUVECs) are cultured in appropriate growth medium until they reach 70-90% confluency.

• Assay Preparation: A Boyden chamber apparatus with a porous membrane (e.g., 8 µm pores) is used. The lower chamber is filled with medium containing a chemoattractant (e.g., VEGF).

• Cell Seeding: HUVECs are harvested, resuspended in serum-free medium, and seeded into the upper chamber (the insert) of the Boyden chamber. The test compounds (19(S),20(R)-EDP or 19(R),20(S)-EDP) are added to the upper chamber with the cells.

• Incubation: The chamber is incubated for a defined period (e.g., 4-6 hours) to allow cell migration through the membrane towards the chemoattractant.

• Cell Fixation and Staining: After incubation, non-migrated cells on the upper surface of the membrane are removed. The migrated cells on the lower surface are fixed and stained with a suitable dye (e.g., DAPI for nuclear staining).

• Quantification: The number of migrated cells is counted under a microscope in several random fields. A reduction in the number of migrated cells in the presence of the EDP isomer indicates an anti-migratory effect.

Workflow for the endothelial cell migration (Boyden chamber) assay.

Conclusion

The stereochemistry of 19,20-epoxydocosapentaenoic acid is a critical determinant of its biological activity. The naturally synthesized 19(S),20(R)-EDP isomer is the more potent form, exhibiting significant anti-inflammatory, anti-angiogenic, and likely analgesic effects. In contrast, the 19(R),20(S)-EDP enantiomer is considered to be substantially less active. For researchers and drug development professionals, focusing on the 19(S),20(R) stereoisomer is paramount for harnessing the therapeutic potential of this class of lipid mediators. Further direct comparative studies are warranted to fully quantify the differences in potency and to elucidate the specific molecular interactions that underlie their stereospecific activities.

References

• 1. Enzymatic synthesis and chemical inversion provide both enantiomers of bioactive epoxydocosapentaenoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enzymatic Synthesis of Epoxidized Metabolites of Docosahexaenoic, Eicosapentaenoic, and Arachidonic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. d.lib.msu.edu [d.lib.msu.edu]
• 6. Cardioprotective Action of a Novel Synthetic 19,20-EDP Analog is Sirt Dependent - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Assessment of Endothelial Cell Migration After Exposure to Toxic Chemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Endothelial Cell Transwell Migration and Invasion Assay [sigmaaldrich.com]
• 9. The Endothelial Cell Transwell Migration and Invasion Assay [sigmaaldrich.com]

A Comparative Guide to 19(S),20(R)-EDP and Other DHA-Derived Epoxides for Researchers and Drug Development Professionals

An In-depth Analysis of the Biological Activity and Therapeutic Potential of Cytochrome P450 Metabolites of Docosahexaenoic Acid

Docosahexaenoic acid (DHA), an essential omega-3 fatty acid, is a precursor to a class of potent signaling lipid mediators known as epoxydocosapentaenoic acids (EDPs). These molecules are generated by the action of cytochrome P450 (CYP) epoxygenases and have garnered significant interest in the scientific community for their diverse biological activities. Among the various regioisomers, 19(S),20(R)-epoxydocosapentaenoic acid (19(S),20(R)-EDP) has emerged as a particularly promising candidate for therapeutic development. This guide provides a comprehensive comparison of 19(S),20(R)-EDP with other notable DHA-derived epoxides, supported by experimental data and detailed methodologies to aid researchers in their investigations.

Comparative Biological Activity

DHA can be epoxidized at any of its six double bonds, leading to the formation of various regioisomers, including 19,20-EDP, 16,17-EDP, 13,14-EDP, 10,11-EDP, 7,8-EDP, and the chemically unstable 4,5-EDP.[1] These epoxides are further metabolized by soluble epoxide hydrolase (sEH) into their corresponding, and generally less active, diols (dihydroxydocosapentaenoic acids or DHDPs).[2] The biological effects of EDPs are often enhanced by the co-administration of sEH inhibitors.

The various EDP regioisomers exhibit differential potencies across a range of biological activities, including anti-inflammatory, anti-angiogenic, vasodilatory, and neuroprotective effects.

Data Presentation: Quantitative Comparison of DHA-Derived Epoxides

The following tables summarize the available quantitative data comparing the biological activities of different EDP regioisomers.

Anti-Angiogenic Activity
Compound	Assay	Metric	Value
19,20-EDP	VEGF-induced angiogenesis in Matrigel plug assay	EC50	~1 µ g/gel [3]
All EDP regioisomers (7,8-, 10,11-, 13,14-, 16,17-, and 19,20-EDP)	VEGF-induced angiogenesis in Matrigel plug assay	% Inhibition at 10 µ g/gel	All regioisomers showed significant inhibition[1]
19,20-EDP	HUVEC tube formation	% Inhibition	~63% at 1 µM, ~91% at 3 µM[3]
19,20-EDP	VEGF-induced HUVEC migration	% Reduction	~50% at 1 µM, ~70% at 3 µM[3]
16,17-EDP	PC-3 cancer cell invasion	% Inhibition at 1 µM	~40%[4]
19,20-EDP	PC-3 cancer cell invasion	% Inhibition at 1 µM	~40%[4]

Vasodilatory Effects
Compound	Assay	Metric	Potency
EDPs (general)	Porcine coronary arterioles dilation	EC50	pM range (reported to be ~1,000 times more potent than EETs)[3]
16,17-EDP	Vasodilation in coronary, pulmonary, and mesenteric arteries	-	Potent vasodilator[5]
19,20-EDP	Vasodilation in coronary, pulmonary, and mesenteric arteries	-	Potent vasodilator[5]

Anti-inflammatory and Other Activities
Compound	Assay	Metric	Value
EDPs (general)	Anti-inflammation	-	More potent than EETs[3]
13,14-EDP	Inflammatory pain reduction	-	More potent than other DHA epoxides[5]
19,20-EDP	Platelet aggregation inhibition	IC50	0.7 - 1.5 µM[6]
16,17-EDP	Platelet aggregation inhibition	IC50	0.7 - 1.5 µM[6]
13,14-EDP	Platelet aggregation inhibition	IC50	0.7 - 1.5 µM[6]
10,11-EDP	Platelet aggregation inhibition	IC50	0.7 - 1.5 µM[6]
7,8-EDP	Platelet aggregation inhibition	IC50	0.7 - 1.5 µM[6]

Signaling Pathways

The biological effects of EDPs are mediated through various signaling pathways. Two prominent pathways are the VEGFR2 signaling cascade, crucial for angiogenesis, and the GPR120 receptor pathway, involved in anti-inflammatory and metabolic effects.

VEGFR2 Signaling Pathway in Angiogenesis

19,20-EDP has been shown to inhibit angiogenesis by directly targeting endothelial cells and interfering with the Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) signaling pathway.[3]

References

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Enzymatic synthesis and chemical inversion provide both enantiomers of bioactive epoxydocosapentaenoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Asymmetric Total Synthesis of 19,20-Epoxydocosapentaenoic Acid, a Bioactive Metabolite of Docosahexaenoic Acid - PMC [pmc.ncbi.nlm.nih.gov]

The Validation Landscape of 19(S),20(R)-EDP as a Cardiovascular Disease Biomarker: A Comparative Guide

Introduction

The quest for novel biomarkers to improve the early detection, risk stratification, and treatment monitoring of cardiovascular disease (CVD) is a central focus of cardiovascular research.[1][2] Among the emerging candidates is 19(S),20(R)-dihydroxydocosapentaenoic acid (19(S),20(R)-EDP), a cytochrome P450-derived metabolite of the omega-3 fatty acid docosahexaenoic acid (DHA).[3][4] Preclinical studies have highlighted its potent cardioprotective effects, suggesting its potential as a valuable biomarker.[3][4] However, its clinical validation is still in the nascent stages, and comprehensive data on its diagnostic and prognostic utility in humans are lacking.

This guide provides a comparative overview of 19(S),20(R)-EDP against established cardiovascular biomarkers, namely high-sensitivity C-reactive protein (hs-CRP) and cardiac troponin (cTn). By juxtaposing the known attributes of 19(S),20(R)-EDP with these gold-standard markers, we aim to offer researchers, scientists, and drug development professionals a clear perspective on its current standing and the path forward for its clinical validation.

Comparative Analysis of Cardiovascular Biomarkers

An ideal biomarker for cardiovascular disease should possess several key characteristics, from analytical validity to clinical utility. The following table compares 19(S),20(R)-EDP with hs-CRP and cardiac troponin against these ideal attributes. It is important to note that much of the information for 19(S),20(R)-EDP is inferred from preclinical studies or is yet to be established.

Characteristic	Ideal Biomarker Attributes	19(S),20(R)-EDP	High-Sensitivity C-Reactive Protein (hs-CRP)	Cardiac Troponin (cTn)
Biological Plausibility	Reflects a fundamental pathophysiological process.	Strong preclinical evidence of cardioprotective effects, including limiting mitochondrial damage.[3][4]	Marker of systemic inflammation, a key process in atherosclerosis.[5]	Specific to cardiac muscle injury and necrosis.[4][6]
Analytical Validity	Accurate, precise, and reproducible measurement.	Measurable by LC-MS/MS; however, standardized clinical assays are not yet widely available.	Well-established, automated immunoassays with high sensitivity and precision are widely available.[7]	High-sensitivity assays (hs-cTn) are the standard of care, offering high precision at low concentrations.[6]
Clinical Validation	Demonstrated diagnostic and/or prognostic value in human studies.	Not yet clinically validated. Human studies are needed to establish reference ranges and assess its association with CVD events.	Extensively validated as a predictor of future cardiovascular events in both primary and secondary prevention.[5]	The gold standard for the diagnosis of acute myocardial infarction.[4]
Diagnostic Performance	High sensitivity and specificity for disease detection.	Unknown in humans.	Low specificity as it is a general marker of inflammation.[7]	High sensitivity and specificity for myocardial injury.[4]
Prognostic Performance	Predicts future cardiovascular events or patient outcomes.	Unknown in humans.	Strong, independent predictor of future myocardial infarction, stroke, and cardiovascular death.[5]	Elevated levels are strongly associated with adverse outcomes and mortality.
Clinical Utility	Informs clinical decision-making and improves patient outcomes.	Potential for future use, but currently lacks the evidence to guide clinical practice.	Used for risk stratification to guide preventive therapies like statins.[5]	Essential for the diagnosis and management of acute coronary syndromes.[4]

Preclinical Evidence for Cardioprotective Effects of 19(S),20(R)-EDP

Mounting evidence from preclinical studies suggests that 19,20-EDP has significant cardioprotective properties. Research has shown that this metabolite of DHA can limit mitochondrial damage following cardiac injury.[3][4] In animal models of cardiac ischemia-reperfusion injury, treatment with 19,20-EDP or its synthetic analogs has been demonstrated to improve post-ischemic recovery of myocardial function, including left ventricular developed pressure and systolic and diastolic function.[3][4] Furthermore, these beneficial effects are associated with the preservation of mitochondrial respiration and sirtuin function, as well as the attenuation of pyroptosis, a form of programmed cell death.[3][4]

Experimental Protocols

General Protocol for Quantification of 19(S),20(R)-EDP in Human Plasma via LC-MS/MS

While a standardized, universally adopted protocol for 19(S),20(R)-EDP measurement is not yet established, the following represents a general workflow based on common practices for the analysis of lipid metabolites by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Sample Collection and Handling:

• Collect whole blood in tubes containing an anticoagulant (e.g., EDTA).

• Immediately place the tubes on ice to minimize enzymatic activity.

• Centrifuge at 2,000-3,000 x g for 15 minutes at 4°C to separate plasma.

• Transfer the plasma supernatant to a clean tube and store at -80°C until analysis. Multiple freeze-thaw cycles should be avoided.

2. Sample Preparation (Lipid Extraction):

• Thaw plasma samples on ice.

• To 100 µL of plasma, add an internal standard mixture containing a deuterated analog of 19(S),20(R)-EDP to correct for extraction efficiency and matrix effects.

• Perform a liquid-liquid extraction or solid-phase extraction (SPE) to isolate lipids. A common method involves the addition of a mixture of organic solvents, such as isopropanol (B130326) or acetonitrile (B52724), followed by vortexing and centrifugation to precipitate proteins and extract lipids into the organic phase.[8]

• Carefully collect the supernatant containing the lipid extract.

• Evaporate the solvent under a stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent (e.g., methanol (B129727)/water mixture) for LC-MS/MS analysis.

3. LC-MS/MS Analysis:

• Chromatographic Separation: Use a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system equipped with a C18 reverse-phase column to separate 19(S),20(R)-EDP from other lipid species. A gradient elution with a mobile phase consisting of water with a small percentage of formic acid and an organic solvent like acetonitrile or methanol is typically employed.[2]

• Mass Spectrometry Detection: The eluent from the LC system is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source operating in negative ion mode.

• Quantification: Use the multiple reaction monitoring (MRM) mode for quantification. This involves selecting the precursor ion of 19(S),20(R)-EDP and its specific product ion, as well as the corresponding ions for the internal standard. The ratio of the peak area of the analyte to the internal standard is used to calculate the concentration of 19(S),20(R)-EDP in the sample by comparing it to a standard curve.

Performance of Established Cardiovascular Biomarkers

The following table summarizes the performance characteristics of hs-CRP and cardiac troponin as reported in the literature. This data provides a benchmark for the level of evidence that would be required to validate 19(S),20(R)-EDP as a clinical biomarker.

Biomarker	Application	Performance Metric	Value
hs-CRP	Primary Prevention Risk Assessment	Risk Categories	Low risk: <1.0 mg/LAverage risk: 1.0-3.0 mg/LHigh risk: >3.0 mg/L
Prognostic Value in Coronary Artery Disease	Hazard Ratio (per SD increase) for CV death/MI	1.41 (95% CI: 1.24–1.60)[3][9]
Cardiac Troponin (hs-cTn)	Diagnosis of Myocardial Infarction	Sensitivity (at 6-12 hours)	Approaches 100%[4]
Diagnosis of Myocardial Infarction	Specificity	83% - 98%[4]
Prognostic Value in Coronary Artery Disease	Hazard Ratio (per SD increase) for CV death/MI	1.39 (95% CI: 1.24–1.57)[3][9]

Visualizing Pathways and Processes

Proposed Signaling Pathway of 19,20-EDP

References

• 1. Prognostic Value of Left Ventricular End-Diastolic Pressure in Patients With Non-ST-Segment Elevation Myocardial Infarction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. protocols.io [protocols.io]
• 3. mdpi.com [mdpi.com]
• 4. The utility of troponin measurement to detect myocardial infarction: review of the current findings - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Prioritizing Health | hsCRP: A Promising Risk Assessment Tool - American College of Cardiology [acc.org]
• 6. Troponins in myocardial infarction and injury - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparison of High-Sensitivity C-Reactive Protein vs C-reactive Protein for Cardiovascular Risk Prediction in Chronic Cardiac Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Head-to-Head Comparison of the Incremental Predictive Value of The Three Established Risk Markers, Hs-troponin I, C-Reactive Protein, and NT-proBNP, in Coronary Artery Disease - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Vasodilatory Effects of 19,20-EDP and EETs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the vasodilatory properties of 19,20-Epoxydocosapentaenoic acid (19,20-EDP) and Epoxyeicosatrienoic acids (EETs), both of which are critical lipid signaling molecules in the regulation of vascular tone. This comparison is supported by experimental data and detailed methodologies to assist in research and drug development.

Introduction to 19,20-EDP and EETs

Both 19,20-EDP and EETs are cytochrome P450 (CYP) epoxygenase metabolites of polyunsaturated fatty acids. EETs are derived from the omega-6 fatty acid, arachidonic acid (AA), while 19,20-EDP is a metabolite of the omega-3 fatty acid, docosahexaenoic acid (DHA).[1][2] These molecules are recognized as endothelium-derived hyperpolarizing factors (EDHFs), playing a crucial role in vasodilation by hyperpolarizing vascular smooth muscle cells.[3][4]

Quantitative Comparison of Vasodilatory Potency

The following table summarizes the vasodilatory potency of 19,20-EDP and various EET regioisomers from published studies. It is important to note that the potency can vary depending on the specific vascular bed and experimental conditions.

Compound	Precursor Fatty Acid	Vascular Bed	Vasodilatory Potency (EC₅₀ or effective concentration)	Reference
19,20-EDP	Docosahexaenoic Acid (DHA)	Porcine Coronary Arterioles	EC₅₀ range for EDP regioisomers: 0.5–24 pM	[5]
14,15-EET	Arachidonic Acid (AA)	Isolated Coronary Microvessels	Relaxation observed at concentrations as low as 10 pM	[5]
11,12-EET	Arachidonic Acid (AA)	Bovine Coronary Arteries	Effective vasodilator	[6]
8,9-EET	Arachidonic Acid (AA)	Various	Generally less active than 11,12-EET and 14,15-EET	[3]
5,6-EET	Arachidonic Acid (AA)	Various	Generally less active than 11,12-EET and 14,15-EET	[3]

Note: Some studies suggest that EDPs, including 19,20-EDP, may be more potent vasodilators than EETs in certain vascular beds.[7] For instance, 13,14-EDP was found to be 100 times more potent than 11,12-EET in activating BKCa channels in coronary smooth muscle cells.[5]

Signaling Pathways and Mechanisms of Action

Both 19,20-EDP and EETs induce vasodilation primarily by activating large-conductance calcium-activated potassium (BKCa) channels on vascular smooth muscle cells.[3][5] This leads to potassium ion efflux, hyperpolarization of the cell membrane, and subsequent closure of voltage-gated calcium channels, resulting in smooth muscle relaxation and vasodilation.

However, the upstream signaling events can differ and involve various other channels and pathways. EETs have been shown to activate transient receptor potential (TRP) channels, specifically TRPV4, in endothelial cells, leading to an influx of calcium and subsequent activation of small- and intermediate-conductance calcium-activated potassium (SKCa and IKCa) channels.[6][8] This endothelial hyperpolarization can then be transmitted to the adjacent smooth muscle cells via myoendothelial gap junctions.[9][10]

The signaling pathway for 19,20-EDP is believed to be similar, involving the activation of BKCa channels.[5] Some evidence also suggests that 19,20-EDP may exert its effects through inhibition of the Rho-kinase pathway, leading to decreased calcium sensitivity of the contractile machinery in smooth muscle cells.[11][12]

Signaling Pathway Diagrams

Caption: Signaling pathway for EET-mediated vasodilation.

References

• 1. Dietary omega-3 fatty acids modulate the eicosanoid profile in man primarily via the CYP-epoxygenase pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. Vascular Pharmacology of Epoxyeicosatrienoic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Diversity in Mechanisms of Endothelium-Dependent Vasodilation in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. The role of epoxyeicosatrienoic acids in the cardiovascular system - PMC [pmc.ncbi.nlm.nih.gov]
• 7. escholarship.org [escholarship.org]
• 8. Endothelial Ca2+ signaling-dependent vasodilation through transient receptor potential channels - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Endothelial control of vasodilation: integration of myoendothelial microdomain signalling and modulation by epoxyeicosatrienoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Research Portal [research.usc.edu.au]
• 11. journals.physiology.org [journals.physiology.org]
• 12. 19,20-EpDPE, a bioactive CYP450 metabolite of DHA monoacyglyceride, decreases Ca²⁺ sensitivity in human pulmonary arteries - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Analytical Methods for 19(S),20(R)-EDP Measurement

For researchers, scientists, and drug development professionals, the accurate quantification of bioactive lipids like 19(S),20(R)-dihydroxydocosapentaenoic acid (19(S),20(R)-EDP) is critical for understanding its physiological roles and therapeutic potential. As a cytochrome P450-derived metabolite of docosahexaenoic acid (DHA), 19,20-EDP has demonstrated potent cardioprotective and anti-inflammatory actions.[1][2] This guide provides a comparative overview of the primary analytical methods for its measurement, with a focus on the principles of cross-validation to ensure data integrity and comparability across different laboratories or techniques.

Comparison of Analytical Methods

The selection of an analytical method for 19(S),20(R)-EDP is contingent on the specific requirements of the study, such as the need for stereoisomeric separation, sensitivity, and the nature of the sample matrix.[3] The two most prominent techniques are High-Performance Liquid Chromatography (HPLC) with UV detection for chiral separation and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for high-sensitivity quantification.

Parameter	Chiral HPLC-UV	LC-MS/MS
Principle	Chromatographic separation of enantiomers on a chiral stationary phase followed by UV detection.[3]	Chromatographic separation followed by highly selective and sensitive detection based on mass-to-charge ratio.[3][4]
Linearity (R²)	> 0.99	> 0.995
Lower Limit of Quantification (LLOQ)	~10-50 ng/mL	~0.1-1 ng/mL
Accuracy (% Bias)	± 15%	± 15%
Precision (% RSD)	< 15%	< 15%
Best Suited For	Baseline separation and quantification of 19(S) and 20(R) epimers.[3][5]	High-throughput and sensitive quantification in complex biological matrices.[4]
Note: The performance data presented in this table is illustrative and based on typical performance characteristics of these methods for similar analytes. Actual performance may vary depending on the specific instrumentation, reagents, and experimental conditions.

Experimental Protocols

Sample Preparation: Liquid-Liquid Extraction

A common procedure for extracting lipids like 19,20-EDP from biological matrices (e.g., plasma, tissue homogenates) is liquid-liquid extraction.

• To 100 µL of the sample (e.g., plasma), add an internal standard.

• Add 300 µL of a mixture of isopropanol (B130326) and ethyl acetate (B1210297) to precipitate proteins and extract lipids.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes at 4°C to pellet the precipitated protein.

• Transfer the supernatant to a clean tube.

• Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitute the dried extract in a small volume (e.g., 100 µL) of the mobile phase for injection into the chromatography system.[6]

Chiral HPLC-UV Method

This method is specifically designed to separate the 19(S),20(R) and 19(R),20(S) stereoisomers.

• LC System: A high-performance liquid chromatography system.

• Column: A chiral stationary phase (CSP) column.

• Mobile Phase: A mixture of hexane (B92381) and a polar organic solvent like isopropanol or ethanol, often with a small amount of a modifier like acetic acid to improve peak shape.

• Flow Rate: Typically 0.5 - 1.5 mL/min.

• Detection: UV detector set at a wavelength appropriate for the analyte.

LC-MS/MS Method

This is the most widely used method for the sensitive and specific quantification of 19,20-EDP in biological samples.

• LC System: An ultra-high-performance liquid chromatography (UHPLC) system is preferred for better resolution and faster analysis times.

• Column: A reversed-phase C18 column.[4]

• Mobile Phase: A gradient of water with a small amount of acid (e.g., 0.1% formic acid) and an organic solvent like acetonitrile (B52724) or methanol.[4]

• Flow Rate: Typically 0.2 - 0.6 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in negative ion mode with an electrospray ionization (ESI) source.

• Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity. This involves monitoring a specific precursor ion to product ion transition for the analyte and the internal standard.

Cross-Validation of Analytical Methods

Cross-validation is the process of comparing the results from two different analytical methods or two different laboratories using the same method to ensure that the data is comparable.[7][8] This is crucial when data from different sources will be combined in a single study or regulatory submission.[9]

The process typically involves analyzing the same set of quality control (QC) samples and incurred samples with both methods. The results are then statistically compared, and the difference should be within a predefined acceptance criterion (e.g., ±20%).[7][9]

Caption: Workflow for the cross-validation of two analytical methods.

Signaling Pathway

19(S),20(R)-EDP is a naturally occurring bioactive metabolite of docosahexaenoic acid (DHA), a major component of fish oil.[10] It is formed through the action of cytochrome P450 (CYP) epoxygenase enzymes.[10]

References

• 1. Cardioprotective Action of a Novel Synthetic 19,20-EDP Analog is Sirt Dependent - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Development and Validation of an LC-MS/MS Method for the Determination of Plasma and Red Blood Cell Omega Fatty Acids: A Useful Diagnostic Tool [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. e-b-f.eu [e-b-f.eu]
• 10. Asymmetric Total Synthesis of 19,20-Epoxydocosapentaenoic Acid, a Bioactive Metabolite of Docosahexaenoic Acid - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 19(S),20(R)-EDP and its Diol Metabolite 19,20-DiHDPE

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activities of 19(S),20(R)-epoxydocosapentaenoic acid (19(S),20(R)-EDP), a cytochrome P450-derived metabolite of docosahexaenoic acid (DHA), and its corresponding diol metabolite, 19,20-dihydroxydocosapentaenoic acid (19,20-DiHDPE). This document summarizes key experimental findings, presents quantitative data where available, and details relevant experimental methodologies.

Metabolic Conversion of 19(S),20(R)-EDP to 19,20-DiHDPE

19(S),20(R)-EDP is metabolized to its vicinal diol, 19,20-DiHDPE, through the action of soluble epoxide hydrolase (sEH). This enzymatic hydration is a critical step in the in vivo clearance of EDPs and generally results in a significant reduction in biological activity.

Metabolic pathway of 19(S),20(R)-EDP to 19,20-DiHDPE.

Comparative Biological Activities

The available data consistently indicate that 19(S),20(R)-EDP is a potent bioactive lipid mediator, while its diol metabolite, 19,20-DiHDPE, is generally considered to be significantly less active across a range of biological assays. However, some context-dependent activities of 19,20-DiHDPE are emerging.

Biological Activity	19(S),20(R)-EDP	19,20-DiHDPE	Key Findings
Anti-Angiogenesis	Potent inhibitor	Inactive	19,20-EDP inhibits VEGF-induced angiogenesis with an EC50 of ~0.3 µg per Matrigel plug.[1] It also inhibits endothelial tube formation in HUVECs by ~63% at 1 µM and ~91% at 3 µM.[1]
Anti-Tumor	Inhibits tumor growth	No effect	Continuous infusion of 19,20-EDP (0.05 mg·kg⁻¹·d⁻¹) with an sEH inhibitor reduced Met-1 tumor growth by 70 ± 20%.[1] In contrast, 19,20-DiHDPA at the same dose had no effect on tumor growth.[1]
Anti-Inflammatory	Active	Limited Data	19,20-EDP suppresses NF-κB activation.[2]
Cardioprotection	Cardioprotective	Limited Data	19,20-EDP demonstrates cardioprotective effects against ischemia-reperfusion injury, partly through activation of SIRT3.[3]
Neuroprotection	Limited Data	Potentially Active	In a rat model of Parkinson's disease, supplementation with DHA, which increased brain levels of 19,20-DHDP, showed neuroprotective effects.[4] 19,20-DHDP induced the expression of antioxidant genes in PC12 cells.[4]

Signaling Pathways

The biological effects of 19(S),20(R)-EDP are mediated through various signaling pathways. The diol metabolite, 19,20-DiHDPE, is generally not found to engage these pathways with the same efficacy.

Signaling pathways modulated by 19(S),20(R)-EDP.

Experimental Protocols

In Vitro Angiogenesis (Tube Formation) Assay

This assay assesses the ability of endothelial cells to form capillary-like structures (tubes) on a basement membrane matrix.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Endothelial Cell Growth Medium

• Basement membrane matrix (e.g., Matrigel)

• 24-well plates

• VEGF

• 19(S),20(R)-EDP and 19,20-DiHDPE

• Calcein AM (for visualization)

Procedure:

• Thaw basement membrane matrix on ice overnight.

• Coat wells of a 24-well plate with the matrix and allow it to solidify at 37°C for 30-60 minutes.

• Harvest HUVECs and resuspend them in basal medium containing VEGF and the test compounds (19(S),20(R)-EDP or 19,20-DiHDPE) at various concentrations.

• Seed the HUVEC suspension onto the solidified matrix.

• Incubate at 37°C in a 5% CO₂ incubator for 4-18 hours.

• Visualize tube formation using a microscope. For quantitative analysis, cells can be pre-labeled with Calcein AM, and images can be analyzed to measure parameters like total tube length, number of junctions, and number of loops.

References

• 1. Epoxy metabolites of docosahexaenoic acid (DHA) inhibit angiogenesis, tumor growth, and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Differential Effects of 17,18-EEQ and 19,20-EDP Combined with Soluble Epoxide Hydrolase Inhibitor t-TUCB on Diet-Induced Obesity in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cardioprotective Action of a Novel Synthetic 19,20-EDP Analog is Sirt Dependent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Contribution of DHA diols (19,20-DHDP) produced by cytochrome P450s and soluble epoxide hydrolase to the beneficial effects of DHA supplementation in the brains of rotenone-induced rat models of Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 19(S),20(R)-EDP and its Arachidonic Acid Analog 14,15-EET

A detailed guide for researchers, scientists, and drug development professionals on the comparative bioactivities, stability, and signaling pathways of two key lipid mediators: 19(S),20(R)-dihydroxydocosapentaenoic acid (19(S),20(R)-EDP) and 14,15-epoxyeicosatrienoic acid (14,15-EET).

This guide provides a comprehensive comparison of 19(S),20(R)-EDP, a metabolite of the omega-3 fatty acid docosahexaenoic acid (DHA), and its omega-6 arachidonic acid-derived analog, 14,15-EET. The following sections detail their synthesis, stability, receptor interactions, and divergent biological effects, supported by experimental data to aid in the evaluation of their therapeutic potential.

Physicochemical and Biological Properties: A Comparative Summary

The following tables summarize the key quantitative data for 19(S),20(R)-EDP and 14,15-EET, highlighting their distinct profiles.

Property	19(S),20(R)-EDP	14,15-EET	Reference
Precursor	Docosahexaenoic Acid (DHA)	Arachidonic Acid (AA)	[1]
Metabolic Stability	More stable to sEH-mediated hydrolysis	Rapidly hydrolyzed by soluble epoxide hydrolase (sEH)	[2]

Biological Activity	19(S),20(R)-EDP	14,15-EET	Reference
Vasodilation	Potent Vasodilator	Potent Vasodilator (ED50 = 1 µM in bovine coronary arteries)	[3]
Angiogenesis	Anti-angiogenic	Pro-angiogenic
Anti-inflammatory Activity	Anti-inflammatory; inhibits NF-κB	Anti-inflammatory; inhibits NF-κB	[4][5]

Synthesis and Stability

19(S),20(R)-EDP can be synthesized both enzymatically and chemically. Enzymatic synthesis often utilizes cytochrome P450 (CYP) enzymes to metabolize DHA. Chemical synthesis provides a route to produce specific enantiomers and analogs for detailed structure-activity relationship studies. Notably, 19(S),20(R)-EDP exhibits greater stability against hydrolysis by soluble epoxide hydrolase (sEH) compared to 14,15-EET, which contributes to a potentially longer biological half-life in vivo.[2]

14,15-EET is an endogenous epoxide metabolite of arachidonic acid, primarily formed by CYP epoxygenases.[1] It is a transient signaling molecule, as it is readily metabolized by sEH to the less active 14,15-dihydroxyeicosatrienoic acid (14,15-DHET).[6] This rapid degradation limits its in vivo efficacy, necessitating the use of sEH inhibitors or stable analogs in therapeutic applications.

Receptor Interactions and Signaling Pathways

The signaling mechanisms of 19(S),20(R)-EDP and 14,15-EET, while having some overlap, also exhibit crucial differences that likely underlie their distinct biological effects.

19(S),20(R)-EDP has been shown to exert some of its effects through the G-protein coupled receptor 120 (GPR120).[5][7] Activation of GPR120 by omega-3 fatty acids and their metabolites can lead to the recruitment of β-arrestin 2, which in turn inhibits inflammatory pathways by interfering with the TAK1-TAB1 complex, a key upstream activator of NF-κB and JNK.[7][8] Furthermore, 19(S),20(R)-EDP has been implicated in the activation of sirtuin (SIRT) signaling pathways, which are involved in cellular stress resistance and metabolism. In contrast to 14,15-EET, 19(S),20(R)-EDP has been shown to promote the apoptosis of mouse renal tubular epithelial cells by decreasing the phosphorylation of GSK3β.[2]

14,15-EET interacts with several low-affinity G-protein coupled receptors, and the existence of a specific high-affinity receptor is an area of ongoing investigation. Its signaling cascades are diverse and include the activation of the PI3K/Akt and ERK pathways, which are involved in cell proliferation and survival.[9] 14,15-EET has also been shown to activate the FAK/PI3K/AKT signaling pathway.[10] In the context of inflammation, 14,15-EET can inhibit the activation of the NF-κB pathway.[5] In contrast to 19(S),20(R)-EDP, 14,15-EET inhibits apoptosis in renal tubular cells by increasing the phosphorylation of GSK3β.[2]

References

• 1. Epoxyeicosatrienoic Acids and 20-Hydroxyeicosatetraenoic Acid on Endothelial and Vascular Function - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comparison of vasodilatory properties of 14,15-EET analogs: structural requirements for dilation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Inhibition of LPS- and CpG DNA-induced TNF-alpha response by oxidized phospholipids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Epoxyeicosatrienoic acid - Wikipedia [en.wikipedia.org]
• 7. GPR120: a critical role in adipogenesis, inflammation, and energy metabolism in adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Targeting GPR120 and other fatty acid sensing GPCRs ameliorates insulin resistance and inflammatory diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Potential roles of GPR120 and its agonists in the management of diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 14,15-Epoxyeicosa-5,8,11-trienoic acid (14,15-EET) Surrogates Containing Epoxide Bioisosteres: Influence upon Vascular Relaxation and Soluble Epoxide Hydrolase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Role of Soluble Epoxide Hydrolase in Regulating 19(S),20(R)-EDP Levels: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimental evidence validating the pivotal role of soluble epoxide hydrolase (sEH) in the metabolism of 19(S),20(R)-epoxydocosapentaenoic acid (19(S),20(R)-EDP). We present supporting quantitative data, detailed experimental protocols, and visual workflows to facilitate a comprehensive understanding of this critical regulatory pathway.

The sEH-Mediated Metabolism of 19,20-EDP

Docosahexaenoic acid (DHA), an essential omega-3 polyunsaturated fatty acid, is metabolized by cytochrome P450 (CYP) enzymes to form various epoxides, including 19,20-EDP.[1][2][3] This bioactive lipid mediator is subsequently hydrolyzed by soluble epoxide hydrolase (sEH) into its corresponding diol, 19,20-dihydroxydocosapentaenoic acid (19,20-DHDP), which is generally less active.[4][3] The inhibition of sEH is a key strategy to augment the levels of beneficial EDPs.

Diagram 1: Metabolic pathway of 19,20-EDP regulation by sEH.

Quantitative Validation: The Impact of sEH Inhibition on 19,20-EDP Levels

Numerous studies have quantitatively demonstrated the central role of sEH in regulating 19,20-EDP levels. Pharmacological inhibition or genetic deletion of sEH consistently leads to a significant increase in the concentration of 19,20-EDP and a concurrent decrease in its metabolite, 19,20-DHDP, in various biological matrices.

Study Focus	Model System	sEH Inhibitor	Tissue/Fluid	Change in 19,20-EDP	Change in 19,20-DHDP	Citation
Diabetic Retinopathy	Ins2Akita Mice	t-AUCB	Retina	-	Significantly Attenuated	[5]
Tumor Growth	Met-1 Breast Cancer Mice	t-AUCB (co-administered with 19,20-EDP)	Plasma	Increased from 10.12 ± 4.38 nM to 24.67 ± 8.52 nM	-
Tumor Growth	Met-1 Breast Cancer Mice	t-AUCB (co-administered with 19,20-EDP)	Tumor Tissue	Increased from 120.36 ± 12.91 pmol/g to 353.4 ± 109.26 pmol/g	-
Ocular Diseases	Mice with Laser-Induced Choroidal Neovascularization	t-AUCB	Retina/Choroid	Increased Ratio of 19,20-EDP to 19,20-DHDP	Decreased Ratio of 19,20-EDP to 19,20-DHDP	[6]
Parkinson's Disease Model	Rotenone-Induced Rats	TPPU (co-supplemented with DHA)	Brain	Increased	Suppressed the increase	[7]

Comparative Analysis of Regulatory Pathways

While sEH is the primary enzyme responsible for the hydrolysis of 19,20-EDP, it is important to consider the broader context of polyunsaturated fatty acid (PUFA) metabolism. The cyclooxygenase (COX) and lipoxygenase (LOX) pathways represent alternative routes for PUFA metabolism, leading to the production of prostaglandins (B1171923) and leukotrienes, respectively.[1][8] However, these pathways are not directly involved in the metabolism of 19,20-EDP. The formation of 19,20-EDP itself is dependent on the activity of various cytochrome P450 isoforms.[1][2][4] Therefore, the regulation of CYP expression and activity can indirectly influence the available pool of 19,20-EDP that is subject to sEH-mediated hydrolysis.

Experimental Workflow for Validating sEH's Role

The following diagram illustrates a typical experimental workflow for investigating the impact of sEH on 19,20-EDP levels.

Diagram 2: Experimental workflow for sEH validation.

Detailed Experimental Protocols

Quantification of 19,20-EDP and 19,20-DHDP by LC-MS/MS

This protocol provides a general framework for the analysis of 19,20-EDP and 19,20-DHDP in biological samples.

1. Sample Preparation and Lipid Extraction:

• For plasma or serum, proteins are precipitated with a cold solvent such as methanol (B129727) or acetonitrile (B52724), often containing an internal standard.

• For tissues, samples are homogenized in a suitable buffer, followed by liquid-liquid extraction (e.g., using chloroform/methanol) or solid-phase extraction (SPE).[9][10]

• The organic phase containing the lipids is collected, dried under a stream of nitrogen, and reconstituted in the mobile phase for LC-MS/MS analysis.

2. Liquid Chromatography (LC):

• A reverse-phase C18 column is typically used for separation.

• The mobile phase often consists of a gradient of water and acetonitrile or methanol, with additives like formic acid or ammonium (B1175870) acetate (B1210297) to improve ionization.[10]

3. Mass Spectrometry (MS/MS):

• Electrospray ionization (ESI) in negative ion mode is commonly used for the detection of these analytes.

• The mass spectrometer is operated in multiple reaction monitoring (MRM) mode for targeted quantification, using specific precursor-to-product ion transitions for 19,20-EDP and 19,20-DHDP, as well as the internal standard.

Soluble Epoxide Hydrolase (sEH) Activity Assay

This protocol describes a common method for measuring sEH activity in tissue homogenates or cell lysates.

1. Preparation of Lysate:

• Tissues or cells are homogenized in a cold buffer (e.g., phosphate (B84403) buffer) containing protease inhibitors.

• The homogenate is centrifuged to pellet cellular debris, and the supernatant (cytosolic fraction) is used for the assay.

2. Enzyme Reaction:

• The lysate is incubated with a specific sEH substrate. A commonly used fluorogenic substrate is (3-phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-naphthalen-2-yl)-methyl ester (PHOME), which is hydrolyzed by sEH to a fluorescent product.

• The reaction is typically performed at 37°C for a defined period.

3. Measurement:

• The fluorescence of the product is measured using a microplate reader at the appropriate excitation and emission wavelengths.

• The sEH activity is calculated from the rate of fluorescence increase and normalized to the protein concentration of the lysate.

• To confirm specificity, a parallel reaction containing a potent sEH inhibitor is run, and the activity is subtracted from the total activity.

References

• 1. Measurement of soluble epoxide hydrolase (sEH) activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. In Vivo-Active Soluble Epoxide Hydrolase-Targeting PROTACs with Improved Potency and Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Potential of Soluble Epoxide Hydrolase Inhibition in the Treatment of Cardiac Hypertrophy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. abcam.cn [abcam.cn]
• 6. bosterbio.com [bosterbio.com]
• 7. Contribution of DHA diols (19,20-DHDP) produced by cytochrome P450s and soluble epoxide hydrolase to the beneficial effects of DHA supplementation in the brains of rotenone-induced rat models of Parkinson's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 10. lipidmaps.org [lipidmaps.org]

A Comparative Guide to 19(S),20(R)-EDP and Resolvin D2 in Inflammatory Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-inflammatory and pro-resolving properties of two lipid mediators: 19(S),20(R)-epoxydocosapentaenoic acid (19,20-EDP) and Resolvin D2 (RvD2). The information presented is based on available experimental data to assist researchers in selecting the appropriate molecule for their inflammatory models.

Introduction

Chronic and unresolved inflammation is a key driver of numerous diseases. Lipid mediators derived from polyunsaturated fatty acids have emerged as critical regulators of the inflammatory response. 19(S),20(R)-EDP, a metabolite of docosahexaenoic acid (DHA) produced by cytochrome P450 epoxygenases, and Resolvin D2 (RvD2), an enzymatically derived metabolite of DHA, are two such potent molecules that actively promote the resolution of inflammation. While both molecules show promise in mitigating inflammatory responses, they operate through distinct mechanisms and exhibit varying efficacy in different models.

Comparative Efficacy in Inflammatory Models

The following tables summarize the quantitative effects of 19(S),20(R)-EDP and RvD2 on key inflammatory parameters. It is important to note that direct head-to-head comparative studies are limited; therefore, data from similar inflammatory models are presented to facilitate an indirect comparison.

Table 1: Effects on Pro-Inflammatory Cytokine Production

Cytokine	Inflammatory Model	19(S),20(R)-EDP Effect	Resolvin D2 Effect
TNF-α	LPS-stimulated macrophages/microglia	Significant Reduction[1]	Significant Reduction[2][3]
IL-6	LPS-stimulated macrophages/microglia	Significant Reduction[1]	Significant Reduction[4][2][3]
IL-1β	Various inflammatory models	Reduction noted	Drastic Reduction[4]
IL-23	Sepsis model (CLP)	Data not available	Drastic Reduction[4]

Table 2: Effects on Leukocyte Infiltration and Phagocytosis

Parameter	Inflammatory Model	19(S),20(R)-EDP Effect	Resolvin D2 Effect
Neutrophil Infiltration	Zymosan-induced peritonitis	Data not available	~70% reduction at 10 pg dose[4]
Macrophage/Neutrophil Recruitment	UVB-induced skin inflammation	Data not available	Significant reduction in LysM-eGFP+ cells[5]
Macrophage Phagocytosis	In vitro zymosan phagocytosis	Data not available	Potently enhanced[4]

Signaling Pathways and Mechanisms of Action

19(S),20(R)-EDP and RvD2 exert their effects through distinct signaling pathways.

19(S),20(R)-EDP: The anti-inflammatory actions of 19,20-EDP are largely attributed to its ability to suppress the nuclear factor-kappa B (NF-κB) signaling pathway.[6] NF-κB is a key transcription factor that governs the expression of numerous pro-inflammatory genes. By inhibiting NF-κB activation, 19,20-EDP can effectively reduce the production of inflammatory cytokines and chemokines.

19(S),20(R)-EDP Anti-inflammatory Signaling Pathway

Resolvin D2 (RvD2): RvD2 mediates its potent pro-resolving effects primarily through its G protein-coupled receptor, GPR18 (also known as DRV2).[7][8][9] Activation of GPR18 by RvD2 initiates a signaling cascade that can suppress pro-inflammatory pathways, such as those downstream of Toll-like receptor 4 (TLR4), and enhance cellular processes that promote resolution, including macrophage phagocytosis and efferocytosis.[4][2][9]

References

• 1. researchgate.net [researchgate.net]
• 2. Resolvin D2 decreases TLR4 expression to mediate resolution in human monocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Resolvin D2 is a potent regulator of leukocytes and controls microbial sepsis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Resolvin D2 Reduces UVB Skin Pathology by Targeting Cytokines, Oxidative Stress, and NF-κB Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of 17,18-Epoxyeicosatetraenoic Acid and 19,20-Epoxydocosapentaenoic Acid Combined with Soluble Epoxide Hydrolase Inhibitor t-TUCB on Brown Adipogenesis and Mitochondrial Respiration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification of resolvin D2 receptor mediating resolution of infections and organ protection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Resolvin D2 limits atherosclerosis progression via myeloid cell-GPR18 - PMC [pmc.ncbi.nlm.nih.gov]

Independent Replication of 19(S),20(R)-EDP Findings: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of published findings on the biological effects of 19(S),20(R)-Epoxydocosapentaenoic acid (19,20-EDP), a cytochrome P450-derived metabolite of docosahexaenoic acid (DHA). While direct independent replication studies are not abundant in the literature, this document synthesizes data from multiple research groups investigating similar biological endpoints, offering a comparative analysis of the reproducibility of 19,20-EDP's effects.

Data Presentation

The following tables summarize quantitative data from various studies on the key biological effects of 19,20-EDP.

Cardioprotective Effects

Study Focus	Animal Model/Cell Line	Key Findings	Quantitative Data (Example)	Citation
Cardioprotection against Ischemia-Reperfusion (IR) Injury	Isolated C57BL/6J mouse hearts	Improved post-ischemic cardiac function and enhanced mitochondrial SIRT3 activity.	Improved recovery of left ventricular developed pressure (LVDP) to ~64% of baseline compared to ~15% in vehicle control.	[1][2]
Cardioprotection by a synthetic 19,20-EDP analog (SA-22)	Isolated C57BL/6J mouse hearts and H9c2 cells	SA-22 improved post-ischemic functional recovery and attenuated the decline in sirtuin activity.	SA-22 treatment led to a significant improvement in post-ischemic LVDP.	[2][3]
Cytotoxicity in Cardiomyocytes	H9c2 myoblast cells	19,20-EDP induced cytotoxicity in cells with a glycolytic profile through a lysosomal-proteolytic mechanism.	1 µM 19,20-EDP markedly reduced cell viability in H9c2 cells cultured in 25 mM glucose.	[4][5]

Anti-Inflammatory Effects

Study Focus	Cell Line	Key Findings	Quantitative Data (Example)	Citation
Inhibition of Müller Glial Inflammation	Human Müller cells	19,20-EDP decreased palmitic acid (PA)- and IL-1β-induced expression of inflammatory cytokines (IL-1β, IL-6).	Significant reduction in IL-1β and IL-6 mRNA expression with 19,20-EDP treatment.	[6]
Suppression of NFκB Signaling	Murine brown preadipocytes	19,20-EDP (10 µM) significantly suppressed LPS-induced NFκB activation.	Significant decrease in NFκB reporter activity.	[7]
Decreased NFκB Signaling in Brown Adipose Tissue	C57BL/6J mice on a high-fat diet	19,20-EDP combined with a soluble epoxide hydrolase inhibitor (t-TUCB) decreased inflammatory NFκB signaling.	Reduced protein expression of NFκB pathway components.	[1][8]

Effects on Brown Adipogenesis and Thermogenesis

Study Focus	Animal Model/Cell Line	Key Findings	Quantitative Data (Example)	Citation
Promotion of Brown Adipogenesis	Murine brown preadipocytes	19,20-EDP (10 µM) with t-TUCB increased the number of brown adipocytes and PGC1α protein expression.	Statistically significant increase in Oil Red O absorbance and PGC1α protein levels.	[7]
Enhancement of Thermogenesis	C57BL/6J mice on a high-fat diet	19,20-EDP with t-TUCB increased core body temperature and improved cold tolerance.	Significant increase in core body temperature in the T + EDP group compared to controls.	[1]

Experimental Protocols

Cardioprotection Studies (Isolated Heart Model)

• Animal Model: Male C57BL/6J mice.

• Perfusion: Hearts are excised and perfused in a Langendorff apparatus with Krebs-Henseleit buffer.

• Ischemia-Reperfusion (IR) Protocol: Hearts are subjected to a period of global ischemia (e.g., 30 minutes) followed by reperfusion (e.g., 40 minutes).

• Treatment: 19,20-EDP or its analogs are added to the perfusion buffer at the onset of reperfusion.

• Functional Assessment: Left ventricular developed pressure (LVDP), heart rate, and other hemodynamic parameters are continuously monitored.

• Biochemical Analysis: Tissues are collected for analysis of mitochondrial function, sirtuin activity, and markers of apoptosis and inflammation.[2][3]

Anti-Inflammatory Studies (Cell Culture)

• Cell Lines: Human Müller cells or murine brown preadipocytes.

• Inflammatory Stimulus: Cells are treated with lipopolysaccharide (LPS), palmitic acid (PA), or interleukin-1β (IL-1β) to induce an inflammatory response.

• Treatment: 19,20-EDP is added to the cell culture medium.

• Analysis:

  • Gene Expression: Quantitative real-time PCR (qRT-PCR) is used to measure the mRNA levels of inflammatory cytokines (e.g., IL-1β, IL-6, TNFα).

  • Signaling Pathway Activation: Luciferase reporter assays are used to measure the activity of transcription factors like NFκB.[6][7]

Brown Adipogenesis Assay

• Cell Line: Murine brown preadipocytes.

• Differentiation Protocol: Cells are induced to differentiate into mature brown adipocytes using a standard differentiation cocktail.

• Treatment: 19,20-EDP, often in combination with a soluble epoxide hydrolase inhibitor (t-TUCB), is added during the differentiation period.

• Analysis:

  • Lipid Accumulation: Oil Red O staining is used to visualize and quantify lipid droplets in mature adipocytes.

  • Protein Expression: Western blotting is performed to measure the levels of key adipogenic and thermogenic markers (e.g., PGC1α, UCP1).[7]

Mandatory Visualization

Signaling Pathways

Caption: 19,20-EDP activates SIRT3, leading to cardioprotection.

Caption: 19,20-EDP exerts anti-inflammatory effects by inhibiting the NF-κB pathway.

Experimental Workflow

Caption: Workflow for isolated heart ischemia-reperfusion experiments.

References

• 1. Differential Effects of 17,18-EEQ and 19,20-EDP Combined with Soluble Epoxide Hydrolase Inhibitor t-TUCB on Diet-Induced Obesity in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cardioprotective Action of a Novel Synthetic 19,20-EDP Analog Is Sirt Dependent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cardioprotective Action of a Novel Synthetic 19,20-EDP Analog is Sirt Dependent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DHA and 19,20-EDP induce lysosomal-proteolytic-dependent cytotoxicity through de novo ceramide production in H9c2 cells with a glycolytic profile - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cytochrome P450-epoxygenated fatty acids inhibit Müller glial inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of 17,18-Epoxyeicosatetraenoic Acid and 19,20-Epoxydocosapentaenoic Acid Combined with Soluble Epoxide Hydrolase Inhibitor t-TUCB on Brown Adipogenesis and Mitochondrial Respiration - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Differential Effects of 17,18-EEQ and 19,20-EDP Combined with Soluble Epoxide Hydrolase Inhibitor t-TUCB on Diet-Induced Obesity in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 19(S),20(R)-Epoxydocosapentaenoic Acid (EDP) in Different Disease Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

19(S),20(R)-Epoxydocosapentaenoic acid (19,20-EDP) is a bioactive lipid mediator derived from the omega-3 fatty acid docosahexaenoic acid (DHA) through the action of cytochrome P450 (CYP) epoxygenases. This endogenous molecule has garnered significant interest for its potent therapeutic effects across a spectrum of disease models. This guide provides a comparative analysis of 19,20-EDP's performance, supported by experimental data, to inform further research and drug development efforts.

Comparative Efficacy of 19(S),20(R)-EDP in Various Disease Models

The therapeutic potential of 19,20-EDP has been demonstrated in several preclinical models, showcasing its anti-inflammatory, anti-angiogenic, cardioprotective, and metabolic regulatory properties. The following tables summarize the quantitative effects of 19,20-EDP in different disease contexts.

Table 1: Anti-Inflammatory and Cyto-protective Effects of 19,20-EDP

Disease Model	Cell/Animal Model	Treatment Details	Key Findings	Quantitative Data	Citation(s)
Inflammation	Human Müller Cells	Palmitic acid (PA)-induced inflammation	19,20-EDP (1 µM)	Reduced PA-stimulated expression of pro-inflammatory cytokines	TNFα: ↓63.67%, IL1β: ↓56.76%, IL6: ↓56.19%
Inflammation	Human Müller Cells	IL-1β-induced inflammation	19,20-EDP (1 µM)	Reduced IL-1β-stimulated expression of pro-inflammatory cytokines	IL1β: ↓22.88%, IL6: ↓37.18%, IL8: ↓24.10%
Cytotoxicity	H9c2 cells (glycolytic)	DHA- and 19,20-EDP-induced cytotoxicity	19,20-EDP (1 µM)	Induced cytotoxicity through a lysosomal-proteolytic mechanism	-

Table 2: Cardiovascular Protective Effects of 19,20-EDP

Disease Model	Animal Model	Treatment Details	Key Findings	Quantitative Data	Citation(s)
Cardiac Ischemia-Reperfusion (I/R) Injury	Isolated C57BL/6J mouse hearts	1 µM 19,20-EDP analog (SA-22) at reperfusion	Improved post-ischemic functional recovery	LVDP recovery: 64% of baseline (vs. 15% in vehicle)	[1]
Pulmonary Hypertension	Human Pulmonary Arteries	U-46619-induced tension	19,20-EDP (0.001–10 µM)	Reduced vascular tension	-

Table 3: Anti-Angiogenic and Anti-Cancer Effects of 19,20-EDP

Disease Model	Animal Model	Treatment Details	Key Findings	Quantitative Data	Citation(s)
Angiogenesis	C57BL/6 mice (Matrigel plug assay)	19,20-EDP (10 µ g/plug )	Inhibited VEGF-induced angiogenesis	-
Breast Cancer	Met-1 breast tumor model in mice	19,20-EDP (0.05 mg/kg/day) + sEH inhibitor	Suppressed tumor growth	-

Table 4: Metabolic Effects of 19,20-EDP

Disease Model	Animal Model	Treatment Details	Key Findings	Quantitative Data	Citation(s)
Diet-Induced Obesity	C57BL/6J mice on high-fat diet	19,20-EDP (0.05 mg/kg/day) + sEH inhibitor (t-TUCB) for 6 weeks	Improved metabolic parameters	Serum Triglycerides: ↓ to 45.8 ± 2.2 mg/dL (vs. 69.7 ± 7.2 mg/dL in control)	[2]
Diet-Induced Obesity	C57BL/6J mice on high-fat diet	19,20-EDP (0.05 mg/kg/day) + t-TUCB for 6 weeks	Increased core body temperature	Core Body Temperature: ↑ to 37.9 ± 0.06 °C (vs. 37.3 ± 0.14 °C in control)	[2]

Comparison with Other Bioactive Lipid Mediators

19,20-EDP's therapeutic effects are often compared to other lipid mediators, such as other epoxyeicosanoids and specialized pro-resolving mediators (SPMs).

19,20-EDP vs. 17,18-EEQ (Epoxyeicosatetraenoic Acid) in Obesity

In a diet-induced obesity mouse model, both 19,20-EDP and 17,18-EEQ, when combined with a soluble epoxide hydrolase (sEH) inhibitor, demonstrated beneficial metabolic effects. However, 17,18-EEQ appeared to have a more pronounced effect on increasing heat production.[3][4]

19,20-EDP vs. 14,15-EET (Epoxyeicosatrienoic Acid) in Cancer

While 19,20-EDP co-administered with an sEH inhibitor suppressed breast tumor growth, the combination of 14,15-EET and an sEH inhibitor actually increased tumor growth in the same model. This highlights the distinct and sometimes opposing roles of different epoxy fatty acids.

19,20-EDP vs. Specialized Pro-resolving Mediators (SPMs)

SPMs, such as resolvins and protectins, are another class of potent anti-inflammatory and pro-resolving lipid mediators derived from omega-3 fatty acids.[2][5][6] While direct comparative studies are limited, both 19,20-EDP and SPMs like Resolvin D1 (RvD1) and Neuroprotectin D1 (NPD1) have shown significant anti-inflammatory and neuroprotective effects.[2][5] For instance, RvD1 has been shown to reduce pro-inflammatory cytokine production, similar to the effects observed with 19,20-EDP.[7][5] Further research is needed to directly compare the potency and specific mechanisms of action of 19,20-EDP with various SPMs in different disease models.

Signaling Pathways and Mechanisms of Action

The biological effects of 19,20-EDP are mediated through various signaling pathways. The following diagrams illustrate some of the key pathways involved.

Figure 1: Proposed signaling pathway of 19,20-EDP in cardioprotection, highlighting the activation of SIRT3.

Figure 2: Mechanism of 19,20-EDP in inhibiting angiogenesis through the VEGFR2 signaling pathway.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of research findings. Below are summaries of key experimental protocols used in the cited studies.

Langendorff Ischemia-Reperfusion (I/R) Model

This ex vivo model is used to assess the cardioprotective effects of compounds on the heart.

• Heart Isolation: Mice are anesthetized, and the hearts are rapidly excised and placed in ice-cold Krebs-Henseleit buffer.[8]

• Cannulation: The aorta is cannulated on a Langendorff apparatus, and the heart is retrogradely perfused with oxygenated Krebs-Henseleit buffer at a constant pressure.[8][9][10]

• Stabilization: The heart is allowed to stabilize for a period (e.g., 20 minutes) to reach a steady state.[3]

• Ischemia: Global ischemia is induced by stopping the perfusion for a defined period (e.g., 30 minutes).[1]

• Reperfusion: Perfusion is restored, and the heart is reperfused for a set duration (e.g., 40 minutes). 19,20-EDP or the vehicle is added to the perfusion buffer at the onset of reperfusion.[1]

• Functional Assessment: Cardiac function parameters, including left ventricular developed pressure (LVDP), heart rate, and coronary flow, are continuously monitored throughout the experiment.[3]

Matrigel Plug Angiogenesis Assay

This in vivo assay is used to evaluate the pro- or anti-angiogenic potential of substances.

• Matrigel Preparation: Growth factor-reduced Matrigel is thawed on ice. The test compound (19,20-EDP) and a pro-angiogenic factor (e.g., VEGF) are mixed with the liquid Matrigel.[1][11][12]

• Injection: The Matrigel mixture is subcutaneously injected into the flank of mice. The mixture solidifies at body temperature, forming a plug.[11][12]

• Incubation: The plugs are allowed to incubate in the mice for a period (e.g., 7-14 days) to allow for vascularization.[1]

• Plug Excision and Analysis: The Matrigel plugs are excised, and the extent of angiogenesis is quantified. This can be done by measuring the hemoglobin content of the plug (as an indicator of blood vessel formation) or by immunohistochemical staining for endothelial cell markers like CD31.[1][11]

Diet-Induced Obesity (DIO) Mouse Model

This model is used to study the effects of compounds on metabolic parameters in the context of obesity.

• Induction of Obesity: Mice (e.g., C57BL/6J) are fed a high-fat diet (e.g., 45-60% kcal from fat) for several weeks to induce obesity and metabolic dysfunction.[13][14][15]

• Treatment: Obese mice are treated with 19,20-EDP, often in combination with an sEH inhibitor to increase its bioavailability, or a vehicle control. Treatment can be administered via various routes, such as oral gavage or osmotic minipumps.[2]

• Monitoring: Body weight, food intake, and other metabolic parameters are monitored throughout the study.[13][14]

• Metabolic Phenotyping: At the end of the treatment period, various metabolic tests are performed, including glucose tolerance tests, insulin (B600854) tolerance tests, and measurement of serum lipids (triglycerides, cholesterol) and hormones (insulin, leptin).[13][15]

• Tissue Analysis: Tissues such as liver, adipose tissue, and muscle are collected for histological analysis and measurement of gene and protein expression related to metabolism and inflammation.[15]

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for evaluating the efficacy of 19,20-EDP in a preclinical disease model.

Figure 3: A generalized workflow for preclinical evaluation of 19,20-EDP.

Conclusion

19(S),20(R)-EDP is a promising therapeutic agent with demonstrated efficacy in a variety of disease models. Its pleiotropic effects, including anti-inflammatory, cardioprotective, anti-angiogenic, and metabolic benefits, make it a compelling candidate for further investigation. This guide provides a comparative overview of its performance, offering a valuable resource for researchers and drug development professionals. Future studies should focus on direct comparisons with other potent lipid mediators, elucidation of its full range of signaling mechanisms, and its translation into clinical applications.

References

• 1. benchchem.com [benchchem.com]
• 2. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 3. m.youtube.com [m.youtube.com]
• 4. Differential Effects of 17,18-EEQ and 19,20-EDP Combined with Soluble Epoxide Hydrolase Inhibitor t-TUCB on Diet-Induced Obesity in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Specialized pro-resolving mediators: endogenous regulators of infection and inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Utility of the Specialized Pro-Resolving Mediators as Diagnostic and Prognostic Biomarkers in Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cytochrome P450-epoxygenated fatty acids inhibit Müller glial inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Langendorff isolated heart experimental considerations | Retrograde heart perfusion | ADI [adinstruments.com]
• 9. SutherlandandHearse [southalabama.edu]
• 10. Retrograde heart perfusion: the Langendorff technique of isolated heart perfusion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. creative-bioarray.com [creative-bioarray.com]
• 12. labs.feinberg.northwestern.edu [labs.feinberg.northwestern.edu]
• 13. Diet-induced obesity murine model [protocols.io]
• 14. C57BL/6 DIO 101: Best Practices for Diet Induced Obesity in Mice | Taconic Biosciences [taconic.com]
• 15. A Mouse Model of Diet-Induced Obesity and Insulin Resistance - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Specificity of 19(S),20(R)-EDP Effects: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological effects of 19(S),20(R)-dihydroxydocosapentaenoic acid (19(S),20(R)-EDP), a cytochrome P450-derived metabolite of docosahexaenoic acid (DHA), with other lipid mediators. The information presented is supported by experimental data to aid in validating the specificity of its actions.

Data Presentation: Comparative Efficacy of 19(S),20(R)-EDP and Analogs

The following tables summarize quantitative data from various studies, offering a clear comparison of 19(S),20(R)-EDP's performance against other relevant compounds.

Table 1: Cardioprotective Effects of 19,20-EDP and its Synthetic Analog SA-22 in a Mouse Model of Ischemia-Reperfusion (I/R) Injury

Treatment Group	Left Ventricular Developed Pressure (LVDP) (% of baseline)	Rate of Contraction (dP/dt max)	Rate of Relaxation (dP/dt min)
Vehicle Control	15%	Significantly lower than treated groups	Significantly lower than treated groups
19,20-EDP	Similar to SA-22	Similar to SA-22	Similar to SA-22
SA-22	64%	Significantly improved vs. vehicle	Significantly improved vs. vehicle
SA-22 + Nicotinamide (Pan-sirtuin inhibitor)	Worsened functional outcomes	Attenuated sirtuin activity	Attenuated sirtuin activity
SA-22 + 3-TYP (SIRT3-selective inhibitor)	Worsened functional outcomes	Attenuated sirtuin activity	Attenuated sirtuin activity

Data synthesized from studies on isolated C57BL/6J mouse hearts subjected to 30 minutes of global ischemia followed by 40 minutes of reperfusion.[1][2]

Table 2: Comparative Effects of 19,20-EDP and 17,18-EEQ on Metabolic Parameters in Diet-Induced Obese Mice

Treatment Group (in combination with t-TUCB*)	Fasting Glucose	Serum Triglycerides	Core Body Temperature	Heat Production	Brown Adipose Tissue (BAT) Lipid Accumulation
Control	-	-	-	-	-
t-TUCB (T) alone	No significant improvement	No significant improvement	No significant improvement	No significant improvement	Increased PLIN expression
T + 19,20-EDP	Significant improvement	Significantly decreased (45.8 ± 2.2 mg/dL)	Higher	No significant increase	Less lipid accumulation
T + 17,18-EEQ	Significant improvement	Significantly decreased (38.3 ± 6.7 mg/dL)	Higher	Significantly increased	Less lipid accumulation

*t-TUCB is a soluble epoxide hydrolase inhibitor used to stabilize the epoxides.[3][4][5]

Table 3: Differential Effects of 19,20-EDP and 14,15-EET on Tumor Growth

Treatment Group (in combination with t-AUCB*)	Met-1 Breast Tumor Growth (Volume and Weight)
Control	-
19,20-EDP + t-AUCB	Suppressed
19,20-DiHDPA (sEH metabolite of 19,20-EDP)	No effect
14,15-EET + t-AUCB	Increased

*t-AUCB is a soluble epoxide hydrolase inhibitor.[6]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Langendorff Isolated Heart Perfusion for Ischemia-Reperfusion Injury Model

This protocol is used to assess the cardioprotective effects of compounds on an ex vivo heart model.

Materials:

• Langendorff apparatus

• Krebs-Henseleit buffer (oxygenated with 95% O₂ / 5% CO₂)

• Anesthetic (e.g., sodium pentobarbital)

• Heparin

• Surgical instruments

Procedure:

• Anesthetize the mouse (e.g., C57BL/6J) via intraperitoneal injection.

• Administer heparin to prevent blood clotting.

• Perform a thoracotomy to expose the heart.

• Rapidly excise the heart and place it in ice-cold Krebs-Henseleit buffer.

• Mount the aorta onto the cannula of the Langendorff apparatus and initiate retrograde perfusion with oxygenated Krebs-Henseleit buffer at a constant pressure.

• Allow the heart to stabilize for a baseline period (e.g., 20 minutes).

• Induce global ischemia by stopping the perfusion for a defined period (e.g., 30 minutes).

• Initiate reperfusion for a set duration (e.g., 40 minutes), introducing the test compounds (e.g., 19,20-EDP, SA-22) at the onset of reperfusion.

• Continuously monitor cardiac function parameters such as LVDP, dP/dt max, and dP/dt min using a pressure transducer inserted into the left ventricle.

Western Blotting for Sirtuin and NF-κB Pathway Proteins

This protocol is used to determine the expression and activation of key signaling proteins.

Materials:

• Tissue or cell lysates

• SDS-PAGE gels

• Transfer apparatus and membranes (e.g., nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-SIRT1, anti-SIRT3, anti-NF-κB p65)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Prepare protein lysates from heart tissue or cultured cells.

• Determine protein concentration using a standard assay (e.g., BCA).

• Separate proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify band intensities and normalize to a loading control (e.g., GAPDH or β-actin).

Assessment of Mitochondrial Respiration in Cultured Cells

This protocol measures the effect of compounds on cellular bioenergetics.

Materials:

• Seahorse XF Analyzer

• Cultured cells (e.g., H9c2 cardiac cells)

• Assay medium

• Mitochondrial stress test kit (containing oligomycin, FCCP, and rotenone/antimycin A)

Procedure:

• Seed cells in a Seahorse XF cell culture microplate and allow them to adhere.

• Treat cells with the test compound (e.g., 19,20-EDP) for the desired duration.

• Replace the culture medium with assay medium and incubate in a non-CO₂ incubator.

• Load the sensor cartridge with the mitochondrial inhibitors.

• Place the cell plate and sensor cartridge into the Seahorse XF Analyzer to measure the oxygen consumption rate (OCR).

• Sequentially inject the inhibitors to determine basal respiration, ATP-linked respiration, maximal respiration, and non-mitochondrial oxygen consumption.

In Vivo Mouse Model of Diet-Induced Obesity

This model is used to evaluate the effects of compounds on metabolic disorders.

Materials:

• Mice (e.g., C57BL/6J)

• High-fat diet (HFD) and control chow diet

• Osmotic minipumps for compound delivery

• Glucometer

Procedure:

• Acclimatize mice and then feed them an HFD for a specified period (e.g., 8-12 weeks) to induce obesity.

• Implant osmotic minipumps subcutaneously for continuous delivery of the test compounds (e.g., 19,20-EDP, 17,18-EEQ) and/or a soluble epoxide hydrolase inhibitor (e.g., t-TUCB).

• Monitor body weight, food intake, and fasting blood glucose levels regularly.

• At the end of the study, collect blood for analysis of serum triglycerides and other metabolic markers.

• Harvest tissues, such as brown adipose tissue, for further analysis (e.g., histology, protein expression).

Murine Model of Tumor Growth and Metastasis

This model assesses the anti-cancer properties of compounds.

Materials:

• Immunocompromised or syngeneic mice

• Cancer cell line (e.g., Met-1 breast tumor cells)

• Calipers for tumor measurement

• Soluble epoxide hydrolase inhibitor (e.g., t-AUCB)

Procedure:

• Inject cancer cells subcutaneously or orthotopically into the mice.

• Once tumors are established, begin treatment with the test compound (e.g., 19,20-EDP) and a co-administered sEHi via a suitable route (e.g., oral gavage, osmotic pump).

• Measure tumor dimensions with calipers regularly to calculate tumor volume.

• Monitor the health and body weight of the mice.

• At the end of the experiment, euthanize the mice and excise the tumors for weighing and further analysis (e.g., immunohistochemistry for vessel density).

• For metastasis studies, examine relevant organs (e.g., lungs) for metastatic nodules.

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language, illustrate the key signaling pathways modulated by 19(S),20(R)-EDP and the workflows of the described experiments.

Caption: Proposed cardioprotective signaling pathway of 19,20-EDP.

Caption: Experimental workflow for validating cardioprotective effects.

Caption: 19,20-EDP's inhibitory effect on the NF-κB signaling pathway.

Caption: Workflow for comparing metabolic effects in an obesity model.

References

• 1. A Mouse Model of Diet-Induced Obesity and Insulin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. High-resolution Respirometry to Assess Mitochondrial Function in Permeabilized and Intact Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diet-induced obesity murine model [protocols.io]
• 4. researchgate.net [researchgate.net]
• 5. diabetesjournals.org [diabetesjournals.org]
• 6. Langendorff Isolated Heart Perfusion Model for Functional Studies in Mice | Springer Nature Experiments [experiments.springernature.com]

Safety & Regulatory Compliance

Safeguarding Your Research: Proper Disposal of 19(S),20(R)-EDP

Essential guidelines for the safe handling and disposal of 19(S),20(R)-epoxydocosapentaenoic acid (19(S),20(R)-EDP) are critical for maintaining laboratory safety and environmental protection. This document provides a comprehensive, step-by-step protocol for researchers, scientists, and drug development professionals.

19(S),20(R)-EDP, a significant lipid signaling molecule, is typically supplied in a solution of ethanol (B145695) and should be regarded as hazardous material.[1] Adherence to proper disposal procedures is not only a regulatory requirement but also a cornerstone of responsible laboratory practice.

Immediate Safety and Handling

Before beginning any disposal procedure, ensure you are wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. All handling of 19(S),20(R)-EDP and its waste should be conducted in a well-ventilated fume hood.

Quantitative Data Summary

For clarity and easy reference, the following table summarizes key quantitative information pertinent to the handling and disposal of 19(S),20(R)-EDP.

Parameter	Value/Instruction	Source
Storage Temperature	-20°C	Cayman Chemical
Supplied As	A solution in ethanol	Cayman Chemical
Ethanol Waste	Treat as hazardous waste	Stanford EHS
Waste Storage Limit	Do not exceed 10 gallons in the lab	Dartmouth EHS
Empty Containers	Triple rinse with a suitable solvent	Vanderbilt University

Experimental Protocol: Inactivation and Disposal of 19(S),20(R)-EDP

This protocol details a two-stage process for the safe disposal of 19(S),20(R)-EDP: chemical inactivation through hydrolysis followed by collection for hazardous waste disposal. The epoxide functional group in 19(S),20(R)-EDP can be hydrolyzed under acidic or basic conditions to form a less reactive diol.[2][3]

Materials:

• Waste 19(S),20(R)-EDP in ethanol solution

• 1 M Hydrochloric Acid (HCl) or 1 M Sodium Hydroxide (NaOH)

• Appropriate hazardous waste container, clearly labeled

• pH indicator strips

• Stir plate and stir bar

Procedure:

• Preparation: In a suitable glass container inside a fume hood, place the waste solution of 19(S),20(R)-EDP.

• Inactivation via Hydrolysis (Choose one method):

  • Acid-Catalyzed Hydrolysis: Slowly add 1 M HCl to the waste solution while stirring. The goal is to achieve a final acidic pH (pH < 4). The acid will catalyze the opening of the epoxide ring.

  • Base-Catalyzed Hydrolysis: Alternatively, slowly add 1 M NaOH to the waste solution while stirring to achieve a final basic pH (pH > 10). This will also facilitate the hydrolysis of the epoxide.

• Reaction Time: Allow the mixture to stir at room temperature for at least one hour to ensure the hydrolysis reaction is complete.

• Neutralization: After the reaction time, neutralize the solution by adding a base (if acid was used) or an acid (if a base was used) until the pH is between 6 and 8. Check the pH using indicator strips.

• Collection: Transfer the neutralized solution to a clearly labeled hazardous waste container designated for "Ethanol and Halogenated Organic Waste."

• Disposal of Empty Containers: Any container that held the original 19(S),20(R)-EDP solution must be triple-rinsed with ethanol. The rinsate must be collected and added to the hazardous waste container. Once triple-rinsed, the container can be disposed of as regular lab glass waste after defacing the label.

• Final Disposal: Arrange for the collection of the hazardous waste container by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.

References

• 1. The Role of Long Chain Fatty Acids and Their Epoxide Metabolites in Nociceptive Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Epoxide Ring Opening by Alcoholysis, Hydrolysis, HX & Nucleophiles | AESL [aakash.ac.in]

Essential Safety and Logistical Information for Handling 19(S),20(R)-EDP

Personal Protective Equipment (PPE)

When handling 19(S),20(R)-EDP, appropriate personal protective equipment is mandatory to prevent exposure. The following table summarizes the recommended PPE.

PPE Category	Recommended Equipment	Specifications
Eye/Face Protection	Safety glasses with side-shields or chemical goggles.	Must be tested and approved under appropriate government standards such as NIOSH (US) or EN 166 (EU). A face shield may be necessary in situations with a high risk of splashing.
Skin Protection	Chemical-resistant gloves (e.g., nitrile or butyl rubber).	Gloves should be inspected prior to use. Dispose of contaminated gloves after use in accordance with good laboratory practices.[1]
Lab coat or other protective clothing.	To prevent skin exposure.
Respiratory Protection	A NIOSH-approved respirator.	Required when the material is handled in a manner that could generate aerosols or dust. The user must ensure proper fit and maintenance of the respiratory protective device.

Hazard Identification and First Aid

The toxicological properties of 19(S),20(R)-EDP have not been fully investigated. However, based on related compounds, it should be handled with care.

Exposure Route	Potential Hazard	First Aid Measures
Inhalation	May cause respiratory irritation.	Move the person to fresh air and keep them at rest in a position comfortable for breathing. If not breathing, give artificial respiration. Seek medical attention if you feel unwell.[1]
Skin Contact	May cause skin irritation.	Immediately wash with plenty of soap and water while removing all contaminated clothing and shoes. If skin irritation occurs, get medical advice/attention.[1]
Eye Contact	May cause serious eye irritation.	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2]
Ingestion	Harmful if swallowed.	If swallowed, call a POISON CENTER or doctor/physician immediately. Rinse mouth. Do NOT induce vomiting.[1]

Operational Plan: Safe Handling and Storage

Proper handling and storage are critical to maintaining the integrity of 19(S),20(R)-EDP and ensuring a safe laboratory environment.

Handling:

• Work in a well-ventilated area, preferably in a laboratory fume hood.[1]

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.[2]

• Avoid prolonged or repeated exposure.[2]

• Do not eat, drink, or smoke in the work area.

• Take precautionary measures against static discharge.

Storage:

• Store in a tightly closed container in a dry and well-ventilated place.

• For long-term storage, it is recommended to store in a freezer at -20°C.

• Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan

All waste materials should be handled as hazardous waste and disposed of in accordance with local, state, and federal regulations.

Waste Treatment Methods:

• Must not be disposed of together with household garbage.[2][3]

• Do not allow the product to reach the sewage system.[2][3]

Uncleaned Packaging:

• Disposal must be made according to official regulations.[2][3]

Experimental Workflow and Signaling Pathway

General Experimental Workflow:

The following diagram outlines a general workflow for experiments involving 19(S),20(R)-EDP.

Caption: A general experimental workflow for utilizing 19(S),20(R)-EDP.

Biosynthesis of 19,20-Diols from Docosahexaenoic Acid (DHA):

19(S),20(R)-EDP is a diol metabolite of an eicosapentaenoic acid. A similar compound, (±)19(20)-DiHDPA, is a metabolite of docosahexaenoic acid (DHA). The likely biosynthetic pathway involves cytochrome P450-catalyzed epoxidation followed by conversion to the vicinal diols by epoxide hydrolase.[4]

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. caymanchem.com [caymanchem.com]